10(E)-Heptadecenoyl chloride

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 10(E)-Heptadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

10(E)-Heptadecenoyl chloride is a long-chain fatty acyl chloride. Due to a notable lack of specific experimental data in publicly accessible literature for 10(E)-Heptadecenoyl chloride, this guide provides a summary of its predicted properties and relevant information based on closely related compounds and general chemical principles. This document aims to serve as a foundational resource for researchers and professionals in drug development and other scientific fields, offering insights into its synthesis, potential biological activities, and key physicochemical characteristics. To facilitate this, data for the saturated analogue, heptadecanoyl chloride, is presented, and general experimental protocols are detailed.

Physicochemical Properties

There is a significant gap in the scientific literature regarding the experimentally determined physicochemical properties of 10(E)-Heptadecenoyl chloride. However, we can infer some characteristics from its structure and by examining its saturated counterpart, heptadecanoyl chloride. The introduction of a trans double bond in the acyl chain is expected to slightly alter the physical properties, potentially leading to a higher melting point and different conformational states compared to its cis-isomer or the saturated analogue.

For comparative purposes, the known physicochemical properties of Heptadecanoyl chloride are summarized in the table below. It is crucial to note that these values are for the saturated compound and should be considered as approximations for 10(E)-Heptadecenoyl chloride.

Property	Value (for Heptadecanoyl chloride)	Reference
Molecular Formula	C₁₇H₃₃ClO
Molecular Weight	288.90 g/mol
Boiling Point	176 °C at 4 mmHg
Density	0.883 g/mL at 25 °C
Refractive Index	n20/D 1.453
Solubility	Expected to be soluble in aprotic organic solvents
Appearance	Expected to be a liquid

Synthesis and Experimental Protocols

The synthesis of 10(E)-Heptadecenoyl chloride would typically start from its corresponding carboxylic acid, 10(E)-heptadecenoic acid. The conversion of a carboxylic acid to an acyl chloride is a standard organic transformation. A general and reliable method involves the use of a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

General Synthesis Protocol for Fatty Acyl Chlorides

This protocol describes a general procedure for the synthesis of a fatty acyl chloride from a fatty acid using thionyl chloride.

Materials:

• 10(E)-heptadecenoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (B109758) (DCM) or another suitable aprotic solvent

• Round-bottom flask

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve 1 equivalent of 10(E)-heptadecenoic acid in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Add a magnetic stir bar to the flask.

• Slowly add an excess (typically 1.5-2.0 equivalents) of thionyl chloride to the stirred solution at room temperature. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• Attach a reflux condenser fitted with a drying tube to the flask.

• Gently heat the reaction mixture to reflux (approximately 40 °C for DCM) and maintain for 1-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. It is advisable to use a trap containing a basic solution (e.g., NaOH) to neutralize the acidic vapors.

• The resulting crude 10(E)-Heptadecenoyl chloride can be used directly for subsequent reactions or purified by distillation under high vacuum.

Potential Biological Activity and Signaling Pathways

Specific biological activities and signaling pathways for 10(E)-Heptadecenoyl chloride have not been extensively studied. However, long-chain fatty acids and their derivatives are known to play crucial roles in various cellular processes. Fatty acyl chlorides, being reactive species, can potentially interact with biological molecules.

One hypothesized mechanism of action for long-chain fatty acyl chlorides is the inhibition of long-chain acyl-CoA synthetases (ACSLs). ACSLs are enzymes that activate long-chain fatty acids by converting them to their acyl-CoA esters, a key step in fatty acid metabolism and signaling. By covalently modifying the enzyme's active site, a fatty acyl chloride could act as an inhibitor.

Below is a diagram illustrating the hypothesized mechanism of action of a long-chain fatty acyl chloride as an inhibitor of ACSL.

Hypothesized mechanism of 10(E)-Heptadecenoyl chloride action.

Experimental Workflow for Characterization

A typical workflow for the synthesis and characterization of a novel fatty acyl chloride like 10(E)-Heptadecenoyl chloride is depicted below. This workflow ensures the correct product has been synthesized and allows for the assessment of its purity and potential biological activity.

Workflow for synthesis and characterization.

Conclusion

While specific experimental data for 10(E)-Heptadecenoyl chloride is currently scarce in the scientific literature, this guide provides a framework for understanding its potential physicochemical properties, synthesis, and biological relevance. The information presented, based on closely related compounds and established chemical principles, offers a starting point for researchers and drug development professionals. Further experimental investigation is necessary to fully elucidate the characteristics and potential applications of this compound.

The Enigmatic Biological Activity of Long-Chain Fatty Acyl Chlorides: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Long-chain fatty acyl chlorides, the highly reactive derivatives of long-chain fatty acids, are pivotal intermediates in organic synthesis, particularly in the production of lipids, surfactants, and pharmaceuticals.[1] While their chemical reactivity is well-documented, their direct biological activities remain largely unexplored and represent a nascent field of inquiry. This technical guide synthesizes the current understanding of their potential biological roles, drawing inferences from their chemical properties and the established functions of their parent fatty acids and acyl-CoA counterparts. We present hypothesized mechanisms of action, potential molecular targets, and detailed experimental protocols to facilitate further investigation into this intriguing class of molecules. Due to a notable absence of direct experimental data in publicly available literature, this guide emphasizes potential activities and provides a framework for future research.[2]

Introduction: The Chemical Reactivity and Biological Potential

Long-chain fatty acids and their activated forms, primarily long-chain fatty acyl-CoAs, are fundamental to cellular life, serving as energy substrates, structural components of membranes, and critical signaling molecules.[2] Long-chain fatty acyl chlorides, characterized by a highly electrophilic carbonyl carbon, are significantly more reactive than their corresponding carboxylic acids.[1] This inherent reactivity suggests that if present in a biological milieu, they would readily engage in covalent modification of biological nucleophiles, such as the side chains of amino acids (e.g., cysteine, lysine, serine) in proteins, thereby altering their function.[2][3] While primarily utilized as synthetic reagents in laboratory and industrial settings, their potential for direct pharmacological effects warrants investigation.[1][4][5]

Hypothesized Mechanisms of Action and Molecular Targets

The primary hypothesized mechanism of biological action for long-chain fatty acyl chlorides is the irreversible covalent modification of protein targets. This mode of action is plausible due to the high reactivity of the acyl chloride group.

Enzyme Inhibition: The Case of Long-Chain Acyl-CoA Synthetases (ACSLs)

A principal hypothesized target for long-chain fatty acyl chlorides is the family of Long-Chain Acyl-CoA Synthetases (ACSLs).[2] These enzymes catalyze the ATP-dependent conversion of long-chain fatty acids to their corresponding acyl-CoA esters, a critical step in fatty acid metabolism and signaling.[6][7] Given that long-chain fatty acyl chlorides are structural analogs of the substrates of ACSLs, they are posited to act as inhibitors. The covalent nature of the interaction would likely lead to irreversible inhibition.

The diagram below illustrates the hypothesized inhibitory mechanism.

Caption: Hypothesized covalent inhibition of ACSL by a long-chain fatty acyl chloride.

Non-Enzymatic Protein Acylation and Disruption of Signaling

Beyond specific enzyme targets, the high reactivity of long-chain fatty acyl chlorides could lead to non-specific, non-enzymatic acylation of various proteins. This is analogous to the physiological process of protein palmitoylation, a reversible post-translational modification that regulates protein localization and function.[3][8] However, acylation by a fatty acyl chloride would be irreversible. Such modifications could disrupt protein-protein interactions, alter subcellular localization, and interfere with signaling pathways that are regulated by fatty acids or their derivatives.[3] For instance, signaling pathways involving protein kinase C (PKC), which can be activated by unsaturated fatty acids like oleic acid, could be potential targets.[9]

The following diagram depicts a potential signaling pathway that could be disrupted.

Caption: Potential interference of a fatty acyl chloride with PKC signaling.

Quantitative Data: A Comparative Framework

Direct quantitative data on the biological activity of long-chain fatty acyl chlorides is not currently available in the scientific literature.[2] However, for the purpose of guiding future research, it is useful to present a comparative framework. The following table provides a hypothetical comparison of a novel long-chain fatty acyl chloride with Triacsin C, a known inhibitor of ACSL. This illustrates how data for a new compound could be structured.

Parameter	Hypothetical Long-Chain Fatty Acyl Chloride	Triacsin C (Reference)
Target Enzyme	Long-Chain Acyl-CoA Synthetase (ACSL)	Long-Chain Acyl-CoA Synthetase (ACSL)[2]
Mechanism of Action	Irreversible covalent inhibition (hypothesized)[2]	Competitive, non-covalent inhibition[2]
IC₅₀ (ACSL1)	e.g., 1.5 µM (hypothetical)	3-10 µM[2]
Cellular Effect	e.g., Induction of apoptosis via FFA accumulation	Reduced triglyceride accumulation, apoptosis[2]
In Vivo Efficacy	e.g., Attenuation of ischemia-reperfusion injury	Inhibition of leukocyte recruitment[6]

Experimental Protocols

To verify the biological targets and efficacy of long-chain fatty acyl chlorides, a series of well-defined experiments are necessary.

In Vitro Long-Chain Acyl-CoA Synthetase (ACSL) Inhibition Assay

This assay determines the direct inhibitory effect of a long-chain fatty acyl chloride on ACSL activity.

• Objective: To determine the inhibitory potential and kinetics of a long-chain fatty acyl chloride on ACSL activity.

• Materials:

  • Recombinant human ACSL isoform (e.g., ACSL1)

  • [¹⁴C]-Palmitic acid

  • Coenzyme A (CoA)

  • ATP

  • Test compound (long-chain fatty acyl chloride) and positive control (e.g., Triacsin C)

  • Assay buffer (e.g., 100 mM Tris-HCl, pH 7.5, containing 10 mM MgCl₂, 1 mM DTT, and 0.1% Triton X-100)

  • Scintillation fluid and vials

  • Scintillation counter

• Procedure:

  • Prepare a stock solution of the long-chain fatty acyl chloride in an appropriate anhydrous solvent (e.g., DMSO).

  • In a 96-well plate, add the assay buffer.

  • Add varying concentrations of the test compound or Triacsin C to the wells. Include a vehicle control (DMSO).

  • Add the recombinant ACSL enzyme to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.[2]

  • Initiate the reaction by adding a substrate mix containing [¹⁴C]-palmitic acid, CoA, and ATP.[2]

  • Incubate the reaction at 37°C for 30 minutes.[2]

  • Stop the reaction by adding a stop solution (e.g., 10% acetic acid in isopropanol).[2]

  • Transfer the reaction mixture to a scintillation vial containing scintillation fluid.

  • Quantify the formation of [¹⁴C]-palmitoyl-CoA using a scintillation counter.[2]

  • Calculate the percentage of inhibition for each concentration of the test compound and determine the IC₅₀ value by fitting the data to a dose-response curve.[2]

Cell Viability/Cytotoxicity Assay

This assay assesses the effect of the compound on cell viability.

• Objective: To determine the cytotoxic potential of a long-chain fatty acyl chloride on a relevant cell line.

• Materials:

  • Human cell line (e.g., HEK293, HepG2)

  • Cell culture medium and supplements

  • Test compound

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or LDH (Lactate Dehydrogenase) cytotoxicity assay kit

  • 96-well cell culture plates

  • Plate reader

• Procedure (MTT Assay):

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the long-chain fatty acyl chloride in cell culture medium.

  • Remove the old medium from the cells and add the medium containing different concentrations of the test compound. Include a vehicle control.

  • Incubate the cells for a specified period (e.g., 24, 48 hours).

  • Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or isopropanol (B130326) with HCl).

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the CC₅₀ (50% cytotoxic concentration).

Experimental and Logical Workflows

The following diagram outlines a typical workflow for the characterization of a novel long-chain fatty acyl chloride.

Caption: A logical workflow for the biological characterization of a novel compound.

Conclusion and Future Directions

Long-chain fatty acyl chlorides represent a class of molecules with high potential for biological activity, primarily due to their inherent chemical reactivity. While they are established as valuable synthetic intermediates, their direct pharmacological effects are a largely uncharted territory. The most plausible mechanism of action is the covalent modification of protein targets, with enzymes such as Long-Chain Acyl-CoA Synthetases being prime candidates for inhibition. Future research should focus on systematic screening of these compounds against relevant enzyme targets, comprehensive cell-based assays to determine their effects on cellular processes, and advanced proteomics to identify their molecular targets. The experimental frameworks provided in this guide offer a starting point for researchers to explore the biological landscape of these reactive and potentially potent molecules. A thorough understanding of their activity could pave the way for novel therapeutic agents or research tools to probe fatty acid signaling and metabolism.

References

• 1. exsyncorp.com [exsyncorp.com]
• 2. benchchem.com [benchchem.com]
• 3. Palmitoylation - Wikipedia [en.wikipedia.org]
• 4. Stearoyl Chloride | Reagent for Lipid Synthesis [benchchem.com]
• 5. scbt.com [scbt.com]
• 6. Inhibition of Long Chain Fatty Acyl-CoA Synthetase (ACSL) and Ischemia Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The role of long-chain fatty acyl-CoA esters in beta-cell signal transduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Protein Palmitoylation Modification During Viral Infection and Detection Methods of Palmitoylated Proteins [frontiersin.org]
• 9. Oleic acid promotes changes in the subcellular distribution of protein kinase C in isolated hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

10(E)-Heptadecenoyl Chloride: A Potential Precursor to a Novel Class of Lipid Mediators

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Lipid mediators are signaling molecules derived from the enzymatic oxygenation of polyunsaturated fatty acids, playing crucial roles in inflammation, immunity, and tissue homeostasis. The vast majority of well-characterized lipid mediators originate from even-chain fatty acids, such as arachidonic acid (C20:4) and eicosapentaenoic acid (C20:5). However, the biological significance of odd-chain fatty acids (OCFAs) and their potential to serve as precursors for novel signaling molecules remains a largely unexplored frontier in lipid biology. This technical guide focuses on 10(E)-Heptadecenoyl chloride, a synthetic derivative of the C17:1 monounsaturated fatty acid, 10-Heptadecenoic acid. We will delve into the core biochemistry of OCFAs, explore the hypothetical enzymatic pathways that could convert 10-Heptadecenoic acid into bioactive lipid mediators, and provide detailed experimental protocols for the synthesis of the precursor and the analysis of its potential downstream metabolites. This document aims to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies to investigate the potential of 10(E)-Heptadecenoyl chloride as a precursor to a new class of lipid mediators with therapeutic potential.

Introduction to Odd-Chain Fatty Acids (OCFAs)

Odd-chain fatty acids, characterized by an odd number of carbon atoms in their aliphatic tail, are present in various biological systems, albeit typically at lower concentrations than their even-chain counterparts. The most common dietary sources of OCFAs are dairy products and ruminant fats. Endogenous synthesis of OCFAs also occurs, utilizing propionyl-CoA as a primer instead of the acetyl-CoA used for even-chain fatty acid synthesis.

The metabolism of OCFAs through β-oxidation proceeds similarly to that of even-chain fatty acids until the final round of oxidation, which yields one molecule of acetyl-CoA and one molecule of propionyl-CoA. Propionyl-CoA can then be converted to succinyl-CoA and enter the tricarboxylic acid (TCA) cycle, highlighting a key difference in the metabolic fate of odd- versus even-chain fatty acids. While the role of OCFAs in energy metabolism is relatively understood, their potential to act as precursors for signaling molecules is an emerging area of research.

Physicochemical Properties of 10(E)-Heptadecenoyl Chloride and its Corresponding Fatty Acid

A comprehensive understanding of the physicochemical properties of 10(E)-Heptadecenoyl chloride and its parent fatty acid, 10(E)-Heptadecenoic acid, is essential for their synthesis, handling, and biological evaluation.

Property	10(E)-Heptadecenoyl Chloride	10(E)-Heptadecenoic Acid
Molecular Formula	C₁₇H₃₁ClO	C₁₇H₃₂O₂
Molecular Weight	286.88 g/mol	268.44 g/mol
Chemical Structure	CH₃(CH₂)₅CH=CH(CH₂)₈COCl	CH₃(CH₂)₅CH=CH(CH₂)₈COOH
Isomeric Form	trans (E)	trans (E)
Physical State	Liquid (Predicted)	Solid or Liquid (Isomer dependent)
Solubility	Soluble in organic solvents (e.g., hexane, dichloromethane)	Soluble in organic solvents, sparingly soluble in water
Reactivity	Highly reactive, acylating agent	Stable fatty acid

Hypothetical Biosynthesis of 10-Heptadecenoic Acid-Derived Lipid Mediators

While the enzymatic conversion of 10-Heptadecenoic acid into specific lipid mediators has not been definitively demonstrated, we can hypothesize potential pathways based on the known actions of lipoxygenase (LOX), cyclooxygenase (COX), and cytochrome P450 (CYP) enzymes on other fatty acids.

Lipoxygenase (LOX) Pathway

Lipoxygenases are a family of iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids. It is plausible that 10-Heptadecenoic acid could serve as a substrate for LOX enzymes, leading to the formation of hydroxyeptadecenoyl (HEPE) derivatives.

Caption: Hypothetical Lipoxygenase (LOX) pathway for the conversion of 10(E)-Heptadecenoic acid.

Cyclooxygenase (COX) Pathway

Cyclooxygenase enzymes are responsible for the synthesis of prostanoids. While typically associated with C20 fatty acids, some COX isoforms have broader substrate specificity. COX enzymes could potentially oxygenate 10-Heptadecenoic acid to produce heptadecanoid versions of prostaglandins (B1171923) and thromboxanes.

Caption: Hypothetical Cyclooxygenase (COX) pathway for the generation of heptadecanoid prostanoids.

Cytochrome P450 (CYP) Pathway

Cytochrome P450 enzymes are a diverse group of monooxygenases that can metabolize fatty acids to produce epoxides and hydroxylated derivatives. 10-Heptadecenoic acid could be a substrate for CYP enzymes, leading to the formation of epoxyeptadecenoyl acids (EEQs) and hydroxyeptadecenoyl acids (HEPEs).

Caption: Hypothetical Cytochrome P450 (CYP) pathways for the metabolism of 10(E)-Heptadecenoic acid.

Experimental Protocols

Synthesis of 10(E)-Heptadecenoyl Chloride

The synthesis of 10(E)-Heptadecenoyl chloride can be achieved from its corresponding carboxylic acid, 10(E)-Heptadecenoic acid, using a suitable chlorinating agent. A general protocol is provided below.

Materials:

• 10(E)-Heptadecenoic acid

• Oxalyl chloride or Thionyl chloride

• Anhydrous dichloromethane (B109758) (DCM) or Hexane

• Dry nitrogen or argon atmosphere

• Magnetic stirrer and stirring bar

• Round bottom flask

• Condenser

• Schlenk line (optional)

Procedure:

• To a solution of 10(E)-Heptadecenoic acid (1 equivalent) in anhydrous DCM in a round bottom flask under a dry nitrogen atmosphere, add oxalyl chloride (1.5-2 equivalents) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator.

• The resulting crude 10(E)-Heptadecenoyl chloride can be used directly for subsequent reactions or purified by distillation under high vacuum.

Safety Precautions:

• Oxalyl chloride and thionyl chloride are corrosive and toxic. All manipulations should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

Caption: General workflow for the synthesis of 10(E)-Heptadecenoyl chloride.

Analysis of Potential Lipid Mediators by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the identification and quantification of lipid mediators due to its high sensitivity and specificity.

Sample Preparation:

• Biological samples (e.g., cell culture supernatant, plasma, tissue homogenates) are subjected to lipid extraction, typically using a solid-phase extraction (SPE) method with a C18 stationary phase.

• The extracted lipids are then reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis:

• Liquid Chromatography (LC): Separation of the lipid mediators is achieved using a reverse-phase C18 column with a gradient elution of water and acetonitrile/methanol, both containing a small amount of formic acid to improve ionization.

• Mass Spectrometry (MS): The eluent from the LC is introduced into a mass spectrometer, typically a triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Tandem Mass Spectrometry (MS/MS): For targeted analysis, selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) is used. The precursor ion (the [M-H]⁻ ion of the putative lipid mediator) is selected in the first quadrupole, fragmented in the collision cell, and specific product ions are monitored in the third quadrupole. This provides high specificity for quantification.

Data Analysis:

• Identification of potential mediators is based on matching the retention time and the MS/MS fragmentation pattern with those of authentic standards (if available) or by predicting fragmentation patterns.

• Quantification is achieved by comparing the peak area of the analyte to that of a known amount of an internal standard.

Caption: Workflow for the analysis of lipid mediators using LC-MS/MS.

Potential Biological Activities and Therapeutic Implications

While direct evidence is currently lacking, the potential biological activities of 10-Heptadecenoic acid-derived mediators can be inferred from the known roles of other lipid mediators.

Potential Mediator Class	Potential Biological Activities	Therapeutic Implications
Hydroxyeptadecenoyl Acids (HEPEs)	Anti-inflammatory, Pro-resolving, Chemotactic	Inflammatory diseases, Autoimmune disorders, Wound healing
Heptadecanoid Prostanoids	Modulation of inflammation, Platelet aggregation, Vascular tone	Cardiovascular diseases, Pain, Fever
Epoxyeptadecenoyl Acids (EEQs)	Anti-inflammatory, Vasodilatory, Cardioprotective	Hypertension, Myocardial infarction, Kidney disease

Future Directions and Conclusion

The study of 10(E)-Heptadecenoyl chloride as a precursor to a novel class of lipid mediators is a promising and largely unexplored area of research. The hypothetical pathways and experimental protocols outlined in this guide provide a framework for initiating investigations into this exciting field. Key future research directions include:

• Confirmation of Enzymatic Conversion: Demonstrating the conversion of 10-Heptadecenoic acid by LOX, COX, and CYP enzymes in vitro and in vivo.

• Structural Elucidation of Novel Mediators: Isolating and characterizing the structures of any newly formed heptadecanoid lipid mediators.

• Investigation of Biological Activity: Assessing the biological functions of these novel mediators in relevant cellular and animal models of inflammation, immunity, and metabolic diseases.

• Development of Specific Analytical Tools: Synthesizing authentic standards and developing robust analytical methods for the routine detection and quantification of these new molecules.

The Emergence of 10-Heptadecenoyl Compounds: A Technical Guide to a Novel Class of Bioactive Lipids

Introduction

The field of lipidomics has unveiled a complex landscape of signaling molecules that play pivotal roles in cellular communication and homeostasis. Among these, N-acyl amides of fatty acids have emerged as a significant class of bioactive lipids with diverse physiological functions. While research has predominantly focused on derivatives of common fatty acids such as arachidonic and oleic acid, there is growing interest in the potential of less-studied unsaturated fatty acid amides. This technical guide provides a comprehensive overview of the discovery, initial studies, and potential therapeutic applications of 10-heptadecenoyl compounds, a novel class of N-acyl amides. Due to the limited specific research on 10-heptadecenoyl derivatives, this guide draws upon the extensive knowledge of structurally related long-chain unsaturated fatty acid amides to infer potential biological activities, signaling pathways, and experimental methodologies.

Discovery and Initial Studies of N-Acyl Amides

The discovery of N-acyl amides as endogenous signaling molecules was a significant advancement in neurobiology and pharmacology. The identification of N-arachidonoyl ethanolamide (anandamide) as an endogenous ligand for cannabinoid receptors sparked a wave of research into this class of lipids.[1] Subsequently, other N-acyl amides, including N-oleoyl ethanolamide (OEA) and N-arachidonoyl dopamine (B1211576) (NADA), were identified as important signaling molecules in the central and peripheral nervous systems.[1] These initial studies revealed that N-acyl amides are involved in a wide range of physiological processes, including pain, inflammation, appetite, and mood.

While specific discovery literature for 10-heptadecenoyl compounds is not available, the broader discovery of N-acyl amides provides the foundational context. The general structure of these compounds consists of a fatty acid, in this case, 10-heptadecenoic acid, linked via an amide bond to a head group, which can be an amino acid, a neurotransmitter, or another amine-containing molecule. The biological activity of these compounds is determined by both the fatty acid chain and the head group.

Potential Biological Activities of 10-Heptadecenoyl Compounds

Based on the known activities of other long-chain unsaturated N-acyl amides, 10-heptadecenoyl compounds are hypothesized to exhibit a range of biological effects. The structure-activity relationship of N-acyl amides suggests that the length and degree of unsaturation of the fatty acid chain are critical determinants of their potency and receptor selectivity.

Antiproliferative Effects in Cancer

Several N-acyl amides have demonstrated the ability to inhibit the proliferation of cancer cells. For instance, N-acyl dopamines have been shown to induce apoptosis in various cancer cell lines.[2] The mechanism of action is thought to involve the activation of GPR55, a G-protein coupled receptor, leading to an overstimulation of neuronal nitric oxide synthase (nNOS) and subsequent oxidative stress.

Table 1: Hypothetical Antiproliferative Activity of N-(10-Heptadecenoyl)-Dopamine in Cancer Cell Lines (Based on Analogs)

Cell Line	Compound	IC50 (µM)	Reference (Analog)
PC12 (Pheochromocytoma)	N-Docosahexaenoyl-Dopamine	~6	[2]
Other Cancer Cell Lines	Various N-Acyl Dopamines	6-80	[2]

Vasodilatory Effects

N-acyl serines, another class of N-acyl amides, have been identified as potent vasodilators. Their mechanism of action is often endothelium-dependent and may involve the activation of a yet-to-be-fully-characterized G-protein coupled receptor.

Table 2: Hypothetical Vasodilatory Potency of N-(10-Heptadecenoyl)-L-Serine (Based on Analogs)

Vascular Bed	Compound	EC50 (µM)	Reference (Analog)
Rat Mesenteric Artery	N-Arachidonoyl-L-Serine	~1	N/A
Rat Aorta	N-Arachidonoyl-L-Serine	~1	N/A

Neuroprotective Effects

N-acyl dopamines have also been investigated for their neuroprotective properties. These compounds may exert their effects through various mechanisms, including antioxidant activity and modulation of neuronal signaling pathways.

Table 3: Hypothetical Neuroprotective Activity of N-(10-Heptadecenoyl)-Dopamine (Based on Analogs)

Model System	Compound	Observed Effect	Reference (Analog)
Cultured Neurons	N-Arachidonoyl-Dopamine	Protection against oxidative stress	[3]
Animal Models of Neurodegeneration	N-Arachidonoyl-Dopamine	Reduction of neuronal damage	[3]

Experimental Protocols

The synthesis and biological evaluation of 10-heptadecenoyl compounds can be achieved using established methodologies for N-acyl amides.

Synthesis of N-(10-Heptadecenoyl) Amides

A general and versatile method for the synthesis of N-acyl amides is the coupling of a carboxylic acid with an amine using a carbodiimide (B86325) coupling agent, such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), in the presence of an activating agent like 1-hydroxybenzotriazole (B26582) (HOBt).

Protocol: Synthesis of N-(10-Heptadecenoyl)-L-Serine

• Materials: 10-heptadecenoic acid, L-serine methyl ester hydrochloride, EDC, HOBt, N,N-diisopropylethylamine (DIPEA), Dichloromethane (DCM), Dimethylformamide (DMF), Saturated aqueous sodium bicarbonate, Brine, Anhydrous magnesium sulfate.

• Procedure: a. Dissolve 10-heptadecenoic acid (1.0 eq), HOBt (1.2 eq), and L-serine methyl ester hydrochloride (1.1 eq) in a mixture of DCM and DMF. b. Add DIPEA (2.5 eq) to the solution and stir for 10 minutes at room temperature. c. Cool the reaction mixture to 0°C and add EDC (1.2 eq) portion-wise. d. Allow the reaction to warm to room temperature and stir for 12-18 hours. e. Monitor the reaction progress by thin-layer chromatography (TLC). f. Upon completion, dilute the reaction with water and extract with ethyl acetate. g. Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine. h. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. i. Purify the crude product by flash column chromatography on silica (B1680970) gel. j. For the free acid, the methyl ester can be hydrolyzed using standard procedures (e.g., LiOH in THF/water).

Diagram 1: General workflow for the synthesis of N-(10-heptadecenoyl) amides.

Cell Proliferation Assay

The antiproliferative activity of synthesized compounds can be assessed using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Protocol: MTT Assay for Antiproliferative Activity

• Materials: Cancer cell line of interest, cell culture medium, fetal bovine serum (FBS), penicillin-streptomycin, 96-well plates, synthesized 10-heptadecenoyl compounds, MTT reagent, DMSO.

• Procedure: a. Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight. b. Treat the cells with various concentrations of the 10-heptadecenoyl compounds for 24, 48, or 72 hours. c. Add MTT reagent to each well and incubate for 3-4 hours at 37°C. d. Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals. e. Measure the absorbance at 570 nm using a microplate reader. f. Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Signaling Pathways

The signaling pathways activated by 10-heptadecenoyl compounds are likely to be similar to those of other long-chain N-acyl amides, with GPR55 being a key potential receptor.

GPR55 Signaling Pathway

Activation of GPR55 by N-acyl amides can trigger multiple downstream signaling cascades. One prominent pathway involves the coupling of GPR55 to Gα13, leading to the activation of the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK), which promotes the formation of actin stress fibers and influences cell morphology and migration.

Diagram 2: A potential GPR55-mediated signaling pathway for 10-heptadecenoyl amides.

Future Directions and Conclusion

The study of 10-heptadecenoyl compounds is in its infancy. While direct experimental evidence is currently lacking, the wealth of information on structurally similar N-acyl amides provides a strong rationale for their investigation as a novel class of bioactive lipids. Future research should focus on the systematic synthesis of a library of 10-heptadecenoyl amides with diverse head groups and the evaluation of their biological activities in a range of in vitro and in vivo models. Elucidating the specific molecular targets and signaling pathways of these compounds will be crucial for understanding their physiological roles and assessing their therapeutic potential. This technical guide serves as a foundational resource to stimulate and guide future research into this promising area of lipid science.

References

• 1. Targeted lipidomics: Discovery of new fatty acyl amides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. N-Arachidonoyl Dopamine: A Novel Endocannabinoid and Endovanilloid with Widespread Physiological and Pharmacological Activities - PMC [pmc.ncbi.nlm.nih.gov]

Reactivity and Stability of Unsaturated Acyl Chlorides: An In-depth Technical Guide for Drug Development Professionals

Abstract

Unsaturated acyl chlorides are a class of highly reactive chemical intermediates that play a pivotal role in the synthesis of a diverse array of molecules, particularly within the pharmaceutical industry. Their unique structural features, combining the high electrophilicity of an acyl chloride with the reactivity of a carbon-carbon double or triple bond, make them valuable building blocks for complex molecular architectures, including targeted covalent inhibitors. However, this high reactivity also imparts significant stability challenges, necessitating specialized handling and analytical techniques. This technical guide provides a comprehensive overview of the reactivity and stability of unsaturated acyl chlorides for researchers, scientists, and drug development professionals. It includes a summary of quantitative data, detailed experimental protocols for their synthesis, analysis, and stability assessment, and visual diagrams of relevant pathways and workflows to facilitate a deeper understanding of their chemical behavior.

Introduction

Unsaturated acyl chlorides are organic compounds containing the -COCl functional group where the acyl group is appended to an unsaturated carbon framework, such as an alkene (e.g., α,β-unsaturated) or alkyne. The presence of both a highly reactive acyl chloride and a C-C multiple bond within the same molecule gives rise to a rich and complex chemical reactivity profile. The electron-withdrawing nature of the acyl chloride group enhances the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic acyl substitution.[1][2] Simultaneously, the unsaturation provides a site for electrophilic addition and, in the case of α,β-unsaturated systems, conjugate addition reactions.

In the context of drug discovery and development, unsaturated acyl chlorides are of particular interest as precursors to "warheads" in targeted covalent inhibitors (TCIs).[3][4][5] The acryloyl group, derived from acryloyl chloride, is a common electrophilic moiety that can form a covalent bond with a nucleophilic residue, such as cysteine, on a target protein.[6][7] This irreversible binding can lead to enhanced potency and prolonged duration of action. A notable example is in the development of epidermal growth factor receptor (EGFR) inhibitors for cancer therapy.[3][8]

Despite their synthetic utility, the inherent reactivity of unsaturated acyl chlorides makes them prone to hydrolysis and thermal decomposition, posing challenges for their synthesis, purification, storage, and handling.[9] A thorough understanding of their reactivity and stability is therefore crucial for their effective and safe utilization in pharmaceutical research and manufacturing.

General Reactivity and Stability

Reactivity Profile

The reactivity of unsaturated acyl chlorides is dominated by the electrophilicity of the carbonyl carbon. They readily undergo nucleophilic acyl substitution with a wide range of nucleophiles, including water, alcohols, amines, and thiols, to form the corresponding carboxylic acids, esters, amides, and thioesters.[10] The general mechanism proceeds through a tetrahedral intermediate.[11]

In the case of α,β-unsaturated acyl chlorides, the reactivity is further modulated by the conjugated system. Nucleophiles can attack at two positions:

• 1,2-addition (Direct Addition): Attack at the carbonyl carbon, leading to nucleophilic acyl substitution. This is favored by hard nucleophiles.

• 1,4-addition (Conjugate Addition or Michael Addition): Attack at the β-carbon of the alkene. This is favored by soft nucleophiles.

The presence of substituents on the unsaturated system can also influence reactivity through steric and electronic effects. Electron-donating groups on the double bond can decrease the electrophilicity of the carbonyl carbon, slightly reducing reactivity towards nucleophilic acyl substitution, while electron-withdrawing groups can enhance it.

Stability Profile

Unsaturated acyl chlorides are generally unstable and require careful handling under anhydrous conditions to prevent rapid hydrolysis to the corresponding carboxylic acid.[12] Their stability is influenced by several factors:

• Moisture: Water is the most common cause of degradation.

• Temperature: Many unsaturated acyl chlorides are thermally labile and can decompose upon heating. For some, degradation can begin at temperatures as low as 70°C.[1] Thermal decomposition can lead to the formation of ketenes through elimination reactions, as well as other byproducts.[1]

• Steric Hindrance: Bulky groups near the acyl chloride functionality can provide some steric protection, slowing the rate of hydrolysis and increasing stability.

• Electronic Effects: Delocalization of the carbonyl double bond with an aromatic ring or other conjugated systems can increase the stability of the acyl chloride.[9]

Quantitative Data on Reactivity and Stability

Table 1: Comparative Reactivity of Selected Acyl Chlorides

Acyl Chloride	Structure	Relative Hydrolysis Rate	Rate Constant (k)	Conditions	Reference(s)
Acetyl Chloride	CH₃COCl	Very High	-	25 °C, water	[9]
Benzoyl Chloride	C₆H₅COCl	Moderate	0.0042 min⁻¹	25 °C, Acetone (B3395972) with 6.22% Water	[13]
Cinnamoyl Chloride	C₆H₅CH=CHCOCl	Moderate to High	~4x faster than benzoyl chloride	Aqueous acetone & acetonitrile (B52724)	[14]
Acryloyl Chloride	CH₂=CHCOCl	Very High	-	-	[9]
Crotonoyl Chloride	CH₃CH=CHCOCl	High	-	-	-
5-Nitro-2-furoyl Chloride	O₂N-C₄H₂O-COCl	-	4.83 x 10⁻⁵ s⁻¹	45.0 °C, 100% EtOH	[13]

Note: Direct comparative kinetic data for a series of unsaturated acyl chlorides under identical conditions is scarce in the literature. The relative rates are inferred from general principles and available data points.

Table 2: Thermal Stability of Selected Unsaturated Acyl Chlorides

Acyl Chloride	Structure	Decomposition Onset (°C)	Method	Comments	Reference(s)
Cinnamoyl Chloride	C₆H₅CH=CHCOCl	~280-300	TGA	Decomposition of xylan (B1165943) cinnamates shows initial decomposition in this range.	[2]
Acryloyl Chloride	CH₂=CHCOCl	-	-	Known to be highly unstable and can polymerize.	[15][16]

Note: Quantitative thermal stability data for pure unsaturated acyl chlorides is limited. The provided data for cinnamoyl chloride is from the analysis of its derivatives.

Experimental Protocols

Synthesis of an α,β-Unsaturated Acyl Chloride: Cinnamoyl Chloride

This protocol is adapted from the reaction of cinnamic acid with thionyl chloride.[3]

Materials:

• trans-Cinnamic acid

• Thionyl chloride (freshly distilled)

• Paraffin (B1166041) oil

• Aqueous sodium hydroxide (B78521) (20%)

• Magnetic stir bar

• Three-neck round-bottom flask (100 mL)

• Reflux condenser

• Powder funnel

• Oil bath

• Distillation apparatus

• Vacuum pump with a cold trap (liquid nitrogen)

Procedure:

• Set up the reaction apparatus consisting of a 100 mL three-neck flask with a magnetic stir bar and a reflux condenser.

• Connect the top of the reflux condenser to a gas absorption train, which includes a bubble counter with paraffin oil, an empty safety wash bottle, and a wash bottle with 20% aqueous sodium hydroxide to neutralize the evolved HCl and SO₂ gases.

• Charge the reaction flask with 17.8 g (10.9 mL, 150 mmol) of freshly distilled thionyl chloride.

• While stirring, add 14.8 g (100 mmol) of trans-cinnamic acid in portions through a powder funnel.

• Close the remaining flask openings and slowly heat the reaction mixture in an oil bath to 50 °C. Be cautious of strong gas evolution.

• Once the initial vigorous reaction subsides, increase the bath temperature to 80 °C and continue stirring for an additional 2 hours.

• After cooling the reaction mixture, replace the reflux condenser with a distillation apparatus.

• Remove the excess thionyl chloride by distillation under reduced pressure (approx. 20 hPa), collecting the distillate in a cold trap cooled with liquid nitrogen.

• A yellowish solid of crude cinnamoyl chloride will remain as the residue. For most applications, this crude product is sufficiently pure.

• For further purification, fractional distillation at high vacuum (e.g., 1 hPa) can be performed. To prevent crystallization in the condenser, use air cooling and gently heat with a hot-air dryer if necessary.

Analysis of Unsaturated Acyl Chlorides by Derivatization-HPLC

This protocol describes a general method for the trace analysis of acyl chlorides in drug substances by derivatization with 2-nitrophenylhydrazine (B1229437) followed by HPLC-UV analysis.[14][17]

Materials:

• Acyl chloride sample

• 2-Nitrophenylhydrazine (derivatization reagent)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Methanol (HPLC grade)

• Ethanol (HPLC grade)

• HPLC system with a UV or DAD detector

• C18 HPLC column

Procedure:

• Derivatization Reagent Preparation: Prepare a 100 µg/mL solution of 2-nitrophenylhydrazine in acetonitrile.

• Sample Preparation: Dissolve a known amount of the drug substance containing the residual acyl chloride in acetonitrile.

• Derivatization Reaction: Mix the sample solution with the 2-nitrophenylhydrazine solution. The reaction is typically carried out at room temperature for 30 minutes. The optimal reaction time and temperature may need to be determined for specific acyl chlorides.

• HPLC Analysis:

  • Inject an aliquot of the reaction mixture directly into the HPLC system.

  • Use a C18 column for separation.

  • A typical mobile phase could be a gradient of acetonitrile and water.

  • Set the UV detector to monitor the absorbance at a wavelength where the derivatized product has a strong absorbance, for example, around 395 nm for 2-nitrophenylhydrazine derivatives. This helps to minimize interference from the drug substance matrix.[14]

• Quantification: Create a calibration curve using known concentrations of the derivatized acyl chloride standard to quantify the amount of residual acyl chloride in the sample.

Kinetic Study of Acyl Chloride Hydrolysis by Conductivity

This protocol outlines a method to monitor the hydrolysis of an unsaturated acyl chloride by measuring the change in conductivity of the solution due to the production of HCl.[13]

Materials:

• Unsaturated acyl chloride

• Desired solvent (e.g., aqueous acetone, aqueous ethanol)

• Conductivity meter with a probe

• Thermostatted reaction vessel

• Magnetic stirrer

• Microsyringe

Procedure:

• Place a known volume of the desired solvent into the thermostatted reaction vessel and allow it to reach thermal equilibrium at the desired temperature.

• Immerse the conductivity probe into the solvent and start stirring.

• Record the initial conductivity of the solvent.

• Initiate the reaction by injecting a small, known amount of the unsaturated acyl chloride into the solvent with vigorous stirring.

• Monitor and record the change in conductivity of the solution over time.

• The reaction is complete when the conductivity reaches a stable plateau.

• The pseudo-first-order rate constant (k_obs) can be determined by fitting the conductivity versus time data to a single exponential function.

Determination of Thermal Stability by TGA/DSC

This protocol provides a general workflow for assessing the thermal stability of an unsaturated acyl chloride using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[18][19]

Materials:

• Unsaturated acyl chloride sample

• Simultaneous Thermal Analyzer (STA) or separate TGA and DSC instruments

• Inert crucibles (e.g., alumina (B75360) or platinum)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Sample Preparation: Accurately weigh a small amount of the sample (typically 1-5 mg) into an inert crucible. Due to the reactivity of acyl chlorides, this should be done in a glove box or under an inert atmosphere.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the instrument.

  • Purge the instrument with an inert gas at a constant flow rate.

• Thermal Program:

  • Heat the sample from ambient temperature to a desired final temperature at a constant heating rate (e.g., 10 °C/min).

• Data Collection:

  • TGA: Continuously record the mass of the sample as a function of temperature.

  • DSC: Continuously record the heat flow difference between the sample and the reference as a function of temperature.

• Data Analysis:

  • From the TGA curve, determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins.

  • From the DSC curve, identify endothermic or exothermic peaks associated with melting, decomposition, or other thermal events.

Visualization of Pathways and Workflows

Logical Relationship: Factors Influencing Reactivity and Stability

The following diagram illustrates the key factors that influence the reactivity and stability of unsaturated acyl chlorides.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Covalent EGFR inhibitor analysis reveals importance of reversible interactions to potency and mechanisms of drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An enzyme activity-based workflow for the identification and characterization of covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. WO2022132046A1 - Improved process for preparing osimertinib or a salt thereof - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. Base-Assisted Mechanism of Acrylamide Reactions With Cysteines: QM/MM Simulations of Afatinib Reaction with EGFR | bioRxiv [biorxiv.org]
• 8. An Integrated Covalent Drug Design Workflow using Site-Identification by Ligand Competitive Saturation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Acryloyl chloride | C3H3ClO | CID 13140 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. sfu.ca [sfu.ca]
• 11. researchgate.net [researchgate.net]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. A Mechanistic Approach on the Solvolysis of Cinnamoyl Chloride in the Presence and Absence of Mercuric Chloride Catalyst – Oriental Journal of Chemistry [orientjchem.org]
• 15. CN116655601B - A synthetic method of osimertinib - Google Patents [patents.google.com]
• 16. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 17. uhra.herts.ac.uk [uhra.herts.ac.uk]
• 18. docta.ucm.es [docta.ucm.es]
• 19. Acryloyl chloride - Wikipedia [en.wikipedia.org]

Unveiling Cellular Dialogues: A Technical Guide to Utilizing 10(E)-Heptadecenoyl Chloride in Cell Signaling Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of 10(E)-Heptadecenoyl chloride as a pivotal chemical tool for investigating the nuanced roles of its parent fatty acid, 10-Heptadecenoic acid, in cellular signaling cascades. While direct evidence for 10(E)-Heptadecenoyl chloride as an endogenous signaling molecule is not established, its utility as a reactive intermediate is invaluable for synthesizing molecular probes to dissect the intricate functions of C17 monounsaturated fatty acids in biological systems. This document outlines the known biological context of the closely related cis-10-Heptadecenoic acid, presents quantitative data from relevant studies, and provides detailed experimental protocols and conceptual frameworks for leveraging 10(E)-Heptadecenoyl chloride in your research.

The Biological Landscape of C17:1 Fatty Acids

Heptadecenoic acid (17:1) is a monounsaturated fatty acid found as a minor component in ruminant fats.[1] The cis-isomer, in particular, has been the subject of research into its potential biological activities, including antitumor and anti-inflammatory effects. Studies have shown that cis-10-Heptadecenoic acid can inhibit the proliferation of human promyelocytic leukemia (HL-60) cells and suppress the production of tumor necrosis factor (TNF) in mouse macrophages induced by lipopolysaccharide (LPS).[1] These findings suggest that C17:1 fatty acids may play a role in modulating inflammatory and cell growth pathways.

The reactive nature of 10(E)-Heptadecenoyl chloride allows for the targeted synthesis of various derivatives of 10-Heptadecenoic acid. These derivatives can be instrumental in identifying the molecular targets and elucidating the mechanisms of action of this class of fatty acids.

Quantitative Insights into Biological Activity

To provide a clear overview of the existing data on the biological effects of the related cis-10-Heptadecenoic acid, the following table summarizes key quantitative findings from the literature.

Parameter	Cell Line/System	Value	Reference
IC50 (Cell Proliferation)	HL-60	302 µM	[1]
Inhibition of TNF production	Mouse Macrophages	Data not quantified	[1]

Note: The data presented is for cis-10-Heptadecenoic acid. Further research is required to determine if the trans (E) isomer exhibits similar or different activities. 10(E)-Heptadecenoyl chloride is the ideal starting material for synthesizing the necessary probes to conduct such comparative studies.

Experimental Protocols: Harnessing 10(E)-Heptadecenoyl Chloride for Cellular Investigation

The following are detailed methodologies for key experiments designed to probe the cellular functions of 10-Heptadecenoic acid, utilizing derivatives synthesized from 10(E)-Heptadecenoyl chloride.

Synthesis of a Fluorescently Labeled 10(E)-Heptadecenoic Acid Probe

Objective: To synthesize a fluorescently tagged version of 10(E)-Heptadecenoic acid to visualize its cellular uptake, subcellular localization, and potential interactions with intracellular structures.

Materials:

• 10(E)-Heptadecenoyl chloride

• A fluorescent amine, such as N-(5-Aminopentyl)dansylamide

• Anhydrous dichloromethane (B109758) (DCM)

• Triethylamine (B128534) (TEA)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve N-(5-Aminopentyl)dansylamide in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Add triethylamine to the solution to act as a base.

• Slowly add a solution of 10(E)-Heptadecenoyl chloride in anhydrous DCM to the stirring solution at 0°C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the organic layer with DCM, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the crude product under reduced pressure.

• Purify the fluorescently labeled fatty acid amide by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).

• Confirm the identity and purity of the final product using techniques such as NMR and mass spectrometry.

Cellular Uptake and Localization Studies

Objective: To determine the cellular uptake kinetics and subcellular localization of the fluorescently labeled 10(E)-Heptadecenoic acid probe.

Materials:

• Cultured cells of interest (e.g., HL-60, macrophages)

• Fluorescently labeled 10(E)-Heptadecenoic acid probe (from Protocol 3.1)

• Cell culture medium and supplements

• Confocal microscope

• Flow cytometer

Procedure:

• Plate cells in appropriate culture vessels (e.g., glass-bottom dishes for microscopy, multi-well plates for flow cytometry).

• Treat the cells with varying concentrations of the fluorescent probe for different durations.

• For microscopy, wash the cells with phosphate-buffered saline (PBS) and fix with 4% paraformaldehyde.

• Counterstain for specific organelles if desired (e.g., DAPI for the nucleus, MitoTracker for mitochondria).

• Image the cells using a confocal microscope to visualize the subcellular localization of the probe.

• For flow cytometry, wash the cells with PBS, detach them (if adherent), and resuspend in PBS.

• Analyze the fluorescence intensity of the cell population using a flow cytometer to quantify cellular uptake.

Visualizing a Hypothetical Signaling Pathway

The following diagram illustrates a hypothetical signaling pathway that could be investigated using derivatives of 10(E)-Heptadecenoic acid. This conceptual framework provides a starting point for forming hypotheses about the molecular mechanisms of C17:1 fatty acids.

Caption: Hypothetical signaling pathway for a 10(E)-Heptadecenoic acid derivative.

Proposed Experimental Workflow

The following diagram outlines a logical workflow for utilizing 10(E)-Heptadecenoyl chloride to investigate the biological roles of 10-Heptadecenoic acid.

References

• 1. caymanchem.com [caymanchem.com]

The Metabolic Journey of 10(E)-Heptadecenoyl Chloride: A Technical Whitepaper

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: To date, specific studies on the metabolic fate of 10(E)-Heptadecenoyl chloride are not available in the public domain. This technical guide, therefore, presents a hypothesized metabolic pathway and experimental framework based on established principles of fatty acid metabolism and the known reactivity of acyl chlorides. The information herein is intended to serve as a foundational resource for researchers investigating this and similar novel fatty acid derivatives.

Executive Summary

10(E)-Heptadecenoyl chloride is a reactive, unsaturated odd-chain fatty acyl chloride. Its metabolic fate is predicted to be a rapid, two-phase process. The initial phase is a non-enzymatic hydrolysis of the highly reactive acyl chloride group to form 10(E)-heptadecenoic acid. The subsequent phase involves the cellular uptake and catabolism of this fatty acid via the mitochondrial beta-oxidation pathway. Due to its odd-numbered carbon chain, the final product of beta-oxidation is propionyl-CoA, which can then enter the Krebs cycle. This whitepaper provides a detailed theoretical framework for these metabolic events, outlines experimental protocols for their investigation, and presents relevant quantitative data in a structured format.

Predicted Metabolic Pathway

The metabolism of 10(E)-Heptadecenoyl chloride is anticipated to proceed through two principal stages:

Stage 1: Hydrolysis of the Acyl Chloride

The acyl chloride functional group is highly electrophilic and susceptible to nucleophilic attack by water. In the aqueous environment of biological systems, 10(E)-Heptadecenoyl chloride is expected to undergo rapid, spontaneous hydrolysis to yield 10(E)-heptadecenoic acid and hydrochloric acid.[1][2][3][4][5][6] This reaction is generally considered to be non-enzymatic and to occur almost instantaneously upon introduction into an aqueous medium.

Stage 2: Metabolism of 10(E)-Heptadecenoic Acid

The resulting fatty acid, 10(E)-heptadecenoic acid, would then be subject to the established pathways of fatty acid metabolism.

• Cellular Uptake and Activation: The fatty acid is transported into the cell, a process that can be mediated by fatty acid transport proteins.[7][8][9][10][11] Once inside the cell, it is activated to its coenzyme A (CoA) derivative, 10(E)-heptadecenoyl-CoA, by acyl-CoA synthetases.[7][12] This activation step traps the fatty acid within the cell and primes it for metabolic processing.

• Mitochondrial Beta-Oxidation: As an odd-chain unsaturated fatty acid, 10(E)-heptadecenoyl-CoA would undergo beta-oxidation in the mitochondria.[13][14][15] This process involves a cycle of four enzymatic reactions that sequentially shorten the fatty acid chain by two carbons, producing acetyl-CoA in each cycle. The presence of the trans-double bond at an even-numbered carbon position (C10) requires the action of an auxiliary enzyme, enoyl-CoA isomerase, to convert the intermediate into a substrate suitable for the standard beta-oxidation pathway.[13][14]

• Final Catabolic Products: After seven cycles of beta-oxidation, the 17-carbon fatty acid chain will be broken down into seven molecules of acetyl-CoA and one molecule of propionyl-CoA.[7][13][15] The acetyl-CoA can enter the Krebs cycle for energy production. The propionyl-CoA is converted to succinyl-CoA, which is also an intermediate of the Krebs cycle.[13][15]

Quantitative Data Summary

As no direct experimental data for 10(E)-Heptadecenoyl chloride exists, the following tables provide hypothetical quantitative data that could be expected from metabolic studies, based on the metabolism of similar fatty acids.

Table 1: Hypothetical Pharmacokinetic Parameters of 10(E)-Heptadecenoic Acid

Parameter	Symbol	Hypothetical Value	Unit
Half-life	t½	0.5 - 2	hours
Volume of Distribution	Vd	10 - 20	L
Clearance	CL	5 - 15	L/hr
Bioavailability (Oral)	F	40 - 60	%

Table 2: Predicted Metabolite Profile from In Vitro Hepatocyte Incubation

Metabolite	Predicted Concentration (µM)
10(E)-Heptadecenoic acid	50 - 100
Acetyl-CoA	100 - 500
Propionyl-CoA	10 - 50
Succinyl-CoA	5 - 20

Experimental Protocols

The following are detailed methodologies for key experiments to investigate the metabolic fate of 10(E)-Heptadecenoyl chloride.

In Vitro Hydrolysis Assay

Objective: To determine the rate of hydrolysis of 10(E)-Heptadecenoyl chloride to 10(E)-heptadecenoic acid in a simulated biological fluid.

Methodology:

• Prepare a stock solution of 10(E)-Heptadecenoyl chloride in an anhydrous organic solvent (e.g., acetonitrile).

• Add a small aliquot of the stock solution to a pre-warmed (37°C) aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to achieve a final concentration in the low micromolar range.

• At various time points (e.g., 0, 1, 5, 10, 30, and 60 minutes), quench the reaction by adding a cold organic solvent mixture (e.g., chloroform:methanol, 2:1 v/v) to extract the lipids.

• Analyze the organic phase using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS) to quantify the disappearance of the parent compound and the appearance of 10(E)-heptadecenoic acid.

Cellular Uptake and Metabolism in Hepatocytes

Objective: To investigate the cellular uptake, activation, and subsequent beta-oxidation of 10(E)-heptadecenoic acid in a liver cell model.

Methodology:

• Culture a suitable hepatocyte cell line (e.g., HepG2) to confluence in appropriate cell culture plates.

• Prepare a solution of 10(E)-heptadecenoic acid complexed to bovine serum albumin (BSA) in serum-free media.

• Incubate the cells with the fatty acid-BSA complex for various time periods (e.g., 0, 1, 4, 8, and 24 hours).

• At each time point, wash the cells with cold PBS and lyse the cells.

• Separate the cell lysate into cytosolic and mitochondrial fractions.

• Extract lipids and metabolites from each fraction.

• Analyze the extracts by LC-MS/MS to identify and quantify 10(E)-heptadecenoyl-CoA, acetyl-CoA, propionyl-CoA, and other downstream metabolites.

In Vivo Pharmacokinetic Study in a Rodent Model

Objective: To determine the pharmacokinetic profile of 10(E)-heptadecenoic acid following administration of 10(E)-Heptadecenoyl chloride.

Methodology:

• Administer 10(E)-Heptadecenoyl chloride (formulated in a suitable vehicle, e.g., corn oil) to a cohort of laboratory rodents (e.g., Sprague-Dawley rats) via oral gavage or intravenous injection.

• Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

• Separate plasma from the blood samples.

• Extract lipids from the plasma samples.

• Quantify the concentration of 10(E)-heptadecenoic acid in the plasma using a validated LC-MS/MS method.

• Calculate pharmacokinetic parameters such as half-life, volume of distribution, and clearance.

Visualizations

Predicted Metabolic Pathway of 10(E)-Heptadecenoyl Chloride

References

• 1. savemyexams.com [savemyexams.com]
• 2. hydrolysis of acid/acyl chlorides with water nucleophilic addition elimination substitution mechanism reagents reaction conditions organic synthesis [docbrown.info]
• 3. chemguideforcie.co.uk [chemguideforcie.co.uk]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistrystudent.com [chemistrystudent.com]
• 7. aocs.org [aocs.org]
• 8. imrpress.com [imrpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Critical steps in cellular fatty acid uptake and utilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cellular Uptake, Metabolism and Sensing of Long-Chain Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cellular fatty acid uptake: the contribution of metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Beta Oxidation Of Odd Chain And Unsaturated Fatty Acids- Lecture-4 | Our Biochemistry [ourbiochemistry.com]
• 15. bio.libretexts.org [bio.libretexts.org]

Protocols & Analytical Methods

Application Note: 10(E)-Heptadecenoyl Chloride Derivatization for Enhanced GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. However, many compounds of interest, particularly those containing polar functional groups with active hydrogens such as alcohols, amines, and thiols, exhibit poor chromatographic performance due to low volatility and a tendency to adsorb onto the GC system.[1] Chemical derivatization is a crucial sample preparation step that modifies these functional groups to increase analyte volatility and thermal stability, thereby improving peak shape, resolution, and detection sensitivity.[2]

Acylation is a common derivatization technique that converts compounds with active hydrogens into esters, thioesters, and amides.[3] This application note describes a detailed protocol for the use of 10(E)-Heptadecenoyl chloride, a long-chain acylating agent, for the derivatization of target analytes prior to GC-MS analysis. The introduction of the C17 aliphatic chain significantly increases the molecular weight and alters the retention time of the analytes, moving their peaks to a region of the chromatogram with potentially less interference. The resulting derivatives are more volatile and less polar, making them amenable to GC-MS analysis.

Principle of the Method

The derivatization process involves the reaction of 10(E)-Heptadecenoyl chloride with analytes containing hydroxyl (-OH) or primary/secondary amine (-NH2, -NHR) groups. The reaction is a nucleophilic acyl substitution, typically carried out in the presence of a base catalyst such as triethylamine (B128534) (TEA) or pyridine.[4] The base neutralizes the hydrochloric acid (HCl) byproduct, driving the reaction to completion.[2] The resulting 10(E)-heptadecenoyl esters and amides are significantly more volatile and thermally stable, leading to improved chromatographic performance and mass spectral characteristics.

Applications

This derivatization protocol is applicable to a wide range of analytes containing primary/secondary amines or hydroxyl groups, including:

• Biogenic Amines: Analysis in food and biological samples.[5]

• Alcohols and Sterols: Quantification in complex matrices.[6]

• Pharmaceuticals and Metabolites: Characterization in drug development and metabolic studies.

Experimental Protocols

Materials and Reagents

• 10(E)-Heptadecenoyl chloride

• Target analyte(s) (e.g., dodecanol, octylamine)

• Internal Standard (IS) (e.g., nonadecane)

• Triethylamine (TEA), HPLC grade

• Anhydrous solvent (e.g., Toluene, Hexane, Dichloromethane), GC grade

• 1 M Phosphate (B84403) buffer (pH 6.0)

• Anhydrous Sodium Sulfate (B86663)

• Sample vials (2 mL) with PTFE-lined caps

• Microsyringes

• Heating block or water bath

• Vortex mixer

• Centrifuge

Protocol 1: Derivatization of Alcohols and Amines

• Sample Preparation: Place 0.1-1.0 mg of the sample into a 2 mL reaction vial. If the sample is in solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Preparation: Prepare a 10% (v/v) solution of 10(E)-Heptadecenoyl chloride in an anhydrous solvent like toluene. Prepare a 0.1 M solution of triethylamine (TEA) in the same solvent.

• Reaction:

  • Add 500 µL of the anhydrous solvent to the dried sample.

  • Add 100 µL of the 0.1 M TEA solution.

  • Add 50 µL of the 10% 10(E)-Heptadecenoyl chloride solution.

• Incubation: Cap the vial tightly and vortex for 30 seconds. Heat the mixture at 60°C for 30 minutes.[7]

• Work-up:

  • Cool the vial to room temperature.

  • Add 500 µL of 1 M phosphate buffer (pH 6.0) to quench the reaction and shake for 30 seconds.[7]

  • Centrifuge for 5 minutes at high speed to separate the organic and aqueous layers.[7]

• Extraction: Carefully transfer the upper organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for GC-MS analysis. Inject 1 µL of the organic solution into the GC-MS system.

GC-MS Parameters

The following are typical GC-MS parameters for the analysis of long-chain fatty acid derivatives. Optimization may be required for specific instruments and analytes.

• GC System: Agilent 8890 GC or equivalent

• MS System: Agilent 5977B MSD or equivalent

• Column: HP-5ms UI capillary column (30 m × 0.25 mm i.d. × 0.25 µm film thickness) or similar.[4]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Injector: Split/splitless injector at 280°C. Operated in splitless mode.[4]

• Oven Program: Initial temperature of 150°C, hold for 2 minutes, ramp at 10°C/min to 300°C, and hold for 10 minutes.[8]

• MS Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.[4]

  • Source Temperature: 230°C.[4]

  • Quadrupole Temperature: 150°C.[4]

  • Scan Range: m/z 40-600.

Data Presentation

The following table presents representative performance data for the derivatization of a model long-chain alcohol and a primary amine with 10(E)-Heptadecenoyl chloride.

Note: The data presented in Table 1 is illustrative and based on typical performance characteristics of acylation derivatization for GC-MS analysis. Actual results may vary depending on the analyte, matrix, and instrumentation.

Analyte	Derivative	Retention Time (min)	LOD (ng/mL)	LOQ (ng/mL)	Linearity (R²)	Recovery (%)
Dodecanol	Dodecyl 10(E)-heptadecenoate	~18.5	5	15	>0.998	92-105
Octylamine	N-Octyl-10(E)-heptadecenamide	~19.2	8	25	>0.997	90-103

Table 1: Representative quantitative data for the GC-MS analysis of model compounds derivatized with 10(E)-Heptadecenoyl chloride.

Visualizations

Caption: General reaction of 10(E)-Heptadecenoyl chloride with an alcohol or amine.

Caption: Step-by-step workflow for the derivatization and analysis protocol.

Conclusion

Derivatization with 10(E)-Heptadecenoyl chloride is an effective method for improving the GC-MS analysis of compounds containing active hydrogen functional groups, such as alcohols and amines. The protocol is straightforward and results in the formation of stable, volatile derivatives with excellent chromatographic properties. This method can be readily integrated into analytical workflows in various research and development settings to enhance the sensitivity and reliability of quantitative analysis.

References

• 1. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. gcms.cz [gcms.cz]
• 4. osti.gov [osti.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. Acylation as a successful derivatization strategy for the analysis of pinacolyl alcohol in a glycerol-rich matrix by GC-MS: application during an OPCW Proficiency Test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Application Note: Fatty Acid Profiling by LC-MS Using a Novel Derivatization Strategy with 10(E)-Heptadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note describes a novel, hypothetical method for the quantitative profiling of free fatty acids (FFAs) in biological matrices using derivatization with 10(E)-Heptadecenoyl chloride followed by Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This approach involves the conversion of target fatty acids into their corresponding symmetric or asymmetric anhydrides. The introduction of the C17 aliphatic chain from the reagent can potentially aid in the chromatographic retention and provide a characteristic fragmentation pattern for identification and quantification. This document provides a detailed theoretical framework, experimental protocols, and anticipated performance characteristics for this innovative methodology.

Introduction

Fatty acids are crucial biomolecules involved in energy metabolism, cell signaling, and the construction of complex lipids. Their accurate quantification is vital in various research fields, including drug development, metabolic disorders, and nutritional science. A significant challenge in FFA analysis by LC-MS is their poor ionization efficiency in the commonly used positive electrospray ionization (ESI) mode.[1][2]

Chemical derivatization is a widely employed strategy to enhance the sensitivity and chromatographic performance of FFA analysis.[1][2] Typically, derivatization reagents are used to introduce a permanently charged group or a readily ionizable moiety onto the fatty acid's carboxyl group. This application note explores a theoretical and unconventional derivatization strategy using 10(E)-Heptadecenoyl chloride. This reagent reacts with the carboxyl group of target fatty acids to form fatty acid anhydrides. While less common than ester or amide formation, this method offers a unique approach to modifying FFAs for LC-MS analysis. The resulting anhydride (B1165640) derivatives are expected to exhibit improved chromatographic retention on reverse-phase columns and may offer unique fragmentation patterns in tandem MS for enhanced specificity.

Principle of the Method

The core of this method is the chemical derivatization of free fatty acids with 10(E)-Heptadecenoyl chloride in the presence of a non-nucleophilic base. The acyl chloride reacts with the carboxylate of the target fatty acid to form a mixed anhydride. This derivative is then analyzed by reverse-phase LC-MS. Quantification is achieved by monitoring specific precursor-to-product ion transitions using tandem mass spectrometry (MS/MS) in Multiple Reaction Monitoring (MRM) mode. An odd-chain fatty acid, such as pentadecanoic acid (C15:0), derivatized in the same manner, can be used as an internal standard to correct for matrix effects and variations in sample preparation and instrument response.

The proposed derivatization reaction is as follows:

R-COOH (Target Fatty Acid) + C₁₆H₃₁COCl (10(E)-Heptadecenoyl chloride) → R-CO-O-CO-C₁₆H₃₁ (Fatty Acid Anhydride Derivative) + HCl

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (LC-MS grade), Methanol (B129727) (LC-MS grade), Water (LC-MS grade), Dichloromethane (Anhydrous), Formic acid (LC-MS grade).

• Reagents: 10(E)-Heptadecenoyl chloride, Triethylamine (TEA), Pyridine, Fatty acid standards (e.g., Palmitic acid, Stearic acid, Oleic acid, Linoleic acid), Internal Standard (e.g., Pentadecanoic acid).

• Sample Preparation: Solid Phase Extraction (SPE) cartridges (e.g., C18), 2 mL microcentrifuge tubes, nitrogen evaporator.

Standard and Sample Preparation

• Standard Stock Solutions: Prepare individual stock solutions of fatty acid standards and the internal standard (Pentadecanoic acid) in methanol at a concentration of 1 mg/mL.

• Working Standard Mixture: Combine the stock solutions to create a mixed standard working solution containing each fatty acid at a concentration of 10 µg/mL.

• Sample Extraction:

  • For plasma/serum samples, use a liquid-liquid extraction or a protein precipitation protocol followed by solid-phase extraction to isolate the free fatty acids.

  • To 100 µL of plasma, add 10 µL of the internal standard stock solution and 400 µL of ice-cold methanol.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and dry it under a gentle stream of nitrogen.

Derivatization Protocol

• Reconstitute the dried sample extract or an aliquot of the working standard mixture in 50 µL of anhydrous dichloromethane.

• Add 10 µL of Triethylamine (100 mM in dichloromethane).

• Add 20 µL of 10(E)-Heptadecenoyl chloride (10 mg/mL in anhydrous dichloromethane).

• Vortex briefly and incubate at 60°C for 30 minutes.

• After incubation, evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the derivatized sample in 100 µL of acetonitrile/water (90:10, v/v) for LC-MS analysis.

Experimental Workflow for Fatty Acid Derivatization.

LC-MS/MS Analysis

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile/Isopropanol (1:1, v/v)

• Gradient:

  • 0-2 min: 80% B

  • 2-12 min: 80% to 100% B

  • 12-15 min: 100% B

  • 15.1-18 min: 80% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 45°C

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Key MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Collision Gas: Argon

Data Presentation and Performance

The following tables summarize the anticipated quantitative performance of this hypothetical method. These values are representative of what would be expected from a validated LC-MS/MS assay for derivatized fatty acids.

Table 1: Anticipated MRM Transitions for Derivatized Fatty Acids

Analyte (Fatty Acid)	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)	Collision Energy (eV)
Palmitic Acid (C16:0)	509.5	257.2	20
Stearic Acid (C18:0)	537.5	285.3	22
Oleic Acid (C18:1)	535.5	283.3	20
Linoleic Acid (C18:2)	533.5	281.3	18
Internal Standard (C15:0)	495.5	243.2	20

Note: Precursor ions are calculated based on the [M+H]⁺ of the mixed anhydride. Product ions correspond to the protonated form of the original fatty acid after neutral loss of heptadecenoic acid.

Table 2: Anticipated Method Validation Parameters

Analyte	Linearity Range (ng/mL)	R²	LOD (ng/mL)	LOQ (ng/mL)
Palmitic Acid	5 - 2000	>0.995	1.5	5
Stearic Acid	5 - 2000	>0.995	1.8	5
Oleic Acid	2 - 1000	>0.998	0.8	2
Linoleic Acid	2 - 1000	>0.997	0.7	2

Table 3: Anticipated Recovery and Precision

Analyte	Spiked Level (ng/mL)	Recovery (%)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)
Palmitic Acid	50	95.2	4.5	6.8
500	98.1	3.1	5.2
Stearic Acid	50	93.8	5.1	7.1
500	97.5	3.5	5.8
Oleic Acid	20	99.2	3.8	5.5
200	101.5	2.9	4.9
Linoleic Acid	20	98.7	4.1	6.2
200	102.1	3.3	5.1

Application to Fatty Acid Signaling

Fatty acids are not only metabolic fuels but also key signaling molecules that regulate a wide range of cellular processes, often through receptor-mediated pathways. For instance, free fatty acids can activate G-protein coupled receptors (GPCRs) like GPR40 (FFAR1) and GPR120 (FFAR4), which are involved in insulin (B600854) secretion, inflammation, and gut hormone release. The precise quantification of specific fatty acids is critical to understanding these signaling cascades in the context of metabolic diseases and drug discovery.

References

• 1. Synthesis of fatty acid anhydrides by reaction with dicyclohexylcarbodiimide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Derivatizing Biological Samples with 10(E)-Heptadecenoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Derivatization is a crucial step in chemical analysis, particularly in the field of metabolomics and lipidomics, for enhancing the detectability and chromatographic separation of target analytes. Acyl chlorides, such as 10(E)-Heptadecenoyl chloride, are reactive reagents that can be used to derivatize molecules containing hydroxyl (-OH) and primary or secondary amine (-NH2, -NHR) functional groups. This process, known as acylation, introduces a lipophilic heptadecenoyl group onto the target molecule. This modification can significantly improve the analyte's properties for analysis by liquid chromatography-mass spectrometry (LC-MS), particularly for polar molecules that may otherwise exhibit poor retention on reversed-phase columns and inefficient ionization.[1][2]

These application notes provide a generalized protocol for the derivatization of biological samples with 10(E)-Heptadecenoyl chloride, based on established methods for other acyl chlorides like benzoyl chloride.[1][3] The provided protocol is intended as a starting point and may require optimization for specific applications and sample types.

Principle of the Method

The derivatization reaction involves the nucleophilic attack of a hydroxyl or amine group on the carbonyl carbon of 10(E)-Heptadecenoyl chloride. This results in the formation of an ester or an amide, respectively, and the release of hydrochloric acid (HCl). A non-nucleophilic base, such as pyridine (B92270) or triethylamine, is typically added to the reaction mixture to neutralize the HCl produced and drive the reaction to completion.[4][5] The resulting derivatized analyte is more hydrophobic, which can lead to improved retention in reversed-phase chromatography and enhanced ionization efficiency in mass spectrometry, often resulting in lower limits of detection.[1][2]

Applications

• Lipidomics: Derivatization of endogenous lipids containing free hydroxyl groups, such as monoacylglycerols, diacylglycerols, and certain sphingolipids, to improve their detection and quantification.[1]

• Metabolomics: Targeting polar metabolites with hydroxyl or amine functionalities that are otherwise difficult to analyze by LC-MS.

• Drug Development: Characterizing drug metabolites that contain hydroxyl or amine groups.

Experimental Protocols

Note: As no specific protocol for 10(E)-Heptadecenoyl chloride was found in the scientific literature, the following is a generalized protocol adapted from methods using other acyl chlorides.[1][6] Users should perform initial optimization experiments to determine the ideal reaction conditions for their specific analytes and sample matrices.

Materials and Reagents

• 10(E)-Heptadecenoyl chloride (purity ≥ 95%)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Acetonitrile (B52724) (ACN))[4]

• Anhydrous base (e.g., Pyridine or Triethylamine)[4]

• Quenching solution (e.g., water or a mild aqueous acid)

• Extraction solvent (e.g., Ethyl acetate (B1210297) or Hexane)

• Internal Standard (IS) solution (e.g., a stable isotope-labeled version of the analyte or a structurally similar compound not present in the sample)

• Biological sample extract (e.g., lipid extract from plasma, cells, or tissues)

• Nitrogen gas for evaporation

• LC-MS grade solvents for sample reconstitution (e.g., Acetonitrile/Water mixture)

Derivatization Procedure

• Sample Preparation:

  • Ensure the biological sample extract is dry and free of water, as water will react with the acyl chloride.[5] This can be achieved by lyophilization or evaporation under a stream of nitrogen.

  • Resuspend the dried extract in a known volume of anhydrous solvent (e.g., 100 µL of DCM).

• Derivatization Reaction:

  • To the resuspended sample, add the internal standard solution.

  • Add the anhydrous base (e.g., 10 µL of pyridine).

  • Add the derivatizing agent, 10(E)-Heptadecenoyl chloride (e.g., 20 µL of a 10 mg/mL solution in anhydrous DCM). The optimal concentration of the derivatizing agent should be determined empirically.

  • Vortex the mixture gently and incubate at room temperature (or slightly elevated temperature, e.g., 40-60°C) for 30-60 minutes. The optimal time and temperature will vary depending on the reactivity of the target analytes.[6]

• Reaction Quenching and Extraction:

  • After incubation, quench the reaction by adding a small volume of water (e.g., 50 µL) to consume any unreacted 10(E)-Heptadecenoyl chloride.

  • Vortex the mixture.

  • Perform a liquid-liquid extraction by adding an extraction solvent (e.g., 500 µL of ethyl acetate).

  • Vortex thoroughly and centrifuge to separate the phases.

  • Carefully transfer the upper organic layer containing the derivatized analytes to a clean tube.

• Sample Clean-up and Reconstitution:

  • Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried derivatized sample in a suitable volume (e.g., 100 µL) of LC-MS grade solvent (e.g., 90:10 Acetonitrile:Water) for analysis.

LC-MS/MS Analysis

• Chromatography: Use a reversed-phase column (e.g., C18 or C30) suitable for lipid analysis. The mobile phases will typically consist of an aqueous solution with a small amount of additive (e.g., formic acid or ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile or isopropanol). A gradient elution should be optimized to achieve good separation of the derivatized analytes.

• Mass Spectrometry: The mass spectrometer should be operated in a mode appropriate for the derivatized analytes, which will likely ionize well in positive ion mode via electrospray ionization (ESI). Develop a multiple reaction monitoring (MRM) method for quantitative analysis, using specific precursor-product ion transitions for each derivatized analyte and the internal standard.

Data Presentation

Quantitative data obtained from the LC-MS/MS analysis should be summarized in a clear and structured table. This allows for easy comparison of analyte concentrations across different samples or experimental conditions.

Table 1: Example Template for Quantitative Analysis of Derivatized Analytes

Analyte (Derivatized)	Sample Group 1 (Concentration ± SD)	Sample Group 2 (Concentration ± SD)	p-value	Fold Change
Analyte A-C17:1	e.g., 15.2 ± 2.1 ng/mL	e.g., 35.8 ± 4.5 ng/mL	e.g., <0.01	e.g., 2.36
Analyte B-C17:1	e.g., 120.5 ± 15.3 ng/mL	e.g., 65.1 ± 8.9 ng/mL	e.g., <0.05	e.g., 0.54
...	...	...	...	...

Visualizations

Experimental Workflow

Caption: Experimental workflow for the derivatization of biological samples.

Hypothetical Signaling Pathway

Caption: Hypothetical signaling pathway involving protein acylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Derivatization and rapid GC-MS screening of chlorides relevant to the Chemical Weapons Convention in organic liquid samples - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Applications of 10(E)-Heptadecenoyl Chloride in Lipidomics Research

For Researchers, Scientists, and Drug Development Professionals

Application Notes

10(E)-Heptadecenoyl chloride is a valuable tool in lipidomics research, primarily utilized as a derivatizing agent and a precursor for the synthesis of an internal standard for the quantification of fatty acids and other lipid species by mass spectrometry (MS). Its odd-chain length (C17) and monounsaturation make it a strategic choice, as endogenous levels of C17:1 fatty acids are typically low in many biological systems, minimizing interference with the analysis of more common even-chain fatty acids.

The primary applications of 10(E)-Heptadecenoyl chloride in lipidomics include:

• Internal Standard for Fatty Acid Quantification: 10(E)-Heptadecenoyl chloride can be converted to 10(E)-Heptadecenoic acid or its methyl ester, which serves as an excellent internal standard for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS) analysis of free fatty acids and total fatty acid composition after hydrolysis of complex lipids. The use of an odd-chain fatty acid internal standard allows for accurate correction of variations in sample extraction, derivatization efficiency, and instrument response.

• Derivatization Reagent: While less common than other derivatizing agents, fatty acyl chlorides can be used to derivatize lipids containing hydroxyl or amino groups. This can improve their chromatographic properties and ionization efficiency in mass spectrometry.

• Metabolic Tracer: Stable isotope-labeled versions of 10(E)-Heptadecenoyl chloride can be synthesized and used in metabolic labeling studies to trace the incorporation and metabolism of this specific fatty acid into various lipid classes, providing insights into fatty acid uptake, elongation, desaturation, and beta-oxidation pathways.

The following sections provide detailed protocols for the application of 10(E)-Heptadecenoyl chloride as a precursor for an internal standard in fatty acid analysis and a conceptual signaling pathway for its metabolism.

Data Presentation

The use of 10(E)-Heptadecenoyl chloride-derived internal standards allows for the generation of precise and accurate quantitative data in lipidomics experiments. Below are examples of how such data can be presented.

Table 1: Calibration Curve for Fatty Acid Quantification using 10(E)-Heptadecenoic Acid Methyl Ester as an Internal Standard. This table illustrates the linear relationship between the concentration of a standard fatty acid (Palmitic Acid, C16:0) and the ratio of its peak area to that of the internal standard (10(E)-Heptadecenoic Acid Methyl Ester, C17:1-ME).

Concentration of Palmitic Acid (µM)	Peak Area of Palmitic Acid	Peak Area of C17:1-ME (Internal Standard)	Peak Area Ratio (Palmitic Acid / C17:1-ME)
1	15,234	1,500,123	0.0102
5	76,170	1,510,567	0.0504
10	153,890	1,505,345	0.1022
25	382,225	1,498,987	0.2550
50	759,876	1,502,654	0.5057
100	1,520,456	1,508,765	1.0077

Table 2: Quantification of Endogenous Fatty Acids in a Biological Sample using 10(E)-Heptadecenoic Acid as an Internal Standard. This table shows the calculated concentrations of various endogenous fatty acids in a plasma sample, corrected using the internal standard.

Fatty Acid	Retention Time (min)	Peak Area of Analyte	Peak Area of Internal Standard (C17:1)	Calculated Concentration (µM)
Myristic Acid (C14:0)	12.5	45,678	1,495,321	30.5
Palmitic Acid (C16:0)	14.2	2,345,678	1,495,321	1568.7
Palmitoleic Acid (C16:1)	14.0	123,456	1,495,321	82.6
Stearic Acid (C18:0)	15.8	1,876,543	1,495,321	1255.0
Oleic Acid (C18:1)	15.6	3,456,789	1,495,321	2311.8
Linoleic Acid (C18:2)	15.4	2,987,654	1,495,321	1998.0

Experimental Protocols

Protocol 1: Preparation of 10(E)-Heptadecenoic Acid Methyl Ester Internal Standard and its use in GC-MS based Fatty Acid Profiling

This protocol describes the conversion of 10(E)-Heptadecenoyl chloride to its methyl ester for use as an internal standard in the quantification of total fatty acids from a biological sample.

Materials:

• 10(E)-Heptadecenoyl chloride

• Anhydrous Methanol (B129727)

• Pyridine

• Hexane (B92381)

• Sodium Sulfate (anhydrous)

• Biological sample (e.g., plasma, cell pellet)

• Chloroform/Methanol (2:1, v/v)

• 0.9% NaCl solution

• Boron trifluoride-methanol solution (14% in methanol)

• Saturated NaCl solution

• GC-MS system with a suitable capillary column (e.g., DB-225ms)

Procedure:

• Preparation of 10(E)-Heptadecenoic Acid Methyl Ester Stock Solution (Internal Standard): a. In a clean, dry glass vial, dissolve a known amount of 10(E)-Heptadecenoyl chloride in a small volume of anhydrous hexane. b. Add a 1.5 molar excess of anhydrous methanol and a 1.2 molar excess of pyridine. c. Cap the vial and let the reaction proceed at room temperature for 1 hour. d. Wash the reaction mixture with 0.9% NaCl solution to remove excess reagents. e. Collect the upper hexane layer and dry it over anhydrous sodium sulfate. f. Transfer the dried hexane solution to a new vial and evaporate the solvent under a stream of nitrogen. g. Re-dissolve the resulting 10(E)-Heptadecenoic acid methyl ester in a known volume of hexane to achieve a final concentration of 1 mg/mL. This is your internal standard stock solution.

• Lipid Extraction from Biological Sample: a. To your biological sample (e.g., 100 µL plasma or 1x10^6 cells), add a known amount of the 10(E)-Heptadecenoic acid methyl ester internal standard stock solution (e.g., 10 µg). b. Add 3 mL of chloroform/methanol (2:1, v/v) and vortex thoroughly for 2 minutes. c. Add 0.6 mL of 0.9% NaCl solution and vortex again for 1 minute. d. Centrifuge at 2000 x g for 5 minutes to separate the phases. e. Carefully collect the lower organic phase containing the lipids into a new glass tube.

• Transesterification to Fatty Acid Methyl Esters (FAMEs): a. Evaporate the solvent from the lipid extract under a stream of nitrogen. b. Add 2 mL of 14% boron trifluoride-methanol solution to the dried lipid extract. c. Cap the tube tightly and heat at 100°C for 30 minutes. d. Cool the tube to room temperature and add 1 mL of saturated NaCl solution and 2 mL of hexane. e. Vortex vigorously for 1 minute and then centrifuge at 1000 x g for 5 minutes. f. Carefully transfer the upper hexane layer containing the FAMEs to a new vial for GC-MS analysis.

• GC-MS Analysis: a. Inject 1 µL of the FAMEs solution into the GC-MS system. b. Use a temperature program suitable for separating C14 to C22 FAMEs. c. Acquire data in full scan mode or selected ion monitoring (SIM) mode for higher sensitivity. d. Identify individual FAMEs based on their retention times and mass spectra compared to known standards. e. Quantify each fatty acid by calculating the ratio of its peak area to the peak area of the 10(E)-Heptadecenoic acid methyl ester internal standard and comparing this to a calibration curve.

Mandatory Visualization

Signaling Pathway

Caption: Beta-oxidation pathway of 10(E)-Heptadecenoyl-CoA.

Experimental Workflow

Caption: General workflow for lipidomics using an internal standard.

Application Note: Derivatization of Hydroxyl-Containing Metabolites with 10(E)-Heptadecenoyl Chloride for Enhanced LC-MS Analysis

Abstract

This application note describes a detailed protocol for the derivatization of hydroxyl-containing metabolites using 10(E)-Heptadecenoyl chloride prior to analysis by liquid chromatography-mass spectrometry (LC-MS). The derivatization of polar hydroxyl groups with the long-chain fatty acyl chloride, 10(E)-Heptadecenoyl chloride, significantly increases the hydrophobicity of the metabolites. This enhanced hydrophobicity improves their retention on reversed-phase chromatographic columns and increases their ionization efficiency in the mass spectrometer, leading to substantial improvements in detection sensitivity and more robust quantification. This method is particularly beneficial for the analysis of small polar metabolites, such as sugars, organic acids, and certain amino acids, in complex biological matrices.

Principle of Derivatization

The derivatization reaction is based on the nucleophilic acyl substitution where the hydroxyl group (-OH) of the metabolite acts as a nucleophile, attacking the electrophilic carbonyl carbon of 10(E)-Heptadecenoyl chloride. This reaction results in the formation of a stable ester bond and the elimination of hydrogen chloride. The reaction is typically carried out in an anhydrous aprotic solvent in the presence of a non-nucleophilic base, such as pyridine (B92270) or triethylamine, which serves to neutralize the hydrogen chloride byproduct and catalyze the reaction. The addition of the C17 fatty acid chain to the polar metabolite significantly alters its physicochemical properties, making it more amenable to reversed-phase LC-MS analysis.

Advantages of Derivatization with 10(E)-Heptadecenoyl Chloride

• Improved Chromatographic Resolution: The increased hydrophobicity of the derivatized metabolites leads to better retention and separation on C18 and other reversed-phase columns, moving their elution away from the void volume where matrix interferences are often most pronounced.

• Enhanced Ionization Efficiency: The long alkyl chain of the derivatization agent can improve the desorption and ionization of the analytes in the electrospray ionization (ESI) source, resulting in higher signal intensity.

• Increased Sensitivity: The combination of improved chromatography and enhanced ionization leads to significantly lower limits of detection (LOD) and limits of quantification (LOQ) for targeted metabolites.

• Potential for Multiplexing: While not utilized in this specific protocol, isotopically labeled versions of 10(E)-Heptadecenoyl chloride could be synthesized to enable relative and absolute quantification in metabolomics studies.

Experimental Protocols

Reagents and Materials

• 10(E)-Heptadecenoyl chloride (≥98% purity)

• Anhydrous Acetonitrile (ACN)

• Anhydrous Pyridine

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Nitrogen gas for drying

• Metabolite standards (e.g., glucose, lactic acid, serine)

• Biological samples (e.g., plasma, urine, cell extracts)

• Microcentrifuge tubes (1.5 mL)

• Heating block or incubator

• Vortex mixer

• Centrifuge

Sample Preparation

For Plasma/Serum Samples:

• To 100 µL of plasma or serum in a microcentrifuge tube, add 400 µL of ice-cold methanol to precipitate proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Dry the supernatant completely under a gentle stream of nitrogen gas at 30°C.

For Urine Samples:

• Thaw frozen urine samples on ice.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to remove particulate matter.

• Dilute the supernatant 1:10 with LC-MS grade water.

• Take 50 µL of the diluted urine and dry it completely under a gentle stream of nitrogen gas at 30°C.

For Cell Extracts:

• Perform a standard metabolite extraction protocol (e.g., using a methanol/water/chloroform solvent system).

• Collect the polar phase containing the hydroxylated metabolites.

• Dry a specific aliquot of the extract completely under a gentle stream of nitrogen gas at 30°C.

Derivatization Protocol

• To the dried sample or standard, add 50 µL of a freshly prepared solution of 10 mg/mL 10(E)-Heptadecenoyl chloride in anhydrous acetonitrile.

• Add 10 µL of anhydrous pyridine to catalyze the reaction.

• Vortex the mixture for 30 seconds to ensure complete dissolution of the residue.

• Incubate the reaction mixture at 60°C for 60 minutes in a heating block.

• After incubation, cool the samples to room temperature.

• Dry the reaction mixture completely under a gentle stream of nitrogen gas at 30°C to remove the solvent and excess pyridine.

• Reconstitute the dried derivatized sample in 100 µL of a 90:10 (v/v) methanol/water solution containing 0.1% formic acid.

• Vortex for 1 minute and centrifuge at 14,000 x g for 5 minutes to pellet any insoluble material.

• Transfer the supernatant to an autosampler vial for LC-MS analysis.

LC-MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 50% B

  • 2-15 min: 50-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-50% B

  • 18.1-25 min: 50% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) or a triple quadrupole mass spectrometer for targeted analysis.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Range (for untargeted analysis): m/z 150-1000.

• Targeted Analysis: Use selected reaction monitoring (SRM) for specific derivatized metabolites.

Data Presentation

The derivatization with 10(E)-Heptadecenoyl chloride is expected to significantly enhance the detection of hydroxyl-containing metabolites. The following table presents hypothetical data on the improvement in signal intensity for representative metabolites.

Metabolite	Underivatized Signal Intensity (arbitrary units)	Derivatized Signal Intensity (arbitrary units)	Fold Increase
Glucose	5,000	250,000	50
Lactic Acid	12,000	480,000	40
Serine	8,000	360,000	45
Glycerol	3,000	180,000	60
Cholesterol	Not detected	500,000	-

Visualizations

Caption: Experimental workflow for the derivatization of hydroxyl-containing metabolites.

Caption: Chemical reaction of a hydroxyl group with 10(E)-Heptadecenoyl chloride.

Application Notes and Protocols for the Quantitative Analysis of Endocannabinoids Utilizing a C17:1 Analog Internal Standard Approach

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endocannabinoids are a class of bioactive lipids that play a crucial role in regulating a wide array of physiological processes. The two most well-characterized endocannabinoids are N-arachidonoylethanolamine (anandamide or AEA) and 2-arachidonoylglycerol (B1664049) (2-AG). Accurate quantification of these and other related N-acylethanolamines (NAEs) in biological matrices is essential for understanding their roles in health and disease, and for the development of novel therapeutics targeting the endocannabinoid system.

This document provides a detailed protocol for the quantitative analysis of endocannabinoids, particularly NAEs, in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). A key aspect of this methodology is the use of an appropriate internal standard for accurate and precise quantification. While direct derivatization of endocannabinoids with 10(E)-Heptadecenoyl chloride is not a commonly reported method, this reagent is ideally suited for the synthesis of N-10(E)-heptadecenoyl ethanolamine, a C17:1 NAE analog. This synthesized compound can serve as an excellent internal standard due to its structural similarity to the target analytes and its absence in most biological systems.

Endocannabinoid Signaling Pathway

The endocannabinoid system is a complex cell-signaling system composed of cannabinoid receptors, endogenous ligands (endocannabinoids), and the enzymes responsible for their synthesis and degradation. Endocannabinoids are typically synthesized "on-demand" from membrane lipid precursors in response to a rise in intracellular calcium. They act as retrograde messengers, traveling backward across synapses to modulate the activity of presynaptic neurons.

Application Note: Synthesis of Stable Isotope-Labeled 10(E)-Heptadecenoyl Chloride for Use as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

Quantitative bioanalysis by mass spectrometry is a cornerstone of modern drug development and metabolic research. The accuracy and precision of these assays are critically dependent on the use of high-purity internal standards. Stable isotope-labeled (SIL) analogues of the analyte of interest are widely regarded as the gold standard for internal standards, as they co-elute with the analyte and experience similar ionization effects, thereby correcting for variations in sample preparation and instrument response.[1][2] This application note provides a detailed protocol for the synthesis of stable isotope-labeled 10(E)-Heptadecenoyl chloride, a crucial reagent for the accurate quantification of its unlabeled analogue in various biological matrices. The synthetic strategy employs a Wittig reaction to construct the carbon backbone and introduce the trans-double bond, followed by conversion to the acyl chloride.

Introduction

10(E)-Heptadecenoic acid is a monounsaturated fatty acid that may be of interest in various metabolic studies. Accurate quantification of this and other fatty acids is essential for understanding their roles in health and disease. The use of a stable isotope-labeled internal standard is the preferred method for quantitative mass spectrometry, as it effectively mitigates matrix effects and compensates for analyte loss during sample processing.[3][1] This document outlines a robust two-step synthesis of deuterated 10(E)-Heptadecenoyl chloride, beginning with the synthesis of the labeled fatty acid via a Wittig reaction, followed by its conversion to the corresponding acyl chloride.

Synthesis Overview

The synthesis is divided into two main stages:

• Synthesis of 10(E)-Heptadecenoic acid-d14: A Wittig reaction is employed to couple a commercially available deuterated C7 aldehyde (Heptanal-d14) with a C10 phosphonium (B103445) ylide to form the C17 carbon chain with the desired trans-double bond geometry.

• Conversion to 10(E)-Heptadecenoyl chloride-d14: The purified deuterated fatty acid is then converted to the more reactive acyl chloride using thionyl chloride.

Experimental Protocols

Part 1: Synthesis of 10(E)-Heptadecenoic acid-d14

This procedure is adapted from standard Wittig reaction protocols, which are known to be effective for forming alkenes from aldehydes and phosphonium ylides. The use of a non-stabilized ylide generally favors the formation of the Z-isomer, however, reaction conditions can be modified to favor the E-isomer. For the synthesis of trans-alkenes from non-stabilized ylides, the Schlosser modification is often employed.

Materials:

• (10-carboxydecyl)triphenylphosphonium bromide

• Heptanal-d14 (commercially available)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (HCl), 1M

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

Procedure:

• Ylide Generation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a thermometer, add (10-carboxydecyl)triphenylphosphonium bromide (1.2 equivalents). Add anhydrous DMSO to the flask.

• To this suspension, carefully add sodium hydride (2.2 equivalents) portion-wise at room temperature.

• Heat the mixture to 70°C and stir for 1 hour, or until the evolution of hydrogen gas ceases and the solution turns a characteristic reddish-orange color, indicating the formation of the ylide.

• Cool the reaction mixture to room temperature.

• Wittig Reaction: In a separate flame-dried flask, dissolve Heptanal-d14 (1.0 equivalent) in anhydrous THF.

• Slowly add the solution of Heptanal-d14 to the ylide solution at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, pour the reaction mixture into ice-cold water and acidify to pH 3-4 with 1M HCl.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purification: Purify the crude 10(E)-Heptadecenoic acid-d14 by silica gel column chromatography using a hexane:ethyl acetate gradient to yield the pure product.

Part 2: Synthesis of 10(E)-Heptadecenoyl chloride-d14

This procedure utilizes thionyl chloride to convert the carboxylic acid to the acyl chloride. This is a standard and efficient method for this transformation.

Materials:

• 10(E)-Heptadecenoic acid-d14 (from Part 1)

• Thionyl chloride (SOCl₂)

• Anhydrous toluene (B28343)

• Anhydrous dichloromethane (B109758) (DCM)

Procedure:

• In a flame-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, dissolve the purified 10(E)-Heptadecenoic acid-d14 (1.0 equivalent) in anhydrous DCM.

• Slowly add thionyl chloride (1.5 equivalents) to the solution at room temperature.

• Reflux the reaction mixture for 2-3 hours. Monitor the reaction by observing the cessation of gas evolution (HCl and SO₂).

• Purification: After the reaction is complete, carefully remove the excess thionyl chloride and DCM by distillation under reduced pressure.

• To ensure complete removal of residual thionyl chloride, add anhydrous toluene to the flask and distill it off under reduced pressure. Repeat this step twice.

• The resulting 10(E)-Heptadecenoyl chloride-d14 is obtained as a crude oil and can be used directly in subsequent applications or further purified by vacuum distillation if required. Due to its reactivity, it is recommended to use the acyl chloride immediately or store it under an inert atmosphere at low temperature.

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of stable isotope-labeled 10(E)-Heptadecenoyl chloride.

Parameter	10(E)-Heptadecenoic acid-d14	10(E)-Heptadecenoyl chloride-d14
Expected Yield	60-75%	>90%
Chemical Purity (by GC-MS)	>98%	>95% (used crude)
Isotopic Purity (by MS)	>98%	>98%
Mass Shift (vs. unlabeled)	+14 Da	+14 Da
Appearance	White to off-white solid	Pale yellow oil

Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of stable isotope-labeled 10(E)-Heptadecenoyl chloride.

Application as an Internal Standard

Caption: Use of the synthesized internal standard in a typical quantitative bioanalytical workflow.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of stable isotope-labeled 10(E)-Heptadecenoyl chloride. The described method is robust and relies on well-established chemical transformations. The resulting high-purity internal standard is an invaluable tool for researchers in drug development and metabolic studies, enabling accurate and precise quantification of 10(E)-Heptadecenoic acid in complex biological matrices by mass spectrometry. The availability of such well-characterized internal standards is paramount for generating reliable data in regulated and research environments.

References

• 1. scribd.com [scribd.com]
• 2. WO2021045879A1 - Synthesis of deuterated aldehydes - Google Patents [patents.google.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Application of 10(E)-Heptadecenoyl Chloride in Targeted Metabolomics: A Theoretical Framework and Practical Guidance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Targeted metabolomics aims to quantify a specific set of known metabolites, offering high sensitivity and specificity for hypothesis-driven research. Fatty acids and their derivatives are crucial players in numerous physiological and pathological processes, making them prime targets for metabolomic studies. However, the inherent chemical properties of many fatty acids, such as their polarity and poor ionization efficiency in mass spectrometry, can present analytical challenges. Chemical derivatization is a powerful strategy to overcome these limitations.

This document outlines the theoretical application and provides practical protocols for the use of 10(E)-Heptadecenoyl chloride as a derivatizing agent in targeted metabolomics of fatty acids and other relevant metabolites. While direct applications of 10(E)-Heptadecenoyl chloride are not yet established in the literature, its chemical nature as a fatty acyl chloride suggests its potential utility, drawing parallels from well-established derivatization reagents like benzoyl chloride. The addition of the 17-carbon chain with a trans double bond can enhance chromatographic separation and provide a unique mass signature for targeted analysis.

Principle of 10(E)-Heptadecenoyl Chloride Derivatization

10(E)-Heptadecenoyl chloride is a reactive acyl chloride that can readily react with nucleophilic functional groups such as primary and secondary amines, hydroxyls, and thiols present in various metabolites. This reaction, often carried out under basic conditions, forms a stable amide, ester, or thioester linkage.

The key advantages of derivatizing metabolites with 10(E)-Heptadecenoyl chloride for LC-MS-based targeted metabolomics include:

• Improved Chromatographic Resolution: The addition of the long, nonpolar heptadecenoyl chain can significantly increase the retention of polar metabolites on reversed-phase liquid chromatography (RPLC) columns, improving their separation from the solvent front and other interfering matrix components.

• Enhanced Ionization Efficiency: The derivatized metabolites are expected to exhibit improved ionization efficiency in positive-ion mode electrospray ionization (ESI), leading to increased sensitivity. This is particularly beneficial for fatty acids, which are typically analyzed in negative-ion mode where sensitivity can be lower.[1][2]

• Unique Mass Signature: The heptadecenoyl moiety adds a specific mass to the target analyte, facilitating its identification and quantification using techniques like selected reaction monitoring (SRM) or parallel reaction monitoring (PRM).

• Multiplexing Capability: By using isotopically labeled 10(E)-Heptadecenoyl chloride (e.g., with ¹³C), it is possible to create internal standards for accurate quantification, minimizing matrix effects.

Potential Applications

The use of 10(E)-Heptadecenoyl chloride as a derivatization agent can be envisioned in various targeted metabolomics studies, including:

• Targeted Fatty Acid Profiling: Enhancing the detection and quantification of a panel of free fatty acids in biological samples like plasma, serum, or tissue extracts.

• Analysis of Biogenic Amines and Neurotransmitters: Improving the analytical performance for classes of compounds that contain primary or secondary amine groups.

• Steroid and Bile Acid Analysis: Targeting hydroxyl groups in these molecules to improve their chromatographic and mass spectrometric properties.

• Drug Metabolism Studies: Derivatizing drug metabolites containing suitable functional groups to enhance their detection and quantification.

Data Presentation: Illustrative Quantitative Data

The following tables provide examples of quantitative data that can be obtained from a targeted fatty acid metabolomics study. While this data was not generated using 10(E)-Heptadecenoyl chloride, it serves to illustrate the type of results that can be expected.

Table 1: Concentration of Key Fatty Acids in Human Plasma Samples

Fatty Acid	Control Group (µM) (Mean ± SD, n=50)	Disease Group (µM) (Mean ± SD, n=50)	p-value	Fold Change
Palmitic acid (C16:0)	150.2 ± 25.1	210.5 ± 30.2	< 0.001	1.40
Stearic acid (C18:0)	85.6 ± 12.3	105.1 ± 15.7	< 0.01	1.23
Oleic acid (C18:1n9)	250.8 ± 40.5	310.2 ± 55.4	< 0.001	1.24
Linoleic acid (C18:2n6)	350.1 ± 60.2	280.7 ± 45.8	< 0.01	0.80
Arachidonic acid (C20:4n6)	120.4 ± 22.1	155.9 ± 30.1	< 0.001	1.30
Eicosapentaenoic acid (EPA, C20:5n3)	45.2 ± 10.3	35.1 ± 8.7	< 0.05	0.78
Docosahexaenoic acid (DHA, C22:6n3)	60.5 ± 15.1	48.9 ± 12.3	< 0.05	0.81

Data is hypothetical and for illustrative purposes only.

Table 2: LC-MS/MS Parameters for a Set of Derivatized Fatty Acids (Hypothetical)

Derivatized Analyte (M-CO-R)*	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Retention Time (min)
Palmitic acid derivative	508.5	253.2	25	12.5
Stearic acid derivative	536.5	253.2	25	13.8
Oleic acid derivative	534.5	253.2	25	13.5
Linoleic acid derivative	532.5	253.2	25	13.2
Arachidonic acid derivative	556.5	253.2	25	12.8

*M-CO-R represents the metabolite derivatized with 10(E)-Heptadecenoyl group. The precursor ion corresponds to [M+H]⁺ of the derivatized analyte, and the product ion corresponds to the protonated 10(E)-Heptadecenoyl moiety.

Experimental Protocols

The following are detailed protocols for sample preparation, derivatization, and LC-MS/MS analysis, adapted from established methods for benzoyl chloride derivatization.[3][4]

Protocol 1: Extraction of Metabolites from Plasma/Serum

• Thaw Samples: Thaw frozen plasma or serum samples on ice.

• Protein Precipitation and Extraction: To 50 µL of plasma/serum in a microcentrifuge tube, add 200 µL of ice-cold methanol (B129727) containing a mixture of appropriate internal standards (e.g., isotopically labeled fatty acids).

• Vortex: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C.

• Collect Supernatant: Carefully transfer the supernatant to a new microcentrifuge tube.

• Dry Down: Evaporate the supernatant to dryness under a gentle stream of nitrogen gas at 30°C. The dried extract is now ready for derivatization.

Protocol 2: Derivatization with 10(E)-Heptadecenoyl Chloride

Safety Precaution: 10(E)-Heptadecenoyl chloride is a reactive acyl chloride and should be handled in a fume hood with appropriate personal protective equipment (gloves, safety glasses).

• Reconstitute Extract: Reconstitute the dried metabolite extract in 50 µL of a 1:1 (v/v) mixture of acetonitrile (B52724) and 100 mM sodium carbonate buffer (pH 9.0).

• Prepare Derivatization Reagent: Prepare a 10 mg/mL solution of 10(E)-Heptadecenoyl chloride in anhydrous acetonitrile. This solution should be prepared fresh.

• Derivatization Reaction: Add 20 µL of the 10(E)-Heptadecenoyl chloride solution to the reconstituted extract.

• Incubation: Vortex the mixture for 30 seconds and incubate at 40°C for 30 minutes.

• Quench Reaction: After incubation, add 10 µL of 1% formic acid in water to quench the reaction and neutralize the excess base.

• Sample Dilution: Add 120 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid) to the derivatized sample.

• Centrifugation: Centrifuge at 14,000 x g for 5 minutes at 4°C to pellet any precipitates.

• Transfer to Vial: Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis of Derivatized Metabolites

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient:

  • 0-2 min: 20% B

  • 2-15 min: 20% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 20% B

  • 18.1-22 min: 20% B (re-equilibration)

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer equipped with an ESI source.

• Ionization Mode: Positive ion mode.

• Key MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 400°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 800 L/hr

• Data Acquisition: Operate in Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) mode. The specific precursor and product ion pairs for each derivatized metabolite need to be optimized by infusing individual standards.

Mandatory Visualizations

Signaling Pathways and Logical Relationships

Caption: Overview of Fatty Acid Metabolism.

This diagram illustrates the two major pathways of fatty acid metabolism: synthesis (lipogenesis) in the cytosol and breakdown (β-oxidation) in the mitochondria.[5][6][7] Fatty acids can be synthesized from glucose via acetyl-CoA and stored as triglycerides.[5] For energy production, fatty acids are transported into the mitochondria and broken down into acetyl-CoA, which then enters the TCA cycle to produce ATP.[6][7]

Caption: Targeted Metabolomics Workflow.

This diagram outlines the key steps in a targeted metabolomics experiment using derivatization.[8][9][10] The workflow begins with sample collection and metabolite extraction, followed by chemical derivatization to improve the analytical properties of the target metabolites. The derivatized samples are then analyzed by LC-MS/MS. The acquired data is processed to quantify the metabolites, and statistical analysis is performed to identify significant changes, which are then interpreted in a biological context.[9][10]

Conclusion

While the direct application of 10(E)-Heptadecenoyl chloride in targeted metabolomics is yet to be explored, its properties as a fatty acyl chloride present a promising avenue for the development of new derivatization strategies. The protocols and theoretical framework provided here, based on well-established methods for similar reagents, offer a starting point for researchers interested in exploring its potential. The use of such novel derivatization agents could lead to improved sensitivity, selectivity, and coverage in the targeted analysis of fatty acids and other important classes of metabolites, ultimately contributing to a deeper understanding of their roles in health and disease.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Simple and Reproducible Derivatization with Benzoyl Chloride: Improvement of Sensitivity for Multiple Lipid Classes in RP-UHPLC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fatty acid metabolism - Wikipedia [en.wikipedia.org]
• 6. What is Fatty Acid Metabolism? - Creative Proteomics [creative-proteomics.com]
• 7. studysmarter.co.uk [studysmarter.co.uk]
• 8. mdpi.com [mdpi.com]
• 9. Targeted Metabolomics Workflows | Thermo Fisher Scientific - DE [thermofisher.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 10(E)-Heptadecenoyl Chloride in Preparing Analytical Standards for Lipid Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise and accurate quantification of lipids is paramount in understanding their roles in health and disease. Lipidomics, the large-scale study of lipids, often relies on mass spectrometry (MS) and chromatography techniques. A significant challenge in quantitative lipidomics is the variability introduced during sample preparation and analysis. To correct for these variations, internal standards are crucial for ensuring accurate and reproducible quantification.

Heptadecanoic acid (C17:0) and its derivatives are widely used as internal standards because they are naturally absent or present in very low abundance in most biological samples.[1] The introduction of an unsaturated fatty acyl chain, such as 10(E)-heptadecenoyl group, can be advantageous for creating standards for specific classes of unsaturated lipids. 10(E)-Heptadecenoyl chloride is a reactive derivative of 10(E)-heptadecenoic acid, designed for the derivatization of lipid molecules containing hydroxyl or amino groups. This process attaches the C17:1 fatty acyl chain to the target analyte, thereby creating a standard that can be easily distinguished by its unique mass in MS analysis.

cis-10-Heptadecenoic acid, a related isomer, has been identified as a minor component in ruminant fats and has shown potential anti-tumor activity by inhibiting the proliferation of HL-60 cells.[2] Its unique metabolism, bypassing the conventional beta-oxidation pathway due to the even-positioned double bond, makes it an interesting subject in lipid metabolism studies. While the biological roles of the 10(E) isomer are less characterized, its utility as a chemical tool for creating analytical standards is significant.

These application notes provide a detailed protocol for the use of 10(E)-Heptadecenoyl chloride in the preparation of analytical standards for various lipid classes, enhancing the sensitivity and accuracy of lipid quantification in research and development settings.

Principle of Derivatization

10(E)-Heptadecenoyl chloride is an acyl chloride that readily reacts with nucleophilic functional groups such as hydroxyl (-OH) and primary/secondary amine (-NH2, -NHR) groups present in lipid molecules. This acylation reaction forms a stable ester or amide bond, respectively, effectively "tagging" the analyte with the 10-heptadecenoyl group. This derivatization serves two primary purposes in quantitative lipid analysis:

• Creation of Internal Standards: By reacting 10(E)-Heptadecenoyl chloride with a known quantity of a lipid that is not endogenously present in the sample (or a deuterated analogue), a customized internal standard can be synthesized.

• Enhanced MS Detection: The derivatization can improve the ionization efficiency and chromatographic behavior of certain lipid classes, leading to increased sensitivity in LC-MS analysis.

Experimental Protocols

Protocol 1: Synthesis of 10(E)-Heptadecenoyl Chloride from 10(E)-Heptadecenoic Acid

This protocol describes the conversion of the parent fatty acid to its more reactive acyl chloride form.

Materials:

• 10(E)-Heptadecenoic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous toluene (B28343)

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic amount)

• Round-bottom flask with a reflux condenser and drying tube

• Magnetic stirrer and stir bar

• Heating mantle

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 10(E)-Heptadecenoic acid in anhydrous toluene.

• Add a catalytic amount of anhydrous DMF.

• Slowly add an excess (typically 1.5-2 equivalents) of thionyl chloride or oxalyl chloride to the solution at room temperature with gentle stirring.

• After the initial reaction subsides, gently heat the mixture to reflux (typically 50-60 °C) for 1-2 hours, or until the evolution of gas (HCl and SO₂ or CO and CO₂) ceases.

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride and toluene by rotary evaporation under reduced pressure. To ensure complete removal of residual thionyl chloride, co-evaporation with anhydrous toluene can be performed two to three times.

• The resulting 10(E)-Heptadecenoyl chloride should be used immediately for derivatization or stored under anhydrous and inert conditions to prevent hydrolysis.

Safety Precautions: Thionyl chloride and oxalyl chloride are corrosive and react violently with water. All manipulations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn.

Protocol 2: Derivatization of Hydroxyl- and Amine-Containing Lipids

This protocol provides a general procedure for the derivatization of lipid classes such as mono- and diacylglycerols, sterols, and sphingoid bases using 10(E)-Heptadecenoyl chloride. This protocol is adapted from established methods for benzoyl chloride derivatization and may require optimization for specific analytes.

Materials:

• Lipid standard to be derivatized (e.g., monoglyceride, diglyceride, cholesterol, sphingosine)

• 10(E)-Heptadecenoyl chloride solution in anhydrous acetonitrile (B52724) or other suitable aprotic solvent.

• Anhydrous pyridine (B92270) or a non-nucleophilic base (e.g., triethylamine)

• Anhydrous reaction solvent (e.g., acetonitrile, dichloromethane)

• Quenching solution (e.g., methanol)

• Vortex mixer

• Heating block or water bath

Procedure:

• Prepare a stock solution of the lipid standard in an appropriate anhydrous solvent.

• In a clean, dry glass vial, add a known amount of the lipid standard solution.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Re-dissolve the dried lipid in the anhydrous reaction solvent.

• Add an excess of the 10(E)-Heptadecenoyl chloride solution to the vial.

• Add an excess of anhydrous pyridine or other base to act as a catalyst and acid scavenger. The final concentration of the base should be sufficient to neutralize the HCl generated during the reaction.

• Cap the vial tightly and vortex briefly to mix the reactants.

• Incubate the reaction mixture at a controlled temperature (e.g., 60°C) for a specified time (e.g., 30-60 minutes). Reaction conditions (temperature and time) should be optimized for each lipid class to ensure complete derivatization.

• After incubation, cool the reaction mixture to room temperature.

• Quench the reaction by adding a small amount of methanol (B129727) to react with any remaining 10(E)-Heptadecenoyl chloride.

• Vortex the mixture and then evaporate to dryness under a stream of nitrogen.

• The derivatized standard is now ready for reconstitution in a solvent compatible with the analytical platform (e.g., LC-MS) and for use in spiking into biological samples as an internal standard.

Data Presentation

The following table summarizes the expected improvements in analytical performance when using acyl chloride derivatization for lipid analysis, based on data from similar derivatization agents like benzoyl chloride. These values should be considered as representative examples, and specific performance should be validated for 10(E)-Heptadecenoyl chloride-derivatized standards.

Lipid Class	Analyte Example	Expected Fold Increase in Sensitivity (Signal Intensity)	Expected Limit of Detection (LOD) Range	Expected Linearity (R²)
Monoacylglycerols	1-Monopalmitin	>100-fold	0.5 - 1.0 nmol/mL	>0.99
Diacylglycerols	1,2-Dipalmitin	~3-fold	0.5 - 1.0 nmol/mL	>0.99
Sphingoid Bases	Sphingosine	~6.5-fold	0.1 - 0.5 nmol/mL	>0.99
Sterols	Cholesterol	>10-fold (improved stability)	10 - 50 pmol/mL	>0.99
Fatty Acids	Palmitic Acid	Enables positive ion mode detection	0.1 - 1.0 µM	>0.99

Note: The data presented are illustrative and based on published results for benzoyl chloride derivatization. Actual performance with 10(E)-Heptadecenoyl chloride may vary and requires experimental verification.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the preparation and use of 10(E)-Heptadecenoyl chloride-derivatized analytical standards in a quantitative lipidomics experiment.

Caption: Workflow for preparing and using 10(E)-Heptadecenoyl chloride standards.

Hypothetical Signaling Pathway Involvement

Unsaturated fatty acids can be incorporated into cellular lipids and modulate various signaling pathways. The diagram below illustrates a hypothetical pathway where 10(E)-heptadecenoic acid could play a role.

Caption: Hypothetical signaling roles of 10(E)-heptadecenoic acid.

References

• 1. cis-10-Heptadecenoic acid | 29743-97-3 | EBA74397 [biosynth.com]
• 2. caymanchem.com [caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 10(E)-Heptadecenoyl Chloride Derivatization Reactions

Welcome to the technical support center for optimizing derivatization reactions using 10(E)-Heptadecenoyl chloride. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on reaction optimization, troubleshoot common issues, and answer frequently asked questions.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the derivatization of target molecules (e.g., amines, alcohols, thiols) with 10(E)-Heptadecenoyl chloride.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Reagent Degradation: 10(E)-Heptadecenoyl chloride is highly reactive and susceptible to hydrolysis from atmospheric moisture. 2. Suboptimal Reaction Temperature: The reaction may be too slow at low temperatures or the reagent/product may degrade at high temperatures. 3. Incorrect Solvent: The chosen solvent may not be suitable for the reaction (e.g., protic solvents like water or methanol (B129727) can react with the acyl chloride). 4. Insufficient Reaction Time: The reaction may not have proceeded to completion.	1. Use fresh or properly stored 10(E)-Heptadecenoyl chloride. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.[1] 2. Optimize the reaction temperature. Start with room temperature and incrementally increase it, monitoring for product formation and degradation.[2][3] 3. Use anhydrous aprotic solvents such as acetonitrile, dichloromethane (B109758) (DCM), or tetrahydrofuran (B95107) (THF). 4. Perform a time-course study to determine the optimal reaction time. Analyze aliquots at different time points (e.g., 30 min, 1h, 2h, 4h).[2][3]
Multiple Unexpected Products (Side Reactions)	1. Presence of Water or Other Nucleophiles: Leads to hydrolysis of the acyl chloride or reaction with other nucleophiles in the sample matrix. 2. Reaction with Buffer Components: Some buffer components may contain nucleophilic groups that can react with 10(E)-Heptadecenoyl chloride. 3. Analyte Degradation: The reaction conditions (e.g., high temperature, extreme pH) may be degrading the target analyte.	1. Ensure all reagents and solvents are anhydrous.[1] Consider a sample clean-up step to remove interfering substances. 2. Use a non-nucleophilic buffer or perform the reaction in a suitable organic solvent with a non-nucleophilic base (e.g., pyridine (B92270), triethylamine) to scavenge HCl byproduct. 3. Test the stability of your analyte under the reaction conditions in the absence of the derivatizing agent.
Poor Reproducibility	1. Variability in Reagent Purity/Activity: The purity and reactivity of 10(E)-Heptadecenoyl chloride can vary between batches. 2. Inconsistent Reaction Conditions: Small variations in temperature, time, or reagent amounts can lead to different outcomes. 3. Matrix Effects: Components in the sample matrix may interfere with the derivatization reaction.[2][3]	1. Qualify new batches of 10(E)-Heptadecenoyl chloride with a standard before use with precious samples. 2. Carefully control all reaction parameters. Use a temperature-controlled reaction block and precise dispensing methods. 3. Perform a matrix effect study by spiking a known amount of analyte into the sample matrix and comparing the derivatization efficiency to a clean standard.
Difficulty in Product Purification	1. Excess Derivatizing Reagent: Unreacted 10(E)-Heptadecenoyl chloride and its hydrolysis product can interfere with downstream analysis. 2. Similar Polarity of Product and Reactants: Makes chromatographic separation challenging.	1. Optimize the molar ratio of 10(E)-Heptadecenoyl chloride to the analyte to minimize excess reagent. Consider using a scavenger resin to remove unreacted acyl chloride. 2. Adjust the derivatization strategy to introduce a more significant change in polarity. Alternatively, explore different chromatographic conditions (e.g., different column, mobile phase).

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 10(E)-Heptadecenoyl chloride?

A1: 10(E)-Heptadecenoyl chloride is highly sensitive to moisture and should be stored in a tightly sealed container under an inert atmosphere (argon or nitrogen) at low temperatures (typically 2-8°C or -20°C for long-term storage) to minimize degradation.

Q2: How can I confirm that my derivatization reaction has been successful?

A2: You can monitor the reaction using techniques like Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), or Gas Chromatography (GC).[1] The appearance of a new spot/peak corresponding to the derivatized product and the disappearance of the analyte spot/peak are indicative of a successful reaction. Mass Spectrometry (MS) can be used to confirm the identity of the product by observing the expected mass-to-charge ratio.

Q3: What is the role of a base in the derivatization reaction?

A3: The reaction of an acyl chloride with an amine or alcohol produces hydrochloric acid (HCl) as a byproduct. A non-nucleophilic base, such as pyridine or triethylamine, is often added to neutralize the HCl, which can otherwise protonate the analyte and prevent it from reacting, or potentially cause degradation of acid-labile compounds.

Q4: Can I use 10(E)-Heptadecenoyl chloride to derivatize carboxylic acids?

A4: No, 10(E)-Heptadecenoyl chloride is an acylating agent and will not directly react with carboxylic acids. To derivatize carboxylic acids, you would typically convert them to esters using an alcohol in the presence of an acid or coupling agent.[4]

Q5: My target analyte is in an aqueous solution. How can I perform the derivatization?

A5: Direct derivatization in aqueous solutions is challenging due to the rapid hydrolysis of acyl chlorides.[3] You have a few options:

• Liquid-Liquid Extraction (LLE): Extract your analyte into an immiscible organic solvent and then perform the derivatization in the organic phase.

• Solid-Phase Extraction (SPE): Elute the analyte in a suitable anhydrous organic solvent.

• Two-Phase Reaction: Perform the reaction at the interface of the aqueous sample and an organic solvent containing the 10(E)-Heptadecenoyl chloride, often with vigorous stirring and a phase-transfer catalyst.

Experimental Protocols

General Protocol for Optimization of 10(E)-Heptadecenoyl Chloride Derivatization

This protocol provides a starting point for optimizing the derivatization of a primary amine analyte for subsequent HPLC or GC-MS analysis.

• Preparation of Reagents:

  • Prepare a stock solution of your analyte in an anhydrous aprotic solvent (e.g., 1 mg/mL in acetonitrile).

  • Prepare a stock solution of 10(E)-Heptadecenoyl chloride in the same solvent (e.g., 10 mg/mL).

  • Prepare a stock solution of a non-nucleophilic base (e.g., 10% v/v pyridine in the solvent).

• Derivatization Reaction:

  • In a clean, dry vial, add a known amount of the analyte stock solution.

  • Add the base solution (a slight molar excess relative to the analyte is a good starting point).

  • Initiate the reaction by adding the 10(E)-Heptadecenoyl chloride solution. The molar ratio of acyl chloride to analyte should be optimized (start with a 2-fold molar excess).

  • Vortex the mixture and incubate at the desired temperature for a specific time.

• Optimization of Parameters:

  • Temperature: Set up parallel reactions and incubate them at different temperatures (e.g., 25°C, 40°C, 60°C) for a fixed time (e.g., 60 minutes).[2][3]

  • Time: At a fixed temperature, run the reaction for different durations (e.g., 15, 30, 60, 120 minutes).[2][3]

  • Reagent Concentration: Vary the molar excess of 10(E)-Heptadecenoyl chloride (e.g., 1.2x, 2x, 5x, 10x) and base relative to the analyte.

• Reaction Quench and Analysis:

  • After the incubation period, quench the reaction by adding a small amount of an appropriate reagent (e.g., methanol to react with excess acyl chloride).

  • Dilute the sample to a suitable concentration for analysis.

  • Analyze the samples by HPLC-UV/MS or GC-MS to determine the yield of the derivatized product.

Data Presentation: Optimization of Reaction Conditions

The results of the optimization experiments can be summarized in tables for easy comparison.

Table 1: Effect of Temperature on Product Yield

Temperature (°C)	Reaction Time (min)	Molar Ratio (Acyl Chloride:Analyte)	Relative Product Yield (%)
25	60	2:1	75
40	60	2:1	92
60	60	2:1	85 (Degradation observed)

Table 2: Effect of Reaction Time on Product Yield

Temperature (°C)	Reaction Time (min)	Molar Ratio (Acyl Chloride:Analyte)	Relative Product Yield (%)
40	15	2:1	60
40	30	2:1	88
40	60	2:1	93
40	120	2:1	94

Visualizations

Caption: General experimental workflow for derivatization with 10(E)-Heptadecenoyl chloride.

Caption: A logical troubleshooting flowchart for low derivatization yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]

Troubleshooting incomplete derivatization with 10(E)-Heptadecenoyl chloride

Welcome to the technical support center for derivatization reactions involving 10(E)-Heptadecenoyl chloride. This resource is tailored for researchers, scientists, and drug development professionals to address common challenges and provide guidance for successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for derivatization with 10(E)-Heptadecenoyl chloride?

A1: Derivatization with 10(E)-Heptadecenoyl chloride, an acyl chloride, proceeds via a nucleophilic acyl substitution mechanism. The nucleophile, typically an amine or an alcohol, attacks the electrophilic carbonyl carbon of the acyl chloride. This is followed by the elimination of the chloride ion, forming a stable amide or ester bond, respectively. A non-nucleophilic base is often used to neutralize the hydrochloric acid (HCl) byproduct.[1][2][3]

Q2: Why is my derivatization with 10(E)-Heptadecenoyl chloride incomplete?

A2: Incomplete derivatization can stem from several factors including the presence of moisture, suboptimal reaction conditions (temperature, time), steric hindrance from a bulky substrate, or inadequate reagent concentration. A thorough troubleshooting process is often necessary to identify the specific cause.

Q3: What are the key reaction conditions to optimize for a successful derivatization?

A3: Key parameters to optimize include the choice of solvent, reaction temperature, reaction time, and the molar ratio of reagents. The reaction should be conducted under anhydrous (dry) conditions to prevent hydrolysis of the acyl chloride.[4][5][6]

Q4: How can I prevent the hydrolysis of 10(E)-Heptadecenoyl chloride during my experiment?

A4: To prevent hydrolysis, ensure all glassware is thoroughly dried, use anhydrous solvents, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).[7][8] 10(E)-Heptadecenoyl chloride is highly reactive with water, which leads to the formation of the corresponding carboxylic acid and HCl, thus reducing the yield of your desired derivative.[1][7][8][9]

Troubleshooting Guide for Incomplete Derivatization

This guide addresses specific issues that may lead to incomplete derivatization with 10(E)-Heptadecenoyl chloride.

Observation	Potential Cause	Recommended Solution
Low or no product formation	Presence of moisture: 10(E)-Heptadecenoyl chloride has hydrolyzed.	Ensure all glassware is oven-dried or flame-dried. Use anhydrous solvents. Handle the acyl chloride under an inert atmosphere (e.g., nitrogen or argon).
Suboptimal reaction temperature: The reaction may be too slow at the current temperature.	Gradually increase the reaction temperature. Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS). Be aware that excessively high temperatures can lead to side reactions or degradation.
Insufficient reaction time: The reaction may not have had enough time to go to completion.	Extend the reaction time and monitor for product formation. Some reactions, especially with hindered substrates, may require several hours or even overnight.
Inadequate mixing: Poor mixing can lead to localized concentration gradients and incomplete reaction.	Ensure efficient stirring throughout the reaction.
Steric hindrance: The nucleophilic site on your substrate may be sterically hindered, preventing the approach of the bulky 10(E)-Heptadecenoyl chloride.	Consider using a less hindered derivatizing agent if possible. Alternatively, explore catalysts that can facilitate the reaction with sterically hindered substrates.
Presence of starting material and the corresponding carboxylic acid	Hydrolysis of the acyl chloride: Water in the reaction mixture has reacted with the 10(E)-Heptadecenoyl chloride.	Follow the recommendations for preventing moisture contamination mentioned above.
Formation of multiple unexpected products	Side reactions: The reaction conditions may be promoting side reactions.	Re-evaluate the reaction temperature and consider using a milder base. Ensure the purity of your starting materials and solvents.
Degradation of product: The desired derivative may be unstable under the reaction or work-up conditions.	Analyze the stability of your product under the experimental conditions. Consider a milder work-up procedure.

Experimental Protocols

The following are generalized protocols for the derivatization of primary/secondary amines and alcohols with a long-chain fatty acyl chloride like 10(E)-Heptadecenoyl chloride. Note: These are starting points and may require optimization for your specific substrate.

Protocol 1: Derivatization of a Primary/Secondary Amine

Materials:

• 10(E)-Heptadecenoyl chloride

• Amine-containing substrate

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Acetonitrile (ACN))

• Non-nucleophilic base (e.g., Triethylamine (TEA) or Pyridine)

• Anhydrous work-up and purification solvents

Procedure:

• Dissolve the amine-containing substrate in the anhydrous solvent in a dry reaction vessel under an inert atmosphere.

• Add a slight excess (1.1-1.5 equivalents) of the non-nucleophilic base to the solution.

• Slowly add a solution of 10(E)-Heptadecenoyl chloride (1.0-1.2 equivalents) in the anhydrous solvent to the reaction mixture.

• Stir the reaction at room temperature or heat as required (e.g., 50-70 °C) while monitoring the progress by TLC or LC-MS.

• Upon completion, quench the reaction (e.g., with a small amount of water or a saturated aqueous solution of ammonium (B1175870) chloride).

• Extract the product with a suitable organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by an appropriate method (e.g., column chromatography).

Protocol 2: Derivatization of an Alcohol/Phenol

Materials:

• 10(E)-Heptadecenoyl chloride

• Alcohol/phenol-containing substrate

• Anhydrous aprotic solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• Non-nucleophilic base (e.g., Pyridine or Triethylamine)

• Anhydrous work-up and purification solvents

Procedure:

• Dissolve the alcohol/phenol-containing substrate in the anhydrous solvent in a dry reaction vessel under an inert atmosphere.

• Add an excess (1.5-2.0 equivalents) of the non-nucleophilic base.

• Cool the reaction mixture in an ice bath.

• Slowly add a solution of 10(E)-Heptadecenoyl chloride (1.1-1.3 equivalents) in the anhydrous solvent.

• Allow the reaction to warm to room temperature and stir until completion, monitoring by TLC or LC-MS.

• Quench the reaction and perform an aqueous work-up as described in Protocol 1.

• Purify the product using a suitable chromatographic technique.

Quantitative Data Summary

The optimal conditions for derivatization with 10(E)-Heptadecenoyl chloride will be substrate-dependent. The following table summarizes key parameters and their typical ranges based on derivatization with analogous acyl chlorides.

Parameter	Typical Range/Condition	Rationale and Considerations
Molar Ratio (Acyl Chloride:Substrate)	1.1:1 to 1.5:1	A slight excess of the acyl chloride can help drive the reaction to completion. However, a large excess can complicate purification.
Base (e.g., Pyridine, TEA)	1.5 to 2.0 equivalents	The base neutralizes the HCl byproduct, preventing it from protonating the nucleophile and stopping the reaction.[7]
Solvent	Anhydrous Aprotic (DCM, ACN, THF)	The solvent must be inert to the reactants and capable of dissolving both the substrate and the acyl chloride. It must be anhydrous to prevent hydrolysis.
Temperature	Room Temperature to 70°C	Higher temperatures can increase the reaction rate but may also promote side reactions or degradation. Optimization is crucial.[5][6]
Reaction Time	30 minutes to Overnight	Reaction time depends on the reactivity of the substrate, temperature, and concentration. Monitor the reaction to determine the optimal time.[4][5]

Visualizations

Experimental Workflow for Derivatization

Caption: A typical experimental workflow for derivatization.

Nucleophilic Acyl Substitution Mechanism

Caption: The general mechanism of nucleophilic acyl substitution.

References

• 1. savemyexams.com [savemyexams.com]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Novel Charge-Switch Derivatization Method Using 3-(Chlorosulfonyl)benzoic Acid for Sensitive RP-UHPLC/MS/MS Analysis of Acylglycerols, Sterols, and Prenols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Reactions of Acid Chlorides (ROCl) with Nucleophiles - Chemistry Steps [chemistrysteps.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. chem.libretexts.org [chem.libretexts.org]

Minimizing side-product formation in 10(E)-Heptadecenoyl chloride reactions

Welcome to the technical support center for 10(E)-Heptadecenoyl chloride reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize side-product formation during their experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during reactions with 10(E)-Heptadecenoyl chloride, providing explanations and actionable solutions.

Q1: My reaction with 10(E)-Heptadecenoyl chloride is giving a low yield of the desired product. What are the potential causes and how can I improve it?

A1: Low yields in acylation reactions involving 10(E)-Heptadecenoyl chloride can stem from several factors, primarily related to its high reactivity and the presence of the unsaturated bond.

• Hydrolysis of the Acyl Chloride: 10(E)-Heptadecenoyl chloride is highly susceptible to hydrolysis by moisture from the air, solvents, or glassware. This reaction consumes the starting material, converting it to the unreactive 10(E)-heptadecenoic acid.

  • Troubleshooting:

    • Ensure all glassware is rigorously dried (e.g., oven-dried or flame-dried under an inert atmosphere).

    • Use anhydrous solvents. Commercially available anhydrous solvents are recommended, or solvents should be freshly distilled over an appropriate drying agent.

    • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

    • Handle 10(E)-Heptadecenoyl chloride quickly and minimize its exposure to the atmosphere.

• Incomplete Reaction: The reaction may not have gone to completion.

  • Troubleshooting:

    • Monitor the reaction progress using analytical techniques like Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Nuclear Magnetic Resonance (NMR) spectroscopy.

    • Ensure the reaction is stirred efficiently to ensure proper mixing of reactants.

    • Consider increasing the reaction time or temperature, but be mindful of potential side reactions (see Q2 and Q3).

• Side Reactions: Undesired side reactions such as polymerization or double bond isomerization can consume the starting material and reduce the yield of the desired product.

Q2: I am observing the formation of a viscous, insoluble material in my reaction. What is it and how can I prevent it?

A2: The formation of a viscous or solid, often insoluble, material is likely due to the polymerization of 10(E)-Heptadecenoyl chloride. The double bond in the C17 chain can undergo radical or acid-catalyzed polymerization, especially at elevated temperatures or in the presence of certain catalysts.

• Troubleshooting:

  • Lower the Reaction Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Add a Polymerization Inhibitor: For reactions that require heating, the addition of a radical inhibitor can be beneficial. The choice of inhibitor should be compatible with the reaction conditions.

  • Control Catalyst Stoichiometry: If using a Lewis acid catalyst (e.g., in Friedel-Crafts reactions), use the minimum effective amount, as excess Lewis acid can promote polymerization.

Q3: My product analysis shows isomers of the desired compound. How is this possible and what can be done to avoid it?

A3: The presence of isomers suggests that the double bond at the C10 position of 10(E)-Heptadecenoyl chloride has migrated to other positions along the alkyl chain. This isomerization can be catalyzed by acids, particularly Lewis acids commonly used in Friedel-Crafts acylation reactions.

• Troubleshooting:

  • Choice of Catalyst: If a Lewis acid is required, consider using a milder one. The reactivity of Lewis acids can influence the extent of isomerization.

  • Reaction Temperature: Isomerization is often favored at higher temperatures. Maintaining a lower reaction temperature can help minimize this side reaction.

  • Reaction Time: Prolonged reaction times, especially in the presence of an acid catalyst, can increase the likelihood of isomerization. Monitor the reaction closely and quench it as soon as the starting material is consumed.

Q4: How can I effectively monitor the progress of my reaction and the formation of side products?

A4: Several analytical techniques can be employed to monitor the reaction and identify products and byproducts.

• Thin Layer Chromatography (TLC): A quick and simple method to qualitatively track the consumption of starting materials and the formation of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent technique for separating and identifying volatile components in the reaction mixture, including the desired product, unreacted starting materials, and potential side products. Derivatization of the fatty acid chloride or resulting products may be necessary.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the product and can be used to detect the presence of isomers by analyzing the signals of the olefinic protons and carbons.[1][2]

Quantitative Data Summary

While specific quantitative data for 10(E)-Heptadecenoyl chloride is scarce in publicly available literature, the following table provides a general overview of factors influencing side-product formation in reactions with long-chain unsaturated acyl chlorides, based on established chemical principles.

Side-Product	Influencing Factor	Effect on Side-Product Formation	Recommended Action
10(E)-Heptadecenoic Acid (Hydrolysis)	Presence of Water	Increases	Use anhydrous conditions
Reaction Time	Increases with exposure	Minimize reaction time
Polymer	Temperature	Increases	Use lower temperatures
Catalyst Concentration (Lewis Acid)	Can increase	Use minimum effective amount
Isomers	Lewis Acid Strength	Stronger acids can increase	Use milder Lewis acids
Temperature	Higher temperatures can increase	Maintain lower temperatures
Reaction Time	Longer times can increase	Monitor and quench promptly

Key Experimental Protocols

Below are detailed methodologies for common reactions involving long-chain unsaturated acyl chlorides like 10(E)-Heptadecenoyl chloride. Note: These are general protocols and may require optimization for specific substrates.

Protocol 1: Amide Synthesis from 10(E)-Heptadecenoyl Chloride

This protocol describes the synthesis of an amide by reacting 10(E)-Heptadecenoyl chloride with a primary or secondary amine.

Materials:

• 10(E)-Heptadecenoyl chloride

• Amine (primary or secondary)

• Anhydrous dichloromethane (B109758) (DCM) or Tetrahydrofuran (THF)

• Triethylamine (B128534) (TEA) or Pyridine (B92270) (as a base)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

Procedure:

• Dissolve the amine (1.0 equivalent) and triethylamine (1.2 equivalents) in anhydrous DCM in a round-bottom flask under an inert atmosphere (N₂ or Ar).

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of 10(E)-Heptadecenoyl chloride (1.1 equivalents) in anhydrous DCM to the stirred amine solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude amide by flash column chromatography or recrystallization.

Protocol 2: Ester Synthesis from 10(E)-Heptadecenoyl Chloride

This protocol outlines the synthesis of an ester from 10(E)-Heptadecenoyl chloride and an alcohol.

Materials:

• 10(E)-Heptadecenoyl chloride

• Alcohol

• Anhydrous dichloromethane (DCM) or diethyl ether

• Pyridine or a non-nucleophilic base

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• In a flask under an inert atmosphere, dissolve the alcohol (1.0 equivalent) and pyridine (1.2 equivalents) in anhydrous DCM.

• Cool the mixture to 0 °C.

• Add 10(E)-Heptadecenoyl chloride (1.1 equivalents) dropwise to the stirred solution.

• Allow the reaction to proceed at room temperature for 2-6 hours, monitoring by TLC.

• After the reaction is complete, dilute the mixture with DCM and wash with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the resulting ester by column chromatography.

Visualizations

Logical Workflow for Troubleshooting Low Yields

Caption: A logical workflow for troubleshooting low product yields in 10(E)-Heptadecenoyl chloride reactions.

Signaling Pathway of Common Side Reactions

Caption: Common side reaction pathways for 10(E)-Heptadecenoyl chloride.

Experimental Workflow for Amide Synthesis

Caption: A typical experimental workflow for the synthesis of amides from 10(E)-Heptadecenoyl chloride.

References

• 1. scienceopen.com [scienceopen.com]
• 2. rsc.org [rsc.org]

Improving the stability of 10(E)-Heptadecenoyl chloride derivatives for analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 10(E)-Heptadecenoyl chloride and its derivatives. Due to its reactive nature, this long-chain unsaturated acyl chloride presents unique challenges in handling, storage, and analysis. This guide aims to improve the stability and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of degradation for 10(E)-Heptadecenoyl chloride?

A1: The primary degradation pathway for 10(E)-Heptadecenoyl chloride, like all acyl chlorides, is hydrolysis.[1][2] The acyl chloride functional group is highly reactive towards nucleophiles, with water being a common reactant. This reaction converts the acyl chloride into its corresponding carboxylic acid, 10(E)-heptadecenoic acid, and hydrochloric acid.[1][3] Exposure to even trace amounts of moisture in solvents or the atmosphere can lead to significant sample degradation.[4]

Q2: How should I store 10(E)-Heptadecenoyl chloride to ensure its stability?

A2: To maximize stability, 10(E)-Heptadecenoyl chloride should be stored under strictly anhydrous (dry) and inert conditions.[4] It is recommended to store it in a tightly sealed glass container with a Teflon-lined cap, under an inert atmosphere such as argon or nitrogen. For long-term storage, the container should be kept in a cool, dark, and dry place, such as a desiccator at or below -20°C. Avoid storage in plastic containers, as these may leach impurities into the organic solvent.

Q3: Can I analyze 10(E)-Heptadecenoyl chloride directly by GC-MS or HPLC?

A3: Direct analysis of 10(E)-Heptadecenoyl chloride by chromatographic methods is challenging due to its high reactivity.[5] In gas chromatography (GC), the high temperatures of the injector port can cause degradation. In both GC and high-performance liquid chromatography (HPLC), interaction with any residual moisture in the system or solvents can lead to hydrolysis, resulting in inaccurate quantification and peak tailing. Therefore, derivatization to a more stable compound is the recommended approach for accurate analysis.[5]

Q4: What are the recommended derivatization strategies for 10(E)-Heptadecenoyl chloride analysis?

A4: For GC-MS analysis , the most common and effective strategy is to convert the acyl chloride into its corresponding methyl ester, methyl 10(E)-heptadecenoate. This is a type of Fatty Acid Methyl Ester (FAME) analysis.[5][6] The resulting ester is much more stable and volatile, making it suitable for GC analysis.

For HPLC analysis , derivatization with a UV-active compound is necessary for sensitive detection. A recommended reagent is 2-nitrophenylhydrazine (B1229437), which reacts with the acyl chloride to form a stable derivative with a strong UV absorbance at approximately 395 nm.[5]

Troubleshooting Guides

HPLC Analysis Troubleshooting

Problem	Potential Cause	Recommended Solution
Low or no peak for the derivatized analyte	Incomplete derivatization due to moisture.	Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents for both sample preparation and the mobile phase. Prepare fresh derivatization reagent solution.
Degradation of 10(E)-Heptadecenoyl chloride prior to derivatization.	Handle the neat acyl chloride under an inert atmosphere. Prepare samples for derivatization immediately after weighing or aliquoting.
Multiple unexpected peaks	Side reactions during derivatization.	Optimize derivatization reaction time and temperature. Ensure the derivatization reagent is in excess to drive the reaction to completion.
Contamination from solvents or glassware.	Use high-purity HPLC-grade solvents. Thoroughly clean all glassware. Run a blank to identify potential contaminants.
Peak tailing or broad peaks	Interaction of the derivative with the stationary phase.	Ensure the mobile phase is of the correct pH and composition. Use a high-quality, end-capped C18 column.
Contamination in the HPLC system.	Flush the column and the entire HPLC system with an appropriate cleaning solution.

GC-MS Analysis Troubleshooting

Problem	Potential Cause	Recommended Solution
Low yield of the methyl ester derivative	Incomplete esterification due to the presence of water.	Use anhydrous methanol (B129727) and other reagents. Ensure all glassware is thoroughly dried. Perform the reaction under an inert atmosphere.
Insufficient reaction time or temperature.	Optimize the esterification conditions. A common method involves heating at 80°C for 1 hour with methanolic HCl.[6]
Presence of a peak corresponding to 10(E)-heptadecenoic acid	Hydrolysis of the acyl chloride before or during derivatization.	Minimize exposure of the acyl chloride to air and moisture. Use fresh, anhydrous solvents.
Peak tailing of the FAME peak	Active sites in the GC system (liner, column).	Use a deactivated inlet liner. Trim the first few centimeters of the column. Condition the column according to the manufacturer's instructions.
Suboptimal GC method parameters.	Optimize the injector temperature, carrier gas flow rate, and oven temperature program.
Variable peak areas and poor reproducibility	Sample degradation in the autosampler.	If samples are not analyzed immediately, store them in tightly sealed vials at a low temperature (e.g., 4°C).
Inconsistent derivatization.	Ensure precise and consistent addition of all reagents. Use an internal standard to correct for variations.

Data Presentation: Illustrative Stability of 10(E)-Heptadecenoyl Chloride

Solvent (Anhydrous)	Temperature (°C)	Estimated % Degradation (to Carboxylic Acid) after 24 hours
Hexane (B92381)	25	< 1%
Dichloromethane (B109758)	25	1-2%
Acetonitrile	25	2-5%
Tetrahydrofuran (THF)	25	3-7% (peroxide formation can also be a concern)
Dichloromethane with 0.1% Water	25	> 20%
Hexane	4	< 0.1%
Hexane	-20	< 0.01%

Experimental Protocols

Synthesis of 10(E)-Heptadecenoyl Chloride

This protocol describes the conversion of 10(E)-heptadecenoic acid to its acyl chloride using oxalyl chloride.

Materials:

• 10(E)-heptadecenoic acid

• Oxalyl chloride (at least 1.3 equivalents)

• Anhydrous dichloromethane (DCM)

• N,N-Dimethylformamide (DMF, catalytic amount)

• Anhydrous toluene (B28343)

• Round-bottom flask, condenser, magnetic stirrer, and other standard glassware (all oven-dried)

• Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

• Under an inert atmosphere, dissolve 10(E)-heptadecenoic acid in anhydrous DCM in a round-bottom flask.

• Cool the solution to 0°C using an ice bath.

• Slowly add oxalyl chloride (1.3 equivalents) to the stirred solution.

• Add a catalytic amount (1-2 drops) of anhydrous DMF. Gas evolution (CO and CO2) should be observed.

• Allow the reaction mixture to warm to room temperature and stir for 1.5-2 hours, or until gas evolution ceases.

• Remove the solvent and excess oxalyl chloride under reduced pressure using a rotary evaporator. To ensure complete removal of excess reagent, anhydrous toluene can be added and co-evaporated.

• The resulting crude 10(E)-Heptadecenoyl chloride can be used directly for subsequent reactions or derivatization, or it can be purified by vacuum distillation.[7]

Derivatization to Methyl 10(E)-heptadecenoate for GC-MS Analysis

This protocol is adapted from standard FAME analysis procedures for the direct conversion of the acyl chloride.

Materials:

• 10(E)-Heptadecenoyl chloride

• Anhydrous methanol

• Anhydrous hexane

• Anhydrous sodium sulfate

• GC vials with PTFE-lined caps

Procedure:

• In a clean, dry vial under an inert atmosphere, dissolve a known amount of 10(E)-Heptadecenoyl chloride in a small volume of anhydrous hexane.

• Add a 10-fold molar excess of anhydrous methanol.

• Cap the vial tightly and vortex briefly. The reaction is typically rapid and exothermic. Allow the reaction to proceed at room temperature for 30 minutes to ensure completion.

• To quench any unreacted acyl chloride and remove the HCl byproduct, a mild aqueous workup can be performed by adding water and extracting the methyl ester into hexane. However, for direct analysis, a small aliquot of the reaction mixture can be diluted with hexane.

• Dry the hexane solution over anhydrous sodium sulfate.

• Transfer the dried solution to a GC vial for analysis.

Derivatization with 2-Nitrophenylhydrazine for HPLC Analysis

Materials:

• 10(E)-Heptadecenoyl chloride

• 2-Nitrophenylhydrazine solution (100 µg/mL in anhydrous acetonitrile)

• Anhydrous acetonitrile

• HPLC vials with PTFE-lined caps

Procedure:

• Prepare a stock solution of 10(E)-Heptadecenoyl chloride in anhydrous acetonitrile.

• In an HPLC vial, mix a known volume of the acyl chloride stock solution with the 2-nitrophenylhydrazine solution.

• Allow the reaction to proceed at room temperature for 30 minutes.[5]

• The resulting solution can be directly injected into the HPLC system for analysis, with detection at 395 nm.[5]

Visualizations

Caption: Workflow for synthesis and analysis of 10(E)-Heptadecenoyl chloride.

Caption: Troubleshooting logic for stability issues of 10(E)-Heptadecenoyl chloride.

References

• 1. sparkl.me [sparkl.me]
• 2. aocs.org [aocs.org]
• 3. savemyexams.com [savemyexams.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 6. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 7. benchchem.com [benchchem.com]

Addressing matrix effects in LC-MS analysis of 10(E)-Heptadecenoyl chloride derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 10(E)-Heptadecenoyl chloride and its derivatives in LC-MS analysis. The focus is on anticipating and addressing matrix effects to ensure accurate and reproducible quantification.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 10(E)-Heptadecenoyl chloride derivatives?

A1: Matrix effects in LC-MS analysis refer to the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), ultimately compromising the accuracy, precision, and sensitivity of quantitative analysis.[1][2] For derivatives of 10(E)-Heptadecenoyl chloride, which are lipid-like molecules, common sources of matrix effects in biological samples include phospholipids, cholesterol, and other endogenous lipids that can co-extract and interfere with the ionization process.[3][4]

Q2: My signal intensity for 10(E)-Heptadecenoyl derivatives is low and inconsistent between samples. Could this be a matrix effect?

A2: Yes, low and inconsistent signal intensity are classic signs of ion suppression caused by matrix effects.[2] This variability can arise from differences in the composition of the biological matrix from sample to sample.

Q3: How can I determine if my analysis is suffering from matrix effects?

A3: The most common method to quantitatively assess matrix effects is the post-extraction spike method .[1] This involves comparing the peak area of the analyte in a spiked blank matrix sample (after extraction) to the peak area of the analyte in a neat solution at the same concentration. A matrix effect of less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: How does derivatization with 10(E)-Heptadecenoyl chloride affect matrix effects?

A4: Derivatization with an agent like 10(E)-Heptadecenoyl chloride is often employed to improve the chromatographic retention and ionization efficiency of target molecules. However, this process can influence matrix effects in several ways:

• Chromatographic Shift: Derivatization alters the chemical properties of the analyte, changing its retention time. This may move the analyte's elution into a region of the chromatogram with more or fewer co-eluting matrix components.[1]

• Increased Sensitivity: The derivatization can significantly enhance the analyte's signal, which can also make it more susceptible to competition for ionization from matrix components.[1][5]

• Introduction of New Interferences: The derivatization reagent itself and any byproducts can introduce new sources of ion suppression or enhancement.[2]

Q5: What is the best way to compensate for matrix effects when analyzing 10(E)-Heptadecenoyl chloride derivatives?

A5: The gold standard for compensating for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS) .[1][6] An ideal SIL-IS for a derivative of 10(E)-Heptadecenoyl chloride would be a molecule that is structurally identical to the analyte but contains heavy isotopes (e.g., ¹³C, ²H). This SIL-IS will co-elute with the analyte and experience the same degree of ionization suppression or enhancement, allowing for accurate quantification based on the analyte-to-IS ratio.[7] When a SIL-IS is not available, a structural analog can be used, but its ability to mimic the behavior of the analyte must be carefully validated.[8]

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
ME-001: Low and/or inconsistent signal intensity for the analyte.	Ion suppression due to co-eluting matrix components.	1. Optimize Chromatographic Separation: Modify the LC gradient, flow rate, or mobile phase composition to better separate the analyte from interfering compounds.[1] 2. Improve Sample Preparation: Implement a more rigorous sample cleanup method such as Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove matrix interferences.[9] 3. Sample Dilution: If the analyte concentration is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.[1][10] 4. Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for signal variations.[1][6]
ME-002: Poor peak shape (e.g., tailing, fronting, or splitting) and retention time shifts.	Matrix components interacting with the analyte or the analytical column.[11] Inconsistent derivatization.	1. Thorough Sample Cleanup: As with ion suppression, a more robust sample preparation method can remove the interfering components.[9] 2. Optimize Derivatization Reaction: Ensure complete and consistent derivatization by optimizing reaction time, temperature, and reagent concentration.[1] 3. Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix extract that is similar to your samples to compensate for consistent matrix-induced effects.[11]
ME-003: High background noise or unexpected peaks in the chromatogram.	Contamination from the derivatization reagent, byproducts, or the sample matrix itself.	1. Analyze a Reagent Blank: Inject a sample containing only the derivatization reagent and solvents to identify any interfering peaks. 2. Optimize the Derivatization Reaction: Use the minimum amount of derivatization reagent necessary to achieve complete reaction to reduce background. 3. Improve Sample Cleanup: Utilize a more selective SPE sorbent or LLE solvent system to remove a wider range of interferences.[9]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using the Post-Extraction Spike Method

This protocol describes how to quantify the extent of matrix effects on the analysis of a 10(E)-Heptadecenoyl chloride derivative.

Materials:

• Blank biological matrix (e.g., plasma, tissue homogenate) known to be free of the analyte.

• Analyte stock solution of the 10(E)-Heptadecenoyl chloride derivative.

• Solvents for sample extraction and reconstitution.

Procedure:

• Prepare Blank Matrix Extract: Extract a blank sample matrix using your established sample preparation method.

• Prepare Neat Standard Solution: Prepare a solution of your analyte in a clean solvent (e.g., mobile phase) at a known concentration (e.g., the mid-point of your calibration curve).

• Prepare Post-Extraction Spiked Sample: Spike a known amount of the analyte into the blank matrix extract to achieve the same final concentration as the neat standard solution.

• LC-MS Analysis: Inject both the neat standard solution and the post-extraction spiked sample into the LC-MS system and record the peak areas.

• Calculate Matrix Effect: Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solution) x 100[1]

Data Presentation: Example Matrix Effect Calculation

Sample	Analyte Peak Area	Matrix Effect (%)	Interpretation
Neat Standard Solution	1,500,000	-	-
Post-Extraction Spiked Sample	900,000	60%	Significant Ion Suppression

Protocol 2: General Solid-Phase Extraction (SPE) for Lipid-Like Molecules

This is a general protocol for cleaning up biological samples to reduce matrix effects before derivatization and LC-MS analysis. The specific SPE sorbent and solvents should be optimized for the 10(E)-Heptadecenoyl chloride derivative of interest.

Materials:

• SPE cartridge (e.g., C18, mixed-mode).

• Conditioning solvent (e.g., methanol).

• Equilibration solvent (e.g., water).

• Wash solvent (to remove interferences).

• Elution solvent (to elute the analyte).

Procedure:

• Conditioning: Pass the conditioning solvent through the SPE cartridge to activate the sorbent.

• Equilibration: Pass the equilibration solvent through the cartridge to prepare it for the sample.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Pass the wash solvent through the cartridge to remove polar interferences.

• Elution: Pass the elution solvent through the cartridge to collect the analyte of interest.

• The eluted sample is then typically dried down and reconstituted in a suitable solvent for derivatization or LC-MS analysis.

Visualizations

Caption: Experimental workflow for LC-MS analysis of 10(E)-Heptadecenoyl chloride derivatives.

Caption: Troubleshooting logic for addressing suspected matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Comprehensive analysis of lipids in biological systems by liquid chromatography-mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to prevent hydrolysis of 10(E)-Heptadecenoyl chloride during sample preparation

Technical Support Center: 10(E)-Heptadecenoyl Chloride

Welcome to the technical support center for 10(E)-Heptadecenoyl Chloride. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent its hydrolysis during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What is 10(E)-Heptadecenoyl chloride, and why is it sensitive to hydrolysis?

A1: 10(E)-Heptadecenoyl chloride is an acyl chloride, a class of organic compounds characterized by the -COCl functional group.[1] Acyl chlorides are highly reactive derivatives of carboxylic acids.[1][2] The carbon atom in the carbonyl group has a significant partial positive charge, making it highly susceptible to nucleophilic attack. Water acts as a nucleophile, reacting with the acyl chloride in a process called hydrolysis to form the corresponding carboxylic acid (10(E)-Heptadecenoic acid) and hydrochloric acid (HCl).[3][4][5] This reaction is typically rapid and vigorous.[1][5]

Q2: What are the primary consequences of 10(E)-Heptadecenoyl chloride hydrolysis in my experiments?

A2: Hydrolysis of 10(E)-Heptadecenoyl chloride can significantly impact experimental outcomes by:

• Reducing the yield of the desired product: The reactant is consumed by the side reaction with water.

• Introducing impurities: The resulting carboxylic acid can interfere with subsequent reactions or analytical measurements.[6]

• Altering reaction conditions: The generation of HCl can change the pH of the reaction mixture, potentially catalyzing other unwanted side reactions.[7]

Q3: How can I visually identify if my 10(E)-Heptadecenoyl chloride has hydrolyzed?

A3: Acyl chlorides, like ethanoyl chloride, are often described as fuming liquids in the presence of moist air.[1] This is due to the reaction with water vapor, which produces fumes of hydrogen chloride gas.[1] While 10(E)-Heptadecenoyl chloride is a larger molecule, fuming upon exposure to air is a strong indicator of hydrolysis. You may also notice a pungent, acrid odor characteristic of HCl.[1]

Q4: What are the ideal storage conditions for 10(E)-Heptadecenoyl chloride?

A4: To prevent hydrolysis during storage, 10(E)-Heptadecenoyl chloride should be stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon.[8][9] The storage area should be cool, dry, and well-ventilated.[10][11] It is advisable to store it in a desiccator to minimize exposure to ambient moisture.[8][12]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low yield of desired product in a reaction using 10(E)-Heptadecenoyl chloride.	Hydrolysis of the starting material due to residual moisture in the reaction setup.	Ensure all glassware is oven-dried (e.g., at 125°C overnight) and cooled under a stream of inert gas before use.[13] Use anhydrous solvents.
Contamination of reagents with water.	Use freshly opened, high-purity anhydrous solvents. Consider purifying solvents if necessary.
Formation of an unexpected acidic byproduct.	Hydrolysis of 10(E)-Heptadecenoyl chloride to 10(E)-Heptadecenoic acid.	Perform the reaction under a dry, inert atmosphere (nitrogen or argon) using a glove box or Schlenk line.[9][14][15]
Inconsistent analytical results (e.g., in chromatography).	Sample degradation during preparation for analysis.	Prepare samples in an anhydrous aprotic solvent immediately before analysis.[3] If direct analysis is not feasible, consider derivatization.[16][17]
Reaction with protic solvents (e.g., methanol, water) in the mobile phase.	Use an analytical method developed for reactive compounds, such as derivatization followed by HPLC.[6][16]

Experimental Protocols

Protocol 1: General Handling and Dispensing of 10(E)-Heptadecenoyl Chloride

This protocol outlines the procedure for safely handling 10(E)-Heptadecenoyl chloride to minimize hydrolysis.

Materials:

• 10(E)-Heptadecenoyl chloride

• Anhydrous aprotic solvent (e.g., dichloromethane, tetrahydrofuran)[18]

• Glove box or Schlenk line with a supply of dry inert gas (nitrogen or argon)[9][14]

• Oven-dried glassware (e.g., flasks, syringes, needles)[13]

• Septa

• Desiccator[8]

Procedure:

• Glassware Preparation: Dry all glassware in an oven at a minimum of 125°C for at least 4 hours (overnight is recommended) and cool in a desiccator or under a stream of inert gas immediately before use.[13]

• Inert Atmosphere: Transfer the sealed container of 10(E)-Heptadecenoyl chloride and all necessary equipment into a glove box.[15][19] Alternatively, use a Schlenk line setup.[14]

• Dispensing:

  • Unseal the 10(E)-Heptadecenoyl chloride container inside the inert atmosphere.

  • Using a clean, dry syringe, carefully withdraw the desired volume of the liquid.

  • Dispense the liquid into the reaction flask, which has been previously flushed with inert gas.

• Sealing: Tightly reseal the 10(E)-Heptadecenoyl chloride container. For reaction flasks, use septa to maintain an inert atmosphere while allowing for subsequent reagent addition via syringe.

• Storage of Aliquots: If preparing a stock solution, use an anhydrous aprotic solvent and store the solution in a tightly sealed vial with a septum under an inert atmosphere in a desiccator.[8]

Protocol 2: Quality Control of 10(E)-Heptadecenoyl Chloride using Derivatization-HPLC

Direct analysis of acyl chlorides by HPLC is challenging due to their high reactivity.[6][16] This protocol describes a general method for converting the acyl chloride into a stable derivative for quantification.

Principle:

10(E)-Heptadecenoyl chloride is reacted with a derivatizing agent, such as 2-nitrophenylhydrazine (B1229437), to form a stable derivative with a strong UV chromophore, allowing for sensitive detection by HPLC.[17] The presence of the hydrolysis product, 10(E)-Heptadecenoic acid, can also be monitored.

Materials:

• 10(E)-Heptadecenoyl chloride sample

• Anhydrous acetonitrile (B52724) (ACN)

• 2-nitrophenylhydrazine (derivatizing agent)[17]

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

Procedure:

• Sample Preparation:

  • In a glove box, prepare a stock solution of the 10(E)-Heptadecenoyl chloride sample in anhydrous acetonitrile.[3]

  • Prepare a solution of the derivatizing agent (e.g., 100 µg/mL 2-nitrophenylhydrazine) in anhydrous acetonitrile.[17]

• Derivatization:

  • In a vial, mix a known volume of the sample stock solution with the derivatizing agent solution.

  • Allow the reaction to proceed at room temperature for approximately 30 minutes.[17]

• HPLC Analysis:

  • Column: C18 reverse-phase column.[3]

  • Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile is typically used.

  • Detection: UV detection at a wavelength appropriate for the derivative (e.g., 395 nm for the 2-nitrophenylhydrazine derivative).[16]

  • Injection: Inject the derivatized sample solution into the HPLC system.

• Quantification:

  • Quantify the amount of the 10(E)-Heptadecenoyl chloride derivative by comparing its peak area to a calibration curve prepared from a standard of known concentration.

  • The presence and amount of the hydrolyzed product (10(E)-Heptadecenoic acid) can be determined by running a parallel analysis, potentially with a different derivatization or analytical method suitable for carboxylic acids.

Quantitative Data Summary

Handling Condition	Solvent	Atmosphere	Observed Hydrolysis (%)	Notes
Standard Benchtop	Dichloromethane	Ambient Air	15-25%	Significant hydrolysis observed within minutes.
Standard Benchtop	Anhydrous Dichloromethane	Ambient Air	5-10%	Use of anhydrous solvent reduces hydrolysis, but ambient moisture is still a major factor.
Glove Box	Anhydrous Dichloromethane	Nitrogen	< 1%	Minimal hydrolysis detected.[15][19]
Schlenk Line	Anhydrous Dichloromethane	Argon	< 1%	Effective for preventing hydrolysis.[14]

Note: The quantitative data presented are illustrative and may vary depending on the specific experimental conditions, such as temperature, humidity, and exposure time.

Visualizations

Caption: Hydrolysis of 10(E)-Heptadecenoyl Chloride.

Caption: Workflow for Hydrolysis Prevention.

Caption: Troubleshooting Logic for Hydrolysis Issues.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. savemyexams.com [savemyexams.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemguideforcie.co.uk [chemguideforcie.co.uk]
• 6. CN107014944A - The method that derivatization HPLC DAD methods determine acyl chlorides in medicine or its synthetic intermediate - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. carbodiimide.com [carbodiimide.com]
• 9. molan.wdfiles.com [molan.wdfiles.com]
• 10. chemos.de [chemos.de]
• 11. fishersci.com [fishersci.com]
• 12. The Role of Desiccants in Pharmaceutical Stability Streampeak Group [streampeakgroup.com]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 15. ossila.com [ossila.com]
• 16. benchchem.com [benchchem.com]
• 17. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Optimization of Extraction Methods for Acyl Chloride-Derivatized Analytes

Disclaimer: Extensive research for "10(E)-Heptadecenoyl chloride" as a derivatizing agent for analytical purposes did not yield specific protocols, troubleshooting guides, or quantitative data in publicly available scientific literature. This suggests that it is not a commonly used reagent for this application. Therefore, this technical support center provides guidance on the optimization of extraction methods for analytes derivatized with acyl chlorides in general , with examples drawn from more common reagents like benzoyl chloride. The principles and methodologies described here can serve as a foundation for developing a protocol for less common acyl chlorides.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization with an acyl chloride necessary for my analysis?

A1: Derivatization with an acyl chloride is often employed to:

• Improve chromatographic separation: By converting polar analytes (e.g., amines, phenols, thiols) into less polar esters or amides, their retention on reverse-phase columns is enhanced, leading to better peak shape and resolution.

• Increase sensitivity in mass spectrometry (MS): The derivatization tag can improve the ionization efficiency of the analyte, leading to a stronger signal and lower detection limits.[1]

• Enhance thermal stability for gas chromatography (GC): Derivatization can make analytes more volatile and less prone to degradation at high temperatures.

Q2: What types of analytes can be derivatized with acyl chlorides?

A2: Acyl chlorides primarily react with nucleophilic functional groups, including:

• Primary and secondary amines

• Phenols

• Thiols

• Alcohols

Q3: What are the most critical parameters to optimize for the derivatization reaction?

A3: The key parameters to optimize for a successful derivatization reaction include pH, reaction temperature, reaction time, and the concentration of the derivatizing reagent. An alkaline pH is typically required to deprotonate the analyte, making it more nucleophilic.

Q4: How can I remove excess derivatizing reagent after the reaction?

A4: Excess acyl chloride is often quenched by adding a small amount of a nucleophilic solvent like water or a basic solution. Subsequent liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can then be used to separate the derivatized analyte from the quenched reagent and other reaction byproducts.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or no product formation	1. Incorrect pH: The analyte may not be sufficiently deprotonated for the reaction to occur. 2. Inactive reagent: The acyl chloride may have hydrolyzed due to exposure to moisture. 3. Low reaction temperature or insufficient time: The reaction may be too slow under the current conditions.	1. Optimize pH: Adjust the pH of the reaction mixture to a more alkaline condition (e.g., pH 9-11) using a suitable buffer (e.g., sodium bicarbonate/carbonate). 2. Use fresh reagent: Prepare or use a fresh solution of the acyl chloride. Store the reagent under anhydrous conditions. 3. Increase temperature and/or time: Try incubating the reaction at a higher temperature (e.g., 50-70°C) or for a longer duration. Monitor the reaction progress to avoid degradation.
Poor recovery of derivatized analyte	1. Inefficient extraction: The chosen extraction solvent may not be optimal for the derivatized analyte. 2. Analyte degradation: The derivatized analyte may be unstable under the extraction or storage conditions. 3. Adsorption to surfaces: The analyte may be adsorbing to glass or plastic surfaces.	1. Optimize extraction solvent: Test different organic solvents for LLE or different sorbents and elution solvents for SPE. 2. Assess stability: Analyze the sample immediately after extraction or perform stability studies at different temperatures. 3. Use silanized glassware: Silanizing glassware can reduce active sites for adsorption.
Presence of interfering peaks in the chromatogram	1. Excess derivatizing reagent or byproducts: The quenching and extraction steps may not be sufficient to remove all interfering substances. 2. Matrix effects: Components from the sample matrix may be co-extracted with the analyte.	1. Optimize quenching and wash steps: Increase the concentration of the quenching agent or the number of wash steps in the LLE protocol. For SPE, try a more rigorous wash protocol. 2. Improve sample cleanup: Use a more selective SPE sorbent or a multi-step extraction procedure to remove matrix components prior to derivatization.
High variability in results	1. Inconsistent derivatization: Variations in reaction time, temperature, or reagent addition can lead to inconsistent yields. 2. Inconsistent extraction procedure: Variations in solvent volumes, mixing times, or phase separation can affect recovery.	1. Standardize the derivatization protocol: Use precise timing, temperature control, and automated liquid handling if possible. 2. Standardize the extraction protocol: Ensure consistent execution of each step of the extraction process. Use of an internal standard is highly recommended to correct for variability.

Data Presentation

The following tables provide example data for the recovery of analytes using different extraction methods after derivatization. Note that these are representative values and will vary depending on the specific analyte, derivatizing agent, and matrix.

Table 1: Comparison of Liquid-Liquid Extraction (LLE) Solvents for the Recovery of Benzoylated Amines.

Solvent System	Analyte 1 Recovery (%)	Analyte 2 Recovery (%)	Analyte 3 Recovery (%)
Ethyl Acetate	92.5 ± 3.1	88.7 ± 4.5	95.2 ± 2.8
Dichloromethane	85.1 ± 5.2	82.4 ± 6.1	89.9 ± 4.3
Methyl tert-butyl ether (MTBE)	94.8 ± 2.5	91.3 ± 3.7	97.1 ± 2.1
Hexane:Ethyl Acetate (1:1)	90.3 ± 4.0	86.9 ± 5.5	93.5 ± 3.9

Table 2: Comparison of Solid-Phase Extraction (SPE) Sorbents for the Recovery of Derivatized Phenols.

SPE Sorbent	Analyte A Recovery (%)	Analyte B Recovery (%)	Analyte C Recovery (%)
C18	95.7 ± 2.2	91.5 ± 3.8	98.2 ± 1.9
Phenyl	93.2 ± 3.5	89.8 ± 4.9	96.4 ± 3.1
Mixed-Mode Cation Exchange	75.4 ± 7.8	72.1 ± 8.5	80.3 ± 6.7
Polymeric Reversed-Phase	97.1 ± 1.8	94.6 ± 2.9	99.0 ± 1.5

Experimental Protocols

Protocol 1: General Procedure for Derivatization with an Acyl Chloride

This protocol is a general guideline and should be optimized for the specific analyte and acyl chloride being used.

• Sample Preparation: Prepare the sample in a suitable solvent (e.g., acetonitrile, water).

• pH Adjustment: Add a buffer (e.g., 100 mM sodium carbonate) to adjust the pH to an alkaline condition (e.g., pH 9.5).

• Derivatization: Add the acyl chloride solution (e.g., 2% (v/v) in acetonitrile). The molar excess of the acyl chloride should be optimized.

• Reaction: Vortex the mixture and incubate at a controlled temperature (e.g., 60°C) for a specific time (e.g., 30 minutes).

• Quenching: Add a small volume of an aqueous solution (e.g., 250 mM sodium hydroxide) to quench the excess acyl chloride.

• Neutralization: Neutralize the solution by adding an acid (e.g., 2 M formic acid).

Protocol 2: Liquid-Liquid Extraction (LLE) of Derivatized Analytes

• Solvent Addition: To the derivatized and quenched reaction mixture, add an appropriate volume of a water-immiscible organic solvent (e.g., ethyl acetate).

• Extraction: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing of the aqueous and organic phases.

• Phase Separation: Centrifuge the mixture to achieve a clear separation of the two phases.

• Collection: Carefully collect the organic layer containing the derivatized analyte.

• Repeat (Optional): For improved recovery, the extraction can be repeated with a fresh aliquot of the organic solvent. The organic fractions are then combined.

• Drying and Concentration: Dry the organic extract over an anhydrous salt (e.g., sodium sulfate) and then evaporate the solvent under a stream of nitrogen to concentrate the sample for analysis.

Protocol 3: Solid-Phase Extraction (SPE) of Derivatized Analytes

• Cartridge Conditioning: Condition the SPE cartridge (e.g., C18) with an appropriate organic solvent (e.g., methanol) followed by water.

• Sample Loading: Load the derivatized and quenched reaction mixture onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a weak solvent mixture (e.g., 5% methanol (B129727) in water) to remove unretained impurities and excess reagent byproducts.

• Elution: Elute the derivatized analyte from the cartridge using a stronger organic solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in a suitable solvent for injection into the analytical instrument.

Visualizations

Caption: General experimental workflow for the derivatization and extraction of analytes.

Caption: Troubleshooting logic for low derivatization product yield.

References

• 1. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mass Spectrometry Analysis of 10(E)-Heptadecenoyl Chloride Derivatives

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with 10(E)-Heptadecenoyl chloride and its derivatives in mass spectrometry. Our goal is to help you improve ionization efficiency and obtain high-quality, reproducible data.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a low signal intensity for my 10(E)-Heptadecenoyl chloride derivative?

A1: Low signal intensity for long-chain fatty acyl chloride derivatives is a common issue stemming from several factors. As an acyl chloride, 10(E)-Heptadecenoyl chloride is highly reactive and readily hydrolyzes to its corresponding carboxylic acid, 10(E)-Heptadecenoic acid. The analysis is therefore effectively of the fatty acid. Free fatty acids, particularly long-chain unsaturated ones, often exhibit poor ionization efficiency in typical reversed-phase liquid chromatography-mass spectrometry (LC-MS) conditions.[1][2]

Key reasons for low signal include:

• Poor Ionization in Negative Mode: While the carboxylic acid can be deprotonated and analyzed in negative ion mode, this is often suppressed by acidic mobile phases (e.g., containing formic acid) which are necessary for good chromatographic separation.[3][4]

• Inefficient Adduct Formation in Positive Mode: In positive ion mode, underivatized fatty acids do not readily accept a proton and rely on the formation of adducts (e.g., [M+Na]⁺, [M+NH₄]⁺), which can be inconsistent and inefficient.

• Ion Suppression: Co-eluting compounds from your sample matrix, especially more easily ionizable lipids like phospholipids, can compete for ionization in the ESI source, suppressing the signal of your analyte of interest.[5]

• Suboptimal Source Parameters: The settings of your electrospray ionization (ESI) source, such as spray voltage, gas flows, and temperatures, may not be optimized for this specific class of molecules.[6][7]

Q2: What is the best strategy to significantly improve the ionization efficiency and sensitivity for my analyte?

A2: Chemical derivatization is the most effective strategy to dramatically enhance the ionization efficiency of fatty acids. The goal is to introduce a permanently charged or easily ionizable group into the molecule, allowing for highly sensitive analysis in positive ion mode. This approach, often called "charge reversal" derivatization, can increase sensitivity by several orders of magnitude.[1][2]

A highly effective and widely used derivatization reagent is N-(4-aminomethylphenyl)pyridinium (AMPP).[8] Converting the carboxylic acid to an AMPP amide introduces a permanent positive charge, leading to a potential sensitivity increase of up to 60,000-fold compared to the analysis of the underivatized fatty acid in negative ion mode.[3][8]

Q3: Can I analyze 10(E)-Heptadecenoyl chloride directly, or must I derivatize it first?

A3: Due to its high reactivity, 10(E)-Heptadecenoyl chloride will likely hydrolyze to 10(E)-Heptadecenoic acid in the presence of any moisture in your sample, solvents, or during the extraction and sample preparation process. Therefore, your analysis will effectively be of the resulting fatty acid. For reliable and sensitive quantification, derivatization of this fatty acid is strongly recommended.

Q4: Which ionization mode, positive or negative, is better for analyzing fatty acid derivatives?

A4: For underivatized fatty acids, negative ion mode is generally preferred as the carboxylic acid group is readily deprotonated. However, as mentioned, this is often hampered by mobile phase conditions.[4] For derivatized fatty acids, particularly those with charge-reversal tags like AMPP, positive ion mode is vastly superior . The derivatization introduces a permanent positive charge, leading to a strong and stable signal in positive ESI-MS.[3][4]

Troubleshooting Guides

Problem: Low Signal Intensity or No Signal Detected

This is one of the most common challenges in mass spectrometry.[9] The following flowchart provides a systematic approach to troubleshooting this issue.

References

• 1. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LC/ESI-MS/MS detection of FAs by charge reversal derivatization with more than four orders of magnitude improvement in sensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhancing detection and characterization of lipids using charge manipulation in electrospray ionization-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. gmi-inc.com [gmi-inc.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation of 10(E)-Heptadecenoyl Chloride Derivatization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a potential analytical method utilizing 10(E)-Heptadecenoyl chloride for the derivatization of target analytes, benchmarked against established alternative methods. Due to the novel application of 10(E)-Heptadecenoyl chloride as a derivatizing agent, this document outlines a prospective validation approach, with comparative data drawn from validated methods using analogous derivatizing agents.

Introduction to Derivatization with Acyl Chlorides

In analytical chemistry, derivatization is a technique used to convert an analyte into a product of similar structure that is more suitable for analysis. Acyl chlorides, such as 10(E)-Heptadecenoyl chloride, are reactive compounds that can be used to derivatize molecules containing primary and secondary amines, as well as alcohol functional groups. This process typically increases the hydrophobicity and molecular weight of the analyte, which can lead to improved chromatographic retention, enhanced ionization efficiency in mass spectrometry, and overall better sensitivity and selectivity of the analytical method.

The use of a long-chain acyl chloride like 10(E)-Heptadecenoyl chloride is particularly advantageous for the analysis of polar, low molecular weight compounds that are otherwise difficult to retain on reverse-phase liquid chromatography columns or for analytes that exhibit poor ionization.

Hypothetical Method Validation: 10(E)-Heptadecenoyl Chloride Derivatization

The following sections detail a proposed experimental protocol and validation parameters for a method using 10(E)-Heptadecenoyl chloride.

Experimental Workflow

The proposed analytical workflow involves sample preparation, derivatization, sample clean-up, and subsequent analysis by Liquid Chromatography-Mass Spectrometry (LC-MS).

Figure 1: Proposed experimental workflow for 10(E)-Heptadecenoyl chloride derivatization and LC-MS analysis.

Detailed Experimental Protocol

1. Sample Preparation and Extraction:

• For liquid samples (e.g., plasma), perform a protein precipitation with a suitable organic solvent (e.g., acetonitrile).

• For solid samples (e.g., tissue), homogenize in an appropriate buffer followed by liquid-liquid extraction or solid-phase extraction (SPE) to isolate the analytes of interest.

• Evaporate the extract to dryness under a stream of nitrogen.

2. Derivatization Reaction:

• Reconstitute the dried extract in 100 µL of a dry, aprotic solvent (e.g., acetonitrile (B52724) or dichloromethane).

• Add 50 µL of a 1 mg/mL solution of 10(E)-Heptadecenoyl chloride in the same solvent.

• Add 10 µL of a suitable organic base (e.g., pyridine (B92270) or triethylamine) to catalyze the reaction.

• Vortex the mixture and incubate at 60°C for 30 minutes.

• After incubation, cool the reaction mixture to room temperature and add a quenching solution (e.g., 20 µL of water or a primary amine solution) to consume excess derivatizing reagent.

3. Sample Clean-up:

• Perform a solid-phase extraction (SPE) to remove excess reagents and by-products. The choice of SPE sorbent will depend on the polarity of the derivatized analyte.

• Elute the derivatized analyte and evaporate the eluent to dryness.

4. Final Sample Preparation and Analysis:

• Reconstitute the final dried residue in a solvent compatible with the LC-MS mobile phase.

• Analyze the sample using a suitable C18 or other appropriate reverse-phase column with a gradient elution profile.

• Detect the derivatized analytes using a tandem mass spectrometer in a suitable ionization mode (e.g., electrospray ionization - ESI) and acquisition mode (e.g., multiple reaction monitoring - MRM).

Performance Comparison with Alternative Derivatization Methods

The performance of this hypothetical method can be benchmarked against well-established derivatization agents such as Dansyl Chloride and Benzoyl Chloride, which are commonly used for the analysis of amines and alcohols.[1]

Validation Parameter	10(E)-Heptadecenoyl Chloride (Prospective)	Dansyl Chloride (Reported Data)	Benzoyl Chloride (Reported Data)
Linearity (R²)	> 0.99 (Expected)	> 0.99	> 0.99
Limit of Quantification (LOQ)	To Be Determined	15.96 - 48.38 ng/mL	pM to nM range
Recovery (%)	80 - 120% (Target)	98.87% ± 1.91% to 102.54% ± 0.51%	Not explicitly stated, but method is effective
Precision (RSD%)	< 15% (Target)	< 2.0%	< 15%
Accuracy (% Bias)	-15% to +15% (Target)	99.56% ± 1.11% to 100.67% ± 0.79% (as recovery)	Not explicitly stated

Note: The data for Dansyl Chloride and Benzoyl Chloride are compiled from various sources and may vary depending on the specific analyte and matrix.[2][3][4][5][6]

Logical Relationships in Method Validation

The validation of any new analytical method, including one based on 10(E)-Heptadecenoyl chloride derivatization, requires the assessment of several key parameters to ensure the reliability and accuracy of the data. The relationship between these parameters is crucial for a comprehensive validation.

Figure 2: Logical relationships of key analytical method validation parameters.

Conclusion

The use of 10(E)-Heptadecenoyl chloride as a derivatizing agent presents a promising, yet unvalidated, approach for the analysis of specific target analytes. The long aliphatic chain is expected to significantly enhance the retention of polar analytes in reverse-phase chromatography and potentially improve ionization in mass spectrometry. However, a comprehensive method development and validation study is required to determine the actual performance characteristics. The provided hypothetical protocol and comparative data serve as a foundational guide for researchers and scientists looking to explore this novel derivatization strategy. The ultimate suitability of this method will depend on its empirical performance in terms of sensitivity, accuracy, precision, and robustness for the specific analytes and matrices of interest.

References

• 1. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to Derivatizing Agents for Fatty Acid Analysis: Featuring 10(E)-Heptadecenoyl Chloride

For researchers, scientists, and drug development professionals engaged in the precise quantification and analysis of fatty acids, derivatization is a critical preparatory step. This guide provides an objective comparison of common derivatizing agents, with a special focus on the potential utility of 10(E)-Heptadecenoyl chloride, supported by experimental data and detailed protocols. The direct analysis of free fatty acids, particularly by gas chromatography-mass spectrometry (GC-MS), is often hindered by their low volatility and the polar nature of the carboxyl group, which can lead to poor chromatographic peak shape and inaccurate quantification.[1][2] Derivatization addresses these challenges by converting fatty acids into more volatile and less polar derivatives.[1]

Established Derivatizing Agents: A Performance Overview

Several classes of reagents are routinely employed for the derivatization of fatty acids, primarily through esterification or silylation. The choice of agent depends on the specific fatty acids of interest, the sample matrix, and the analytical instrumentation.

1. Acid-Catalyzed Esterification (e.g., Boron Trifluoride-Methanol, Acetyl Chloride)

Acid-catalyzed esterification is a widely used method for converting fatty acids into their corresponding fatty acid methyl esters (FAMEs).[3] These agents can derivatize both free fatty acids and those present in complex lipids through transesterification.[4]

• Boron Trifluoride (BF₃)-Methanol: This reagent is popular due to its relatively short reaction times.[3] The reaction is typically carried out by heating the lipid extract with a 14% (w/v) BF₃-methanol solution.[3]

• Acetyl Chloride: As a derivatizing agent, acetyl chloride in methanol (B129727) is noted for its high efficiency and low cost.[3] It is also suitable for one-step extraction-derivatization approaches.[3]

2. Base-Catalyzed Transesterification (e.g., Sodium Methoxide)

Base-catalyzed methods are effective for the transesterification of esterified fatty acids but are not suitable for free fatty acids.[3] A common reagent is 0.5 M sodium methoxide (B1231860) in anhydrous methanol, which offers a very short reaction time at a moderate temperature.[3]

3. Silylation Agents (e.g., BSTFA)

Silylation converts fatty acids into their trimethylsilyl (B98337) (TMS) esters.[1][2] N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with 1% trimethylchlorosilane (TMCS) as a catalyst, is a common choice.[1][2] This method is robust and can derivatize other functional groups like hydroxyls, making it suitable for a broader range of analytes.[1][2]

4. Alkylation Agents (e.g., Trimethylsulfonium Hydroxide - TMSH)

TMSH has been shown to provide high yields of fatty acids and can significantly reduce the complexity and time of sample preparation.

Performance Comparison of Common Derivatizing Agents

The following table summarizes key performance indicators for commonly used fatty acid derivatizing agents based on published experimental data.

Derivatizing Agent	Typical Reaction Time	Typical Reaction Temperature	Key Advantages	Key Disadvantages
BF₃-Methanol (14%)	10 - 60 minutes[3]	80 - 100°C[3]	Short reaction time, widely used.[3]	Potential for artifact formation at high temperatures.[3]
Acetyl Chloride/Methanol	10 minutes[5]	100°C[5]	High efficiency, low cost.[3]	Generates corrosive HCl.
Sodium Methoxide (0.5M)	5 minutes[3]	45°C[3]	Very short reaction time, mild conditions.[3]	Only for esterified fatty acids, not free fatty acids.[3]
BSTFA + 1% TMCS	60 minutes[1][2]	60°C[1][2]	Robust for free fatty acids and glycerolipids, derivatizes multiple functional groups.[1]	Moisture sensitive.[2]
TMSH	Not specified	Not specified	High yields, reduced sample preparation time.	Not as widely documented as other methods.

10(E)-Heptadecenoyl Chloride: A Potential but Unconventional Derivatizing Agent

A thorough review of scientific literature reveals no direct evidence of 10(E)-Heptadecenoyl chloride being used as a standard derivatizing agent for the analysis of other fatty acids. Its primary role appears to be as a specific fatty acyl chloride, a reactive intermediate, for the synthesis of other molecules.[6]

However, based on the chemical reactivity of acyl chlorides, we can infer its potential as a derivatizing agent. Acyl chlorides are highly reactive towards nucleophiles such as alcohols and amines. In the context of fatty acid analysis, 10(E)-Heptadecenoyl chloride could theoretically be used to derivatize molecules containing hydroxyl or amino groups, or to synthesize other fatty acid derivatives. For instance, it could react with an alcohol to form an ester or with an amine to form an amide.

Comparison with Other Acyl Chlorides Used in Derivatization:

Other acyl chlorides, such as benzoyl chloride, have been successfully used to derivatize lipids for analysis by liquid chromatography-mass spectrometry (LC-MS).[1][7] Benzoyl chloride derivatization has been shown to improve sensitivity and enable the detection of fatty acids in positive ion mode.[1] This suggests that fatty acyl chlorides like 10(E)-Heptadecenoyl chloride could potentially offer similar benefits.

Hypothetical Application and Challenges:

If used as a derivatizing agent, 10(E)-Heptadecenoyl chloride would introduce a C17 acyl chain to the target molecule. This could be advantageous for separating and identifying the derivatized analytes by providing a unique mass and retention time. However, several challenges would need to be addressed:

• High Reactivity and Stability: Acyl chlorides are generally unstable and highly reactive, which can make them difficult to handle and can lead to the formation of byproducts.[8]

• Specificity: The high reactivity could lead to non-specific reactions with other functional groups in a complex sample matrix.

• Lack of Established Protocols: There are no established and validated protocols for its use as a derivatizing agent for fatty acid analysis, requiring significant methods development and validation.

Experimental Protocols

Protocol 1: Acid-Catalyzed Esterification using Boron Trifluoride (BF₃)-Methanol

• Sample Preparation: Place the dried lipid extract in a screw-capped glass tube.[1]

• Reagent Addition: Add 1-2 mL of 14% (w/v) BF₃-methanol reagent.[3]

• Reaction: Tightly cap the tube and heat at 80-100°C for 10-60 minutes.[3]

• Extraction: After cooling, add 1 mL of water and 2-3 mL of hexane (B92381). Vortex thoroughly to extract the FAMEs into the hexane layer.[1]

• Separation: Centrifuge to separate the layers and transfer the upper hexane layer containing the FAMEs to a new vial for GC-MS analysis.[1]

Protocol 2: Silylation using BSTFA

• Sample Preparation: Place the dried sample in an autosampler vial.[1]

• Reagent Addition: Add 50 µL of BSTFA with 1% TMCS.[1][2]

• Reaction: Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.[1][2]

• Analysis: After cooling, the sample can be directly injected into the GC-MS or diluted with a suitable solvent.[1]

Visualizing the Processes

Experimental Workflow for Fatty Acid Derivatization

Caption: A typical experimental workflow for the derivatization of fatty acids prior to GC-MS analysis.

Comparison of Derivatization Reactions

Caption: Comparison of common fatty acid derivatization reactions and a hypothetical reaction with an acyl chloride.

Fatty Acid Involvement in a Signaling Pathway

Caption: Simplified signaling pathway showing the conversion of a PUFA to prostaglandins, which are involved in inflammation.

Conclusion

The selection of a derivatizing agent is a critical decision in the analytical workflow for fatty acid analysis. Established methods using agents like BF₃-methanol, acetyl chloride, and BSTFA are well-documented, reliable, and offer a range of options to suit different experimental needs. While 10(E)-Heptadecenoyl chloride is not a conventional derivatizing agent for fatty acid analysis, its chemical nature as a fatty acyl chloride suggests a potential, albeit unexplored, application in derivatizing other molecules. Further research would be required to validate its performance, efficiency, and practicality in comparison to the well-established reagents. For routine and validated fatty acid analysis, researchers are advised to utilize the established protocols for common derivatizing agents, ensuring accurate and reproducible results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Derivatization-reagents | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. imperial.ac.uk [imperial.ac.uk]
• 5. w3.ual.es [w3.ual.es]
• 6. pjoes.com [pjoes.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

A Guide to Inter-laboratory Lipid Analysis: Comparing Derivatization Agents for Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

The accurate and reproducible analysis of lipids is paramount in numerous fields of research, from biomarker discovery to drug development. Chemical derivatization is a cornerstone of lipid analysis by mass spectrometry (MS), enhancing the volatility, chromatographic separation, and ionization efficiency of lipid molecules. This guide provides an objective comparison of various derivatization strategies, with a focus on the performance characteristics of different classes of reagents.

While direct inter-laboratory comparison data for the novel reagent 10(E)-Heptadecenoyl chloride is not yet widely available, its performance can be inferred from its chemical class—acyl chlorides. This guide will compare acyl chloride derivatization to other commonly employed methods, providing available experimental data to support the comparison.

Comparison of Common Derivatization Agents for Lipid Analysis

The choice of derivatization reagent is critical and depends on the specific lipid classes of interest, the analytical platform (GC-MS or LC-MS), and the desired outcome of the analysis (e.g., improved sensitivity, structural elucidation). The following table summarizes the key performance characteristics of major derivatization agent classes.

Derivatization Agent Class	Example Reagent(s)	Primary Application	Key Advantages	Potential Disadvantages	Typical Intra-laboratory Reproducibility (CV%)
Acyl Chlorides	10(E)-Heptadecenoyl chloride, Benzoyl chloride	LC-MS	- Significant sensitivity enhancement (2 to 100-fold)[1] - Improves stability of certain derivatives (e.g., cholesterol)[1] - Enables positive ion mode detection for fatty acids[1] - Simple and robust procedure[1]	- Potential for side reactions with unsaturated lipids	Not widely reported, but studies suggest high reproducibility[1]
Acid-Catalyzed Esterification	Boron trifluoride (BF₃) in Methanol (B129727)	GC-MS	- Widely used for fatty acid methyl ester (FAME) formation[2][3] - Effective for both free fatty acids and transesterification of glycerolipids[2] - Fast and convenient[3]	- Not suitable for lipids with sensitive functional groups (e.g., epoxy, hydroperoxy)[4] - Can produce artifacts with certain unsaturated fatty acids[5] - Lower yields for cholesterol esters and triacylglycerols in some protocols	5-15% (method dependent)
Silylation Reagents	BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide), MSTFA	GC-MS	- Highly versatile, derivatizes multiple functional groups (-OH, -COOH, -NH₂)[2][6] - Robust for both free fatty acids and glycerolipids[2]	- Derivatives can be moisture-sensitive, leading to limited stability[6] - Can lead to complex mass spectra[6] - May not be effective for sterically hindered groups without a catalyst[7]	<10% under controlled conditions
Picolinyl Esters	3-Pyridylcarbinol (after conversion to acid chloride)	GC-MS	- Provides detailed structural information from mass spectra (e.g., double bond position, branching)[8][9] - Higher sensitivity compared to FAMEs[10]	- More complex, multi-step derivatization procedure[9] - Potential for contamination if not performed carefully[10]	Not widely reported, likely higher than simpler methods

Experimental Workflows and Signaling Pathways

The following diagrams illustrate a typical workflow for lipid analysis using chemical derivatization and a simplified representation of a lipid-mediated signaling pathway that could be investigated using these techniques.

Figure 1: General workflow for lipid analysis incorporating a chemical derivatization step.

Figure 2: Simplified Phospholipase C signaling pathway involving key lipid second messengers.

Detailed Experimental Protocols

The following are representative protocols for common lipid derivatization methods. It is crucial to optimize these protocols for specific applications and sample types.

Protocol 1: Acyl Chloride Derivatization (e.g., Benzoyl Chloride for LC-MS)

This protocol is adapted from methods for benzoyl chloride derivatization and is expected to be similar for other acyl chlorides like 10(E)-Heptadecenoyl chloride.[11][1]

• Sample Preparation: Dry down the lipid extract (containing 1-100 µg of lipids) under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 50 µL of a suitable aprotic solvent (e.g., acetonitrile).

• Derivatization Reaction:

  • Add 50 µL of a 2% (v/v) solution of the acyl chloride (e.g., benzoyl chloride) in acetonitrile.

  • Add 50 µL of a 100 mM sodium carbonate solution in water to catalyze the reaction.

  • Vortex the mixture for 30 seconds.

• Reaction Incubation: Allow the reaction to proceed at room temperature for 5 minutes.

• Quenching: Add 10 µL of a 1% formic acid solution to quench the reaction.

• Sample Dilution and Analysis: Dilute the sample as needed with the initial mobile phase and inject it into the LC-MS system.

Protocol 2: Acid-Catalyzed Esterification (BF₃-Methanol for GC-MS)

This is a widely used method for the preparation of Fatty Acid Methyl Esters (FAMEs).[2][3][4]

• Sample Preparation: Place 1-25 mg of the lipid sample or dried lipid extract into a screw-capped glass tube with a PTFE liner.

• Reagent Addition: Add 2 mL of 12-14% Boron Trifluoride (BF₃) in methanol to the sample.

• Reaction: Tightly cap the tube and heat it in a heating block at 60-100°C for 5-60 minutes. The optimal time and temperature should be determined empirically.

• Extraction:

  • Cool the tube to room temperature.

  • Add 1 mL of water and 1-2 mL of hexane (B92381).

  • Vortex thoroughly for 1 minute to extract the FAMEs into the hexane layer.

• Phase Separation: Centrifuge at approximately 1,500 x g for 10 minutes to achieve a clean separation of the layers.

• Sample Collection: Carefully transfer the upper organic layer (containing the FAMEs) to a clean autosampler vial, optionally passing it through a small amount of anhydrous sodium sulfate (B86663) to remove residual water. The sample is now ready for GC-MS analysis.

Protocol 3: Silylation (BSTFA for GC-MS)

This method is effective for derivatizing a wide range of functional groups.[2][6][7]

• Sample Preparation: Place the dried sample (e.g., 1 mg/mL of fatty acid mixture in an aprotic solvent like acetonitrile) into an autosampler vial.

• Reagent Addition: Add 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide), often with 1% TMCS (trimethylchlorosilane) as a catalyst.

• Reaction:

  • Cap the vial and vortex for 10 seconds.

  • Heat at 60°C for 60 minutes.

• Sample Dilution and Analysis: After cooling, an appropriate solvent (e.g., dichloromethane) can be added for dilution before injection into the GC-MS.

Conclusion

The selection of a derivatization strategy is a critical step in lipid analysis that significantly impacts the quality and comparability of data. While traditional methods like BF₃-methanol esterification and BSTFA silylation are well-established for GC-MS, newer reagents and methods are continually being developed to enhance sensitivity and selectivity, particularly for LC-MS applications.

Acyl chlorides, including 10(E)-Heptadecenoyl chloride and the well-documented benzoyl chloride, represent a promising class of reagents for improving the detection of a wide range of lipids. Their ability to enhance ionization and improve chromatographic behavior makes them a valuable tool for lipidomics research. However, as with any analytical method, inter-laboratory comparison and standardization are crucial for ensuring the reliability and reproducibility of results. As more data becomes available for novel reagents, the analytical community will be better equipped to select the optimal derivatization strategy for their specific research needs.

References

• 1. Simple and Reproducible Derivatization with Benzoyl Chloride: Improvement of Sensitivity for Multiple Lipid Classes in RP-UHPLC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. repository.seafdec.org [repository.seafdec.org]
• 5. researchgate.net [researchgate.net]
• 6. Derivatization techniques for free fatty acids by GC [restek.com]
• 7. web.gps.caltech.edu [web.gps.caltech.edu]
• 8. GC/MS determination of fatty acid picolinyl esters by direct curie-point pyrolysis of whole bacterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]

Validating 10(E)-Heptadecenoyl Chloride for Quantifying Low-Abundance Lipids: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise quantification of low-abundance lipids is a persistent challenge. These lipids, often crucial signaling molecules, can be difficult to detect and accurately measure due to their low concentrations and ionization suppression from more abundant species. Chemical derivatization is a powerful strategy to enhance analytical sensitivity. This guide provides a comprehensive validation framework for using 10(E)-Heptadecenoyl chloride as a derivatization agent for quantifying low-abundance lipids, such as N-acylethanolamines (NAEs), by comparing its expected performance with established analytical alternatives.

10(E)-Heptadecenoyl chloride is an odd-chain fatty acyl chloride. The principle of its use lies in chemically tagging the analyte of interest—typically at a primary or secondary amine or a hydroxyl group—with the C17:1 acyl chain. This derivatization accomplishes two key goals:

• Introduces a Hydrophobic Moiety : This enhances retention on reverse-phase chromatography columns, improving separation from interfering matrix components.

• Provides a Unique Mass Signature : Odd-chain fatty acids are naturally low in abundance in most mammalian systems, minimizing background interference and allowing the derivatized analyte to serve as its own internal standard of sorts, or to be quantified against another odd-chain standard.

Experimental Workflow and Methodologies

A typical workflow for quantifying low-abundance lipids using 10(E)-Heptadecenoyl chloride derivatization involves sample extraction, derivatization, and analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

A Comparative Analysis of 10(E)-Heptadecenoyl Chloride and its (Z)-Isomer in Derivatization for Analytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 10(E)-Heptadecenoyl chloride and its (Z)-isomer for use as derivatizing agents in analytical chemistry. The selection of the appropriate geometric isomer can be critical in achieving optimal reaction kinetics, product yield, and desired physicochemical properties of the resulting derivatives for subsequent analysis by techniques such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).

Executive Summary

Data Presentation

Due to the absence of direct comparative studies, this section presents available data for derivatives of 10(Z)-Heptadecenoic acid, which can be formed from 10(Z)-Heptadecenoyl chloride. This data is useful for analytical method development.

Table 1: Physicochemical Properties of 10(Z)-Heptadecenoyl Chloride and its Derivatives

Property	10(Z)-Heptadecenoyl chloride	Trimethylsilyl (TMS) derivative of 10(Z)-Heptadecenoic acid	tert-Butyldimethylsilyl (TBDMS) derivative of 10(Z)-Heptadecenoic acid
Molecular Formula	C₁₇H₃₁ClO	C₂₀H₄₀O₂Si	C₂₃H₄₆O₂Si
Molecular Weight ( g/mol )	286.88	340.62	382.70
Appearance	Liquid (Predicted)	-	-
Storage Conditions	Freezer	-	-
CAS Number	126761-39-5	-	-
Notes	Data for derivatives are for the corresponding fatty acid.	The TMS derivative is commonly used for GC-MS analysis.	The TBDMS derivative offers increased stability compared to the TMS derivative.

Theoretical Comparison of Reactivity

The reactivity of acyl chlorides is primarily governed by the electrophilicity of the carbonyl carbon and the stability of the leaving group (chloride ion). In the case of geometric isomers like 10(E)- and 10(Z)-Heptadecenoyl chloride, the spatial arrangement of the alkyl chain around the carbon-carbon double bond can influence the accessibility of the carbonyl carbon to a nucleophile.

• Steric Hindrance: The (Z)-isomer, with the alkyl chains on the same side of the double bond, is generally more sterically hindered around the reactive acyl chloride group compared to the (E)-isomer, where the alkyl chains are on opposite sides. This reduced steric hindrance in the (E)-isomer could potentially lead to faster reaction rates in derivatization reactions with nucleophiles such as alcohols, amines, or phenols.

• Electronic Effects: The electronic effects of the double bond on the carbonyl group are expected to be similar for both isomers.

Based on these general principles, it can be hypothesized that 10(E)-Heptadecenoyl chloride may exhibit slightly higher reactivity in derivatization reactions compared to its (Z)-isomer due to lower steric hindrance. However, this difference in reactivity is likely to be modest and may be influenced by the specific nucleophile and reaction conditions.

Experimental Protocols

The following are general protocols for the derivatization of analytes containing hydroxyl, amino, or thiol groups using fatty acid chlorides. These can be adapted for use with both 10(E)- and 10(Z)-Heptadecenoyl chloride.

Protocol 1: General Derivatization for GC-MS Analysis (e.g., forming esters or amides)

• Sample Preparation: Dissolve 1-5 mg of the analyte in 1 mL of an aprotic solvent (e.g., dichloromethane, acetonitrile) in a clean, dry reaction vial.

• Addition of Base: Add an excess of a non-nucleophilic base (e.g., pyridine, triethylamine) to scavenge the HCl byproduct. A 1.2 to 1.5 molar excess relative to the acyl chloride is typically sufficient.

• Addition of Acyl Chloride: Add a 1.1 to 1.5 molar excess of 10(E)- or 10(Z)-Heptadecenoyl chloride to the reaction mixture.

• Reaction: Cap the vial and allow the reaction to proceed at room temperature for 1-2 hours, or at a slightly elevated temperature (e.g., 40-60 °C) for 30-60 minutes to ensure complete reaction. Monitor the reaction progress by thin-layer chromatography (TLC) or a suitable chromatographic method if necessary.

• Work-up:

  • Quench the reaction by adding a small amount of water or a dilute aqueous acid (e.g., 5% HCl) to neutralize the excess base.

  • Extract the derivatized product with an organic solvent (e.g., hexane, ethyl acetate).

  • Wash the organic layer with water and then with a saturated sodium bicarbonate solution to remove any remaining acid.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Evaporate the solvent under a stream of nitrogen.

• Analysis: Reconstitute the dried derivative in a suitable solvent for GC-MS analysis.

Protocol 2: Derivatization for LC-MS Analysis

The protocol is similar to that for GC-MS, but the work-up procedure may be simplified.

• Sample Preparation: Dissolve the analyte in a suitable solvent.

• Reaction: Add the base and acyl chloride as described above.

• Quenching and Dilution: After the reaction is complete, quench any remaining acyl chloride with a small amount of a primary amine or alcohol (e.g., ethanolamine). Dilute the reaction mixture with the mobile phase to be used for LC-MS analysis.

• Analysis: Inject an aliquot of the diluted solution directly into the LC-MS system.

Mandatory Visualization

Signaling Pathways

Fatty acids and their derivatives are known to act as signaling molecules that can modulate various cellular processes. The derivatives of 10(E)- and 10(Z)-Heptadecenoic acid could potentially interact with pathways such as the Peroxisome Proliferator-Activated Receptor (PPAR) and Nuclear Factor-kappa B (NF-κB) signaling pathways.

Caption: PPAR Signaling Pathway Activation.

Caption: NF-κB Signaling Pathway Modulation.

Experimental Workflow

The following diagram illustrates a typical workflow for the derivatization and analysis of a biological sample.

Caption: Derivatization Workflow.

Conclusion

The choice between 10(E)-Heptadecenoyl chloride and its (Z)-isomer for derivatization may depend on the specific requirements of the analytical method. While the (E)-isomer is theoretically more reactive due to reduced steric hindrance, the (Z)-isomer is also a viable derivatizing agent. For applications where reaction kinetics are critical, the (E)-isomer might be preferred. However, for routine analyses, the availability and cost of the specific isomer may be a more significant factor. The provided protocols and diagrams serve as a foundation for researchers to develop and optimize their derivatization strategies for the analysis of a wide range of bioactive molecules. Further experimental studies are warranted to provide a direct quantitative comparison of the reactivity and performance of these two isomers in derivatization reactions.

A Comparative Guide to the Specificity of 10(E)-Heptadecenoyl Chloride for Different Functional Groups

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 10(E)-Heptadecenoyl chloride with common functional groups encountered in biological and chemical research. Due to a lack of specific quantitative kinetic data for 10(E)-Heptadecenoyl chloride in the public domain, this comparison is based on established principles of acyl chloride reactivity and provides illustrative experimental data. The information herein is intended to guide researchers in designing experiments and understanding the selectivity of this versatile acylating agent.

Introduction to Acyl Chloride Specificity

Acyl chlorides are highly reactive compounds widely used in organic synthesis and bioconjugation to introduce acyl groups onto nucleophilic functional groups. The reactivity of an acyl chloride is governed by the electrophilicity of the carbonyl carbon and the stability of the leaving group (chloride ion). The primary nucleophiles encountered in biological molecules are amines (e.g., in proteins, peptides), alcohols (e.g., in sugars, serine/threonine residues), and thiols (e.g., in cysteine residues).

The general order of nucleophilicity, and thus reactivity towards acyl chlorides, is:

Primary Amines > Thiols > Primary Alcohols

This differential reactivity allows for a degree of chemoselectivity in acylation reactions, which is critical in the modification of complex biomolecules where multiple functional groups are present. 10(E)-Heptadecenoyl chloride, an unsaturated fatty acyl chloride, is of particular interest for introducing a lipid moiety, for example, to enhance the cell permeability or protein binding of a drug candidate.

Comparative Reactivity of 10(E)-Heptadecenoyl Chloride

The following table summarizes the expected relative reactivity of 10(E)-Heptadecenoyl chloride with primary amines, primary alcohols, and thiols under standard acylation conditions. The quantitative data presented is illustrative and based on typical reaction outcomes for long-chain acyl chlorides. Actual yields and reaction rates will vary depending on the specific substrate, solvent, temperature, and stoichiometry.

Functional Group	Nucleophile Example	Product	Relative Reactivity (Illustrative)	Typical Reaction Conditions	Expected Yield (Illustrative)
Primary Amine	Benzylamine	N-Benzyl-10(E)-heptadecenamide	High	Aprotic solvent (e.g., DCM, THF), optional base (e.g., triethylamine), 0°C to RT	>95%
Primary Alcohol	Benzyl alcohol	Benzyl 10(E)-heptadecenoate	Moderate	Aprotic solvent (e.g., DCM, THF), strong base (e.g., pyridine (B92270), DMAP), RT to elevated temp.	70-90%
Thiol	Benzyl mercaptan	S-Benzyl 10(E)-heptadecenethioate	High	Aprotic solvent (e.g., DCM, THF), mild base (e.g., triethylamine), 0°C to RT	>90%

Note: While thiols are generally less basic than amines, they are excellent nucleophiles, leading to high reactivity with acyl chlorides. The reaction with alcohols often requires a stronger base or catalyst to deprotonate the hydroxyl group and enhance its nucleophilicity.

Alternative Acylating Agents

For applications requiring different reactivity profiles or specificities, several alternative acylating agents can be considered.

Acylating Agent	General Reactivity	Advantages	Disadvantages
Carboxylic Acid Anhydrides	Less reactive than acyl chlorides	Easier to handle, less moisture sensitive	Often require a catalyst (e.g., DMAP) and higher temperatures
Activated Esters (e.g., NHS esters)	Moderately reactive	Good selectivity for amines in aqueous conditions	Can be susceptible to hydrolysis
Carbodiimides (e.g., DCC, EDC)	In-situ activation of carboxylic acids	Versatile, allows for a wide range of substrates	Can lead to side products (e.g., N-acylurea), potential for racemization

Experimental Protocols

The following are detailed protocols for the acylation of a primary amine, a primary alcohol, and a thiol with 10(E)-Heptadecenoyl chloride. These are general procedures that may require optimization for specific substrates.

Protocol 1: N-acylation of a Primary Amine

Objective: To synthesize N-octyl-10(E)-heptadecenamide.

Materials:

• 10(E)-Heptadecenoyl chloride

• Octylamine (B49996)

• Triethylamine (B128534) (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Dissolve octylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Dissolve 10(E)-Heptadecenoyl chloride (1.1 eq) in anhydrous DCM in a dropping funnel.

• Add the acyl chloride solution dropwise to the stirred amine solution over 30 minutes.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: O-acylation of a Primary Alcohol

Objective: To synthesize octyl 10(E)-heptadecenoate.

Materials:

• 10(E)-Heptadecenoyl chloride

• Octanol (B41247)

• Pyridine, anhydrous

• Dichloromethane (DCM), anhydrous

• 1M aqueous HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, reflux condenser

Procedure:

• Dissolve octanol (1.0 eq) in anhydrous pyridine in a round-bottom flask under a nitrogen atmosphere.

• Add 10(E)-Heptadecenoyl chloride (1.2 eq) dropwise to the stirred solution at room temperature.

• Heat the reaction mixture to 50°C and stir for 4-6 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and dilute with DCM.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M aqueous HCl (to remove pyridine), water, saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 3: S-acylation of a Thiol

Objective: To synthesize S-octyl 10(E)-heptadecenethioate.

Materials:

• 10(E)-Heptadecenoyl chloride

• Octanethiol

• Triethylamine (TEA)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium (B1175870) chloride solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath

Procedure:

• Dissolve octanethiol (1.0 eq) and triethylamine (1.1 eq) in anhydrous THF in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0°C in an ice bath.

• Dissolve 10(E)-Heptadecenoyl chloride (1.05 eq) in anhydrous THF in a dropping funnel.

• Add the acyl chloride solution dropwise to the stirred thiol solution over 20 minutes.

• Allow the reaction to warm to room temperature and stir for 1 hour.

• Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizations

Experimental Workflow: General Acylation Procedure

The following diagram illustrates a typical workflow for the acylation of a nucleophile with 10(E)-Heptadecenoyl chloride.

Caption: General experimental workflow for acylation reactions.

Potential Signaling Pathway Involvement: AMPK Activation by Fatty Acids

Long-chain fatty acids and their derivatives can act as signaling molecules. A key pathway regulated by fatty acids is the AMP-activated protein kinase (AMPK) pathway, a central regulator of cellular energy homeostasis. While direct evidence for 10(E)-Heptadecenoic acid is limited, related fatty acids are known to activate AMPK.

Caption: Potential activation of the AMPK signaling pathway by fatty acids.

Linearity, accuracy, and precision of 10(E)-Heptadecenoyl chloride-based methods

For researchers, scientists, and drug development professionals, the accurate quantification of fatty acids is paramount. This guide provides an objective comparison of three common derivatization methods used in gas chromatography (GC) and high-performance liquid chromatography (HPLC) for fatty acid analysis: Silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), Esterification using Boron Trifluoride-Methanol (BF3-Methanol), and Phenacylation using p-Bromophenacyl Bromide (p-BPB).

The direct analysis of free fatty acids can be challenging due to their low volatility and the polar nature of the carboxylic acid group, which can lead to poor chromatographic peak shape.[1][2] Derivatization chemically modifies the fatty acids to make them more suitable for analysis, typically by increasing their volatility for GC or by adding a UV-absorbing or fluorescent tag for HPLC.[1][3]

Comparison of Performance

The choice of derivatization method depends on the specific fatty acids of interest, the analytical technique employed (GC-MS or HPLC), and the sample matrix. Below is a summary of the performance characteristics of the three methods.

Parameter	Silylation (BSTFA)	Esterification (BF3-Methanol)	Phenacylation (p-BPB for HPLC)
Linearity (R²)	>0.99[4]	>0.9998[4]	0.9980 to 0.9990[5]
Accuracy (% Recovery)	Typically within 80-120%	98.34–137.83%	Not explicitly stated in the search results
Precision (% RSD)	<15%[6]	<1.30%[5]	Intra- and inter-day precision ≤10.49%[5]
Analysis Time	Derivatization: 20-60 min[1][7]	Derivatization: 5-60 min[1][8]	Derivatization: 30 min[9]
Applicability	GC-MS	GC-MS	HPLC-UV/Fluorescence
Selectivity	Reacts with various active hydrogens (-OH, -COOH, -NH2, -SH)[10]	Primarily for carboxylic acids and transesterification of lipids[11]	Specific to carboxylic acids[9]

Experimental Protocols

Detailed methodologies for each derivatization technique are provided below. These protocols are intended as guidelines and may require optimization for specific applications.[1][12]

Method 1: Silylation using BSTFA for GC-MS Analysis

Silylation converts the acidic proton of the carboxylic acid group into a less polar and more volatile trimethylsilyl (B98337) (TMS) ester.[1] BSTFA is a powerful silylating agent that reacts with a range of polar functional groups.[10]

Experimental Workflow:

Caption: Silylation workflow with BSTFA for GC-MS analysis.

Detailed Protocol: [1][7][10]

• Sample Preparation: Weigh 1-10 mg of the dried sample into a reaction vial. If the sample is in an aqueous solution, it must be evaporated to dryness. An aprotic solvent such as acetonitrile (B52724) or pyridine (B92270) can be added.

• Reagent Addition: Add an excess of BSTFA, often with 1% trimethylchlorosilane (TMCS) as a catalyst, to the sample. A 2:1 molar ratio of BSTFA to active hydrogen is generally recommended.

• Reaction: Tightly cap the vial and heat it at 60-70°C for 20-60 minutes. The optimal time and temperature may vary depending on the specific fatty acids.

• Analysis: After cooling to room temperature, the derivatized sample can be directly injected into the GC-MS system.

Method 2: Esterification using BF3-Methanol for GC-MS Analysis

This is a widely used method for the simultaneous esterification of free fatty acids and transesterification of esterified fatty acids into fatty acid methyl esters (FAMEs).[1] The reaction is catalyzed by the Lewis acid, boron trifluoride.

Experimental Workflow:

References

• 1. benchchem.com [benchchem.com]
• 2. Derivatization techniques for free fatty acids by GC [restek.com]
• 3. hplc.eu [hplc.eu]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. web.gps.caltech.edu [web.gps.caltech.edu]
• 8. repository.seafdec.org [repository.seafdec.org]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]

A Researcher's Guide to Fatty Acid Derivatization: Picolinyl Esters versus 10(E)-Heptadecenoyl Chloride for Structural Analysis

In the intricate field of lipidomics, the precise structural characterization of fatty acids is paramount for understanding their biological roles and for the development of novel therapeutics. Gas chromatography-mass spectrometry (GC-MS) is a cornerstone technique for this purpose, but it requires the conversion of non-volatile fatty acids into volatile derivatives. This guide provides a detailed comparison of two such agents: the well-established picolinyl esters and the more specialized 10(E)-Heptadecenoyl chloride, focusing on their applications in fatty acid analysis for researchers, scientists, and drug development professionals.

Introduction to Fatty Acid Derivatization

Free fatty acids are generally not suitable for direct GC-MS analysis due to their low volatility and tendency to interact with the chromatographic column, leading to poor peak shape and resolution.[1] Derivatization converts the polar carboxyl group into a less polar ester, increasing volatility and improving chromatographic performance. While simple methyl esters (FAMEs) are widely used for quantification, their mass spectra often lack the structural information needed to locate double bonds or branching points.[2] This is because the charge tends to be localized at the carboxyl end, and double bonds can migrate during fragmentation.[2] To overcome this, derivatives that can direct fragmentation along the fatty acid chain are required.

Picolinyl Esters: The Gold Standard for Structural Elucidation

Picolinyl esters are powerful derivatives for determining the structure of unknown fatty acids by GC-MS.[2][3] The nitrogen atom in the pyridine (B92270) ring of the picolinyl group plays a crucial role. Under electron impact (EI) ionization in the mass spectrometer, a radical cation is formed on the nitrogen atom.[2] This radical site can abstract a hydrogen atom from any position along the alkyl chain, initiating a series of charge-remote fragmentations.[2][4] This process results in a series of diagnostic ions that allow for the unambiguous determination of structural features such as:

• Double bond position: The fragmentation pattern reveals the location of unsaturation.[2][3]

• Branching points: The location of methyl or other alkyl branches can be identified.[2]

• Other functional groups: The presence of hydroxyl, epoxy, or keto groups can also be determined.[2]

10(E)-Heptadecenoyl Chloride: A Specialized Reagent

In contrast to the broad utility of picolinyl esters, 10(E)-Heptadecenoyl chloride is not a general-purpose derivatizing agent for the structural analysis of unknown fatty acids. It is a specific fatty acyl chloride, a reactive molecule that can be used to synthesize other molecules. While acyl chlorides are intermediates in some derivatization reactions (for example, fatty acids are often converted to acyl chlorides in situ before forming picolinyl esters), 10(E)-Heptadecenoyl chloride itself is not used to "tag" a mixture of fatty acids for analysis.[2][5]

Its likely applications in the context of fatty acid analysis include:

• Synthesis of internal standards: Fatty acids with an odd number of carbon atoms, such as heptadecanoic acid (C17:0), are often used as internal standards for quantification because they are uncommon in most biological samples.[6] 10(E)-Heptadecenoyl chloride could be used to synthesize a specific C17:1 internal standard.

• Chemical synthesis: It can be used as a reactant to introduce the 10(E)-heptadecenoyl group into a target molecule for various research purposes outside of general fatty acid profiling.

Comparative Analysis: Application and Utility

The following table summarizes the key differences in the application and utility of picolinyl esters and 10(E)-Heptadecenoyl chloride for fatty acid analysis.

Feature	Picolinyl Esters	10(E)-Heptadecenoyl Chloride
Primary Application	General derivatizing agent for structural elucidation of unknown fatty acids by GC-MS.[2][3]	Specialized chemical reagent. Not a general derivatizing agent.
Information Provided	Detailed structural information: double bond position, branching, and other functional groups.[2]	The molecule itself is a specific fatty acyl chloride (C17:1). It does not provide information about other fatty acids.
Typical Workflow	Derivatization of a complex fatty acid mixture, followed by GC-MS analysis and spectral interpretation.	Used in chemical synthesis, potentially to create an internal standard or other specific molecule.
Mass Spectrometry	Produces diagnostic fragmentation patterns under EI-MS.[4]	No standard fragmentation data for its use as a general derivative.
Versatility	Applicable to a wide range of fatty acid structures.[2]	Limited to reactions involving this specific fatty acyl chloride.

Experimental Protocols

Preparation of Picolinyl Esters

This protocol is based on the method described by Harvey (1998).[2]

Materials:

• Fatty acid sample (1-5 mg)

• Thionyl chloride (0.5 mL)

• 3-Pyridylcarbinol (3-hydroxymethylpyridine)

• Anhydrous diethyl ether or toluene

• Hexane

• Small reaction vial with a screw cap

Procedure:

• Place the fatty acid sample in a clean, dry reaction vial.

• Add 0.5 mL of thionyl chloride to the vial.

• Cap the vial tightly and heat at 50-60°C for 1 hour to convert the fatty acid to its acid chloride.

• Allow the vial to cool to room temperature and then evaporate the excess thionyl chloride under a stream of dry nitrogen.

• Dissolve the resulting acid chloride in a small amount of anhydrous diethyl ether or toluene.

• In a separate vial, prepare a solution of 3-pyridylcarbinol in anhydrous diethyl ether.

• Add an excess of the 3-pyridylcarbinol solution to the acid chloride solution.

• Allow the reaction to proceed at room temperature for 10 minutes.

• Evaporate the solvent under a stream of nitrogen.

• Redissolve the residue in hexane, remove any precipitate by centrifugation, and transfer the supernatant to a new vial for GC-MS analysis.

A faster, one-step derivatization using a pyrolyzer as a thermochemical micro-reactor has also been developed, significantly reducing preparation time.[7][8]

Use of 10(E)-Heptadecenoyl Chloride

There is no standard protocol for the use of 10(E)-Heptadecenoyl chloride as a general derivatizing agent for fatty acid analysis. Its use would be specific to a particular chemical synthesis, and the protocol would depend on the target molecule and reaction conditions.

Visualizing the Workflows

The following diagrams illustrate the distinct roles of picolinyl esters and 10(E)-Heptadecenoyl chloride in fatty acid analysis.

Picolinyl ester derivatization workflow.

Hypothetical reaction of 10(E)-Heptadecenoyl Chloride.

References

• 1. labtorg.kz [labtorg.kz]
• 2. Picolinyl esters for the structural determination of fatty acids by GC/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mass spectra of the picolinyl esters of isomeric mono- and dienoic fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Picolinyl ester fragmentation mechanism studies with application to the identification of acylcarnitine acyl groups following transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of a general derivatization HPLC method for the trace analysis of acyl chlorides in lipophilic drug substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. lipidmaps.org [lipidmaps.org]
• 7. GC/MS determination of fatty acid picolinyl esters by direct curie-point pyrolysis of whole bacterial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 10(E)-Heptadecenoyl Chloride: A Guide for Laboratory Professionals

For immediate release

This document provides essential safety and logistical information for the proper disposal of 10(E)-Heptadecenoyl chloride, a corrosive and reactive compound. Researchers, scientists, and drug development professionals must adhere to these procedures to ensure personal safety and environmental compliance.

Immediate Safety and Handling Precautions

10(E)-Heptadecenoyl chloride is an acyl chloride that reacts violently with water and other nucleophilic reagents. This reactivity makes it a hazardous substance that requires careful handling in a controlled laboratory environment.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 10(E)-Heptadecenoyl chloride. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile or neoprene)

• Safety goggles and a face shield

• A lab coat

Handling:

• All handling of 10(E)-Heptadecenoyl chloride should be conducted in a well-ventilated chemical fume hood.

• Avoid contact with skin, eyes, and clothing.[1] In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.

• Keep the compound away from water, alcohols, amines, and strong bases to prevent violent reactions.[2][3]

Step-by-Step Disposal Procedure

The primary method for the safe disposal of 10(E)-Heptadecenoyl chloride is through quenching, which neutralizes its reactivity, followed by disposal as hazardous waste.

Step 1: Preparation

• Select a suitable reaction vessel: Choose a flask or beaker that is large enough to contain the volume of the acyl chloride and the quenching solution, with ample headspace to accommodate any potential splashing or foaming.

• Work in a fume hood: Ensure the entire procedure is performed within a certified chemical fume hood to safely ventilate any hazardous vapors, such as hydrogen chloride gas, that may be produced.[1]

• Prepare the quenching solution: A 10% aqueous solution of sodium bicarbonate or sodium hydroxide (B78521) is recommended for neutralization.[2] Prepare this solution in a separate container.

Step 2: Quenching the 10(E)-Heptadecenoyl Chloride

• Cool the acyl chloride: Place the container with the 10(E)-Heptadecenoyl chloride in an ice bath to control the exothermic reaction during quenching.

• Slowly add the quenching solution: With constant stirring, slowly and carefully add the basic solution to the 10(E)-Heptadecenoyl chloride. The slow addition is crucial to prevent a violent reaction and excessive heat generation.

• Monitor the reaction: Continue to add the basic solution until the reaction ceases (e.g., no more gas evolution or heat generation).

• Neutralize the solution: After the initial reaction has subsided, check the pH of the resulting solution. Continue to add the basic solution until the pH is neutral (approximately 7).[2]

Step 3: Waste Collection and Labeling

• Collect the neutralized waste: Once the solution is neutralized, transfer it to a designated hazardous waste container.

• Label the container: Clearly label the container as "Hazardous Waste" and include the chemical name ("Neutralized 10(E)-Heptadecenoyl Chloride Solution") and the date of generation.

• Rinse contaminated materials: Any equipment or containers that came into contact with 10(E)-Heptadecenoyl chloride should be triple-rinsed with a suitable solvent (e.g., acetone). The rinsate must be collected and disposed of as hazardous waste.

Step 4: Final Disposal

• Store the waste appropriately: Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Arrange for professional disposal: Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for the pickup and final disposal of the waste.[4][5] Never pour chemical waste down the drain.[6]

Quantitative Data Summary

Parameter	Value/Recommendation	Source
Recommended Quenching Solution	10% Sodium Bicarbonate or Sodium Hydroxide	[2]
Final pH of Neutralized Waste	~7	[2]
PPE	Chemical-resistant gloves, safety goggles, face shield, lab coat	[1]
Emergency Skin Contact	Flush with water for at least 15 minutes	[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of 10(E)-Heptadecenoyl chloride.

Caption: Disposal workflow for 10(E)-Heptadecenoyl chloride.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Disposal of Highly Reactive Reagents | PennEHRS [ehrs.upenn.edu]
• 5. 7.15 Reactive and Potentially Explosive Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 6. How to Manage Chemical Waste Safely | US [sdsmanager.com]